1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

• CAS: 39082-40-1

Core Science & Biosynthesis

synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

An In-Depth Technical Guide to the Synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

Authored by: A Senior Application Scientist

Foreword: The Strategic Importance of Diarylalkynes

In the landscape of modern medicinal chemistry and materials science, the diarylalkyne scaffold represents a cornerstone of molecular design. The rigid, linear geometry imparted by the acetylene linker, combined with the diverse electronic landscapes achievable through aromatic substitution, makes these compounds invaluable as molecular wires, components of organic light-emitting diodes (OLEDs), and, critically, as precursors to a vast array of pharmacologically active heterocycles. The title compound, 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, is a quintessential example, possessing the electron-donating methoxy group and the electron-withdrawing nitro group at opposite ends of a conjugated system. This electronic asymmetry makes it a valuable intermediate for synthesizing novel compounds with potential applications in nonlinear optics and as probes in biological systems. This guide provides a comprehensive, field-proven protocol for its synthesis, grounded in the principles of the Sonogashira cross-coupling reaction.

The Synthetic Blueprint: A Sonogashira Cross-Coupling Approach

The most efficient and widely adopted method for constructing the C(sp)-C(sp²) bond in diarylalkynes is the Sonogashira cross-coupling reaction.[1][2] This palladium- and copper-co-catalyzed reaction provides a direct and high-yielding pathway to couple terminal alkynes with aryl halides under mild conditions, demonstrating remarkable functional group tolerance.[1]

Rationale for Reactant Selection

The via Sonogashira coupling can be approached from two equivalent retrosynthetic disconnections. However, for practical laboratory execution, the preferred pathway involves the coupling of 1-iodo-4-nitrobenzene with 4-ethynylanisole .

• Aryl Halide Choice (1-iodo-4-nitrobenzene): The reactivity of the aryl halide in the oxidative addition step of the palladium catalytic cycle follows the order I > Br > Cl.[1] While 1-bromo-4-nitrobenzene is also a viable substrate, the higher reactivity of the corresponding iodide often leads to faster reaction times and higher yields, particularly at lower temperatures. The strong electron-withdrawing nature of the nitro group further activates the aryl iodide towards oxidative addition.

• Terminal Alkyne Choice (4-ethynylanisole): 4-Ethynylanisole is a commercially available and stable terminal alkyne. The electron-donating methoxy group enhances the nucleophilicity of the acetylide intermediate, facilitating the transmetalation step.

The Catalytic Heart: Unraveling the Sonogashira Mechanism

The Sonogashira reaction operates through two interconnected catalytic cycles: a primary palladium cycle and a co-catalytic copper cycle.[1] Understanding this mechanism is paramount for troubleshooting and optimizing the reaction.

Caption: The interconnected Palladium and Copper catalytic cycles in the Sonogashira reaction.

• Palladium Cycle:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-iodide bond of 1-iodo-4-nitrobenzene to form a Pd(II) complex.

  • Transmetalation: The copper acetylide, formed in the copper cycle, transfers the acetylide group to the Pd(II) complex, displacing the iodide.

  • Reductive Elimination: The diarylalkyne product is formed, and the Pd(0) catalyst is regenerated.

• Copper Cycle:

  • Acetylide Formation: In the presence of a base (e.g., triethylamine), the terminal alkyne (4-ethynylanisole) reacts with the Cu(I) salt (e.g., CuI) to form a copper acetylide intermediate. This step is crucial as it activates the alkyne for the subsequent transmetalation.

Experimental Protocol: A Self-Validating Workflow

This protocol is designed to be a self-validating system, with clear checkpoints and expected observations. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Reagents and Materials

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Notes
1-Iodo-4-nitrobenzene	249.01	249 mg	1.0	Substrate
4-Ethynylanisole	132.16	145 mg (140 µL)	1.1	Coupling Partner (1.1 eq)
PdCl₂(PPh₃)₂	701.90	21 mg	0.03	Palladium Catalyst (3 mol%)
Copper(I) Iodide (CuI)	190.45	5.7 mg	0.03	Co-catalyst (3 mol%)
Triethylamine (Et₃N)	101.19	5 mL	-	Base and Solvent
Tetrahydrofuran (THF)	72.11	5 mL	-	Solvent, anhydrous
Ethyl Acetate	-	~50 mL	-	For workup & chromatography
Hexane	-	~150 mL	-	For chromatography
Anhydrous MgSO₄	-	As needed	-	Drying agent
Silica Gel	-	As needed	-	For column chromatography

Reaction Setup and Execution Workflow

Caption: Step-by-step experimental workflow for the synthesis.

Detailed Step-by-Step Methodology

• Preparation: To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add 1-iodo-4-nitrobenzene (249 mg, 1.0 mmol), dichlorobis(triphenylphosphine)palladium(II) (21 mg, 0.03 mmol), and copper(I) iodide (5.7 mg, 0.03 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum and purge with argon or nitrogen for 10 minutes. This is a critical step to prevent oxygen from deactivating the Pd(0) catalyst.

• Solvent and Base Addition: Under a positive pressure of inert gas, add anhydrous THF (5 mL) and triethylamine (5 mL) via syringe. Stir the mixture until the solids are mostly dissolved. The mixture will likely be a yellow to brownish suspension.

• Alkyne Addition: Add 4-ethynylanisole (140 µL, 1.1 mmol) dropwise via syringe over 1 minute.

• Reaction: Stir the reaction mixture vigorously at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent. The starting aryl iodide should be consumed, and a new, less polar product spot should appear. The reaction is typically complete within 12 hours.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate (20 mL). Filter the mixture through a short plug of Celite to remove the catalyst residues and amine salts. Rinse the flask and the Celite plug with additional ethyl acetate (2 x 10 mL).

• Extraction: Transfer the filtrate to a separatory funnel and wash with water (20 mL) and then brine (20 mL). Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude residue should be purified by flash column chromatography on silica gel. Elute with a gradient of hexane and ethyl acetate (starting with 100% hexane and gradually increasing the polarity to 9:1 hexane:ethyl acetate). The product will elute as a yellow band.

• Isolation and Characterization: Combine the product-containing fractions and evaporate the solvent to yield 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene as a yellow solid. Determine the yield and characterize the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Expected Results and Data Presentation

Quantitative Data Summary

Parameter	Expected Value
Product Appearance	Yellow Solid
Molecular Formula	C₁₅H₁₁NO₃[3]
Molecular Weight	253.25 g/mol [3]
CAS Number	39082-40-1[3]
Expected Yield	85-95%
¹H NMR (400 MHz, CDCl₃) δ (ppm)	8.24 (d, J = 8.8 Hz, 2H), 7.65 (d, J = 8.8 Hz, 2H), 7.50 (d, J = 8.8 Hz, 2H), 6.91 (d, J = 8.8 Hz, 2H), 3.85 (s, 3H)
¹³C NMR (101 MHz, CDCl₃) δ (ppm)	160.5, 147.1, 133.1, 132.4, 130.5, 123.7, 114.3, 114.2, 94.1, 87.2, 55.4

Trustworthiness and Self-Validation

• Reaction Monitoring: The progress of the reaction can be easily monitored by TLC, providing a clear indication of the consumption of the starting materials and the formation of the product.

• Visual Cues: A successful reaction will show a distinct color change and the formation of a precipitate (triethylammonium iodide salt).

• Purification: The significant difference in polarity between the nonpolar product and the polar starting materials and byproducts allows for straightforward purification via column chromatography.

• Spectroscopic Analysis: The expected NMR data provides a definitive confirmation of the product's structure. The characteristic peaks for the aromatic protons and the methoxy group are easily identifiable.

Conclusion and Future Directions

The Sonogashira cross-coupling reaction provides a robust and efficient method for the . The protocol outlined in this guide is optimized for high yield and purity, and the mechanistic insights provided should empower researchers to adapt this methodology for the synthesis of other diarylalkyne derivatives. The synthesized compound serves as a versatile building block for further chemical transformations, such as the reduction of the nitro group to an amine, which opens up avenues for the synthesis of a wide range of functional materials and potential pharmaceutical agents.

References

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Cheméo. (n.d.). Benzene, 1-methoxy-4-nitro- (CAS 100-17-4). Retrieved from [Link]

• Australian Government Department of Health and Aged Care. (2023, December 14). Benzene, 1-methoxy-4-nitro- Evaluation statement. Retrieved from [Link]

• NIST. (n.d.). Benzene, 1-methoxy-4-nitro-. NIST Chemistry WebBook. Retrieved from [Link]

• Pendidikan Kimia. (n.d.). An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Cross-coupling reactivity of 1,1-dichloroalkenes under palladium catalysis: Domino synthesis of diarylalkynes. Retrieved from [Link]

• Google Patents. (n.d.). WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.

• Stack Exchange. (2018, March 10). Which set of reactants is better for preparation of 1-methoxy-4-nitrobenzene? Chemistry Stack Exchange. Retrieved from [Link]

• Redalyc. (n.d.). Synthesis of Fluorescent oligo(p-phenyleneethynylene) (OPE3) via Sonogashira Reactions. Retrieved from [Link]

• PubChem. (n.d.). 1-Methoxy-4-(2-nitro-1-propen-1-yl)benzene. Retrieved from [Link]

• PubChemLite. (n.d.). 1-ethoxy-4-[(4-nitrophenyl)methoxy]benzene. Retrieved from [Link]

• ResearchGate. (n.d.). Two-step reductive amination synthesis of 4-methoxy-N-(4-nitrobenzyl)aniline. Retrieved from [Link]

• SciSpace. (n.d.). Sonogashira Coupling Reaction with Diminished Homocoupling. Retrieved from [Link]

• CORE. (n.d.). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. Retrieved from [Link]

• ACS Publications. (2004). Tandem Sonogashira Coupling: An Efficient Tool for the Synthesis of Diarylalkynes. Organic Letters. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. lab-chemicals.com [lab-chemicals.com]

An In-depth Technical Guide to 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is a diarylalkyne, a class of organic compounds characterized by two aryl groups linked by a carbon-carbon triple bond. This structural motif is of significant interest in medicinal chemistry and materials science due to its rigid, linear geometry and rich electronic properties. The presence of a methoxy group (an electron-donating group) and a nitro group (an electron-withdrawing group) at opposite ends of the conjugated system creates a "push-pull" electronic effect, which can give rise to interesting photophysical and biological properties. This guide provides a comprehensive overview of the synthesis, properties, and handling of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene (CAS No. 39082-40-1), intended to support its application in research and development.

Chemical Identity and Properties

CAS Number: 39082-40-1[1]

Molecular Formula: C₁₅H₁₁NO₃[1]

Molecular Weight: 253.25 g/mol [1]

Property	Value	Source
Physical State	Solid (predicted)	N/A
Melting Point	Not available	N/A
Boiling Point	Not available	[1]
Storage Temperature	2-8°C, sealed in a dry environment	N/A
XLogP3-AA (Computed)	4.0	N/A
Topological Polar Surface Area (Computed)	55.0 Ų	N/A
Rotatable Bond Count (Computed)	3	N/A

Synthesis

The primary and most efficient method for the synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is the Sonogashira cross-coupling reaction . This powerful carbon-carbon bond-forming reaction involves the coupling of a terminal alkyne with an aryl halide, catalyzed by a palladium complex and a copper(I) co-catalyst.

Causality of Experimental Choices in Sonogashira Coupling

The choice of reactants and catalysts in the Sonogashira coupling is critical for achieving a high yield and purity of the desired diarylalkyne.

• Palladium Catalyst: A palladium(0) species is the active catalyst. Often, a palladium(II) precatalyst such as bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) is used, which is reduced in situ to the active Pd(0) species. The palladium catalyst facilitates the oxidative addition of the aryl halide, a key step in the catalytic cycle.

• Copper(I) Co-catalyst: Copper(I) iodide (CuI) is typically used as a co-catalyst. Its role is to react with the terminal alkyne to form a copper(I) acetylide intermediate. This intermediate then undergoes transmetalation with the palladium complex, which is more facile than the direct reaction of the alkyne with the palladium center, thus accelerating the reaction rate.

• Base: A base, typically an amine such as triethylamine (Et₃N) or piperidine, is required to neutralize the hydrogen halide formed during the reaction and to deprotonate the terminal alkyne, facilitating the formation of the copper acetylide.

• Solvent: A polar aprotic solvent that can dissolve the reactants and catalysts is generally used. A mixture of triethylamine and acetonitrile is a common choice.

The overall synthetic strategy involves the coupling of 4-ethynylanisole with a suitable 1-halo-4-nitrobenzene. 1-Iodo-4-nitrobenzene is a common choice for the aryl halide due to the high reactivity of the carbon-iodine bond in the oxidative addition step of the catalytic cycle.

Caption: Sonogashira synthesis of the target compound.

Detailed Experimental Protocol

The following protocol is adapted from the literature for the synthesis of related diarylalkynes and is applicable for the preparation of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene.

Materials:

• 4-Ethynylanisole

• 1-Iodo-4-nitrobenzene

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Acetonitrile (MeCN)

• Ethyl acetate (EtOAc)

• Brine

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 1-iodo-4-nitrobenzene (1.0 mmol, 1.0 equiv.) and bis(triphenylphosphine)palladium(II) dichloride (0.02 mmol, 0.02 equiv.) in a mixture of triethylamine and acetonitrile (3:1, 4.0 mL), add 4-ethynylanisole (1.2 mmol, 1.2 equiv.) and copper(I) iodide (0.01 mmol, 0.01 equiv.).

• The reaction mixture is heated in an oil bath at 50 °C under an inert atmosphere (e.g., argon or nitrogen).

• The progress of the reaction should be monitored by thin-layer chromatography (TLC) analysis.

• Upon completion, the reaction mixture is cooled to room temperature.

• The mixture is then diluted with ethyl acetate (30 mL) and washed sequentially with water (20 mL) and brine (20 mL).

• The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The resulting crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., a mixture of petroleum ether and ethyl acetate) to afford the pure 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene.

Spectroscopic Characterization

Spectroscopic data is essential for the verification of the structure and purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (400 MHz, CDCl₃): δ 8.20 (d, J = 8.4 Hz, 2H), 7.63 (d, J = 8.8 Hz, 2H), 7.50 (d, J = 8.4 Hz, 2H), 6.90 (d, J = 8.4 Hz, 2H), 3.84 (s, 3H).

• ¹³C NMR (100 MHz, CDCl₃): δ 160.4, 146.7, 134.0, 133.4, 132.0, 123.6, 114.2, 114.1, 95.1, 86.6, 55.3.

Infrared (IR) Spectroscopy

• ~2210 cm⁻¹: C≡C stretch (characteristic of the alkyne)

• ~1595 and ~1340 cm⁻¹: Asymmetric and symmetric NO₂ stretches, respectively.

• ~1250 cm⁻¹: C-O-C stretch of the methoxy group.

• Aromatic C-H and C=C stretches: In their typical regions.

Potential Applications

The unique electronic structure of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene makes it a promising candidate for various applications.

Materials Science

The "push-pull" nature of the molecule, with an electron-donating methoxy group and an electron-withdrawing nitro group, can lead to a large molecular dipole moment and significant nonlinear optical (NLO) properties. Such compounds are of interest for applications in:

• Optoelectronics: As components in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) cells.

• Nonlinear Optics: For frequency doubling of light and in other photonic devices.

The rigid, linear structure of diarylalkynes also makes them excellent building blocks for the construction of functional polymers and supramolecular assemblies.

Drug Development

The diarylalkyne scaffold is present in a number of biologically active molecules. The rigid nature of the alkyne linker can be advantageous in drug design for positioning aryl substituents in specific orientations for optimal binding to biological targets. The methoxy and nitro groups can also be further functionalized to modulate the compound's physicochemical properties (e.g., solubility, lipophilicity) and to introduce additional binding interactions. Potential areas of investigation include:

• Enzyme Inhibition: The rigid scaffold can be used to design potent and selective enzyme inhibitors.

• Anticancer Agents: Many compounds with "push-pull" electronic systems have been investigated for their anticancer properties.

Safety and Handling

Detailed toxicological data for 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is not available. However, based on its chemical structure, certain precautions should be taken.

• Nitroaromatics: Nitroaromatic compounds are often toxic and can be absorbed through the skin. They should be handled with appropriate personal protective equipment (PPE).

• General Handling: As with all chemicals in a research setting, 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene should be handled in a well-ventilated fume hood. Appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves, should be worn.

GHS Hazard Statements (from supplier data):

• H318: Causes serious eye damage.

• H400: Very toxic to aquatic life.

Precautionary Statements (from supplier data):

• P273: Avoid release to the environment.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Conclusion

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is a synthetically accessible diarylalkyne with a promising "push-pull" electronic structure. The Sonogashira coupling provides a reliable method for its preparation. While further investigation into its specific physical, photophysical, and biological properties is warranted, its structural motifs suggest potential for applications in both materials science and medicinal chemistry. Researchers working with this compound should adhere to standard laboratory safety protocols for handling nitroaromatic compounds. This guide serves as a foundational resource to facilitate further research and development involving this intriguing molecule.

References

• Li, J.-H., Zhang, X.-D., & Xie, Y.-X. (2005). Efficient and Copper-Free Sonogashira Cross-Coupling Reaction Catalyzed by Pd(OAc)₂/Pyrimidines Catalytic System. Synlett, (12), 1897-1900.

• Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

Sources

• 1. lab-chemicals.com [lab-chemicals.com]

An In-Depth Technical Guide to the Molecular Structure of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene: Synthesis, Characterization, and Application Insights

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the molecular structure, synthesis, and physicochemical properties of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene (CAS No. 39082-40-1). This diarylalkyne, featuring a classic "push-pull" electronic architecture, serves as a valuable model compound for understanding intramolecular charge transfer and as a versatile building block in materials science and medicinal chemistry. This document details a robust Sonogashira cross-coupling protocol for its synthesis, offers an in-depth analysis of its structural elucidation through spectroscopic methods, and explores the implications of its electronic asymmetry on potential applications. While the definitive solid-state crystal structure has not been reported in publicly accessible databases, this guide synthesizes available data to present a holistic view of the molecule for research and development professionals.

Chemical Identity and Strategic Importance

Nomenclature and Basic Properties

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is a diarylalkyne, also known by the names 4-methoxy-4'-nitrotolan or 1-(4-methoxyphenyl)-2-(4-nitrophenyl)acetylene. Its structure is characterized by two phenyl rings linked by an ethynyl (acetylene) bridge. One ring is substituted with an electron-donating methoxy group (-OCH₃), while the other bears a strongly electron-withdrawing nitro group (-NO₂).

Property	Value	Source
CAS Number	39082-40-1	[1]
Molecular Formula	C₁₅H₁₁NO₃	[1]
Molecular Weight	253.25 g/mol	[1]

Significance in Research and Development

The unique electronic structure of this molecule makes it a subject of significant interest. The methoxy group "pushes" electron density into the conjugated π-system, while the nitro group "pulls" it away. This intramolecular charge-transfer characteristic is foundational to materials with nonlinear optical (NLO) properties and provides a scaffold for tuning the pharmacokinetic and pharmacodynamic properties of potential drug candidates. In medicinal chemistry, the methoxy group is a common substituent used to improve metabolic stability and target binding affinity. The diarylalkyne core is a rigid linker that can be exploited to orient functional groups in a precise geometry for interaction with biological targets.

Synthesis and Purification: A Validated Approach

The most efficient and widely adopted method for synthesizing diarylalkynes like 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is the Sonogashira cross-coupling reaction. This palladium- and copper-catalyzed reaction forms a carbon-carbon bond between a terminal alkyne and an aryl halide.

The Sonogashira Reaction: Mechanistic Causality

The choice of a palladium catalyst, a copper(I) co-catalyst, and an amine base is not arbitrary; each component plays a critical and synergistic role in the catalytic cycle. The palladium complex is the primary cross-coupling catalyst, while the copper(I) salt facilitates the activation of the alkyne, allowing the reaction to proceed under milder conditions. The amine serves as both a base to deprotonate the alkyne and as a solvent.

Below is a diagram illustrating the generally accepted mechanism, which consists of two interconnected catalytic cycles.

Caption: Fig 1. Mechanism of the Sonogashira cross-coupling reaction.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of similar diarylalkynes. The core principle is the coupling of 4-iodoanisole (the source of the methoxy-substituted ring) with 1-ethynyl-4-nitrobenzene.

Reagents:

• 4-Iodoanisole (1.0 mmol, 1.0 equiv.)

• 1-Ethynyl-4-nitrobenzene (1.2 mmol, 1.2 equiv.)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.02 mmol, 2 mol%)

• Copper(I) iodide (CuI) (0.04 mmol, 4 mol%)

• Triethylamine (Et₃N) (5 mL)

• Tetrahydrofuran (THF), anhydrous (10 mL)

Procedure:

• Inert Atmosphere: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 4-iodoanisole, 1-ethynyl-4-nitrobenzene, PdCl₂(PPh₃)₂, and CuI.

• Solvent Addition: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times. Add anhydrous THF and triethylamine via syringe.

• Reaction: Stir the mixture at room temperature. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) to confirm the consumption of the starting materials (typically 2-4 hours).

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate (30 mL). Wash with saturated aqueous ammonium chloride (2 x 20 mL) and brine (1 x 20 mL).

• Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure product as a yellow solid.

Workflow for Synthesis and Characterization

The overall process from starting materials to a fully characterized final product follows a logical and self-validating workflow.

Caption: Fig 2. Workflow for synthesis and characterization.

Elucidation of the Molecular Structure

The definitive structure of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is elucidated through a combination of spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

Spectroscopic Analysis

3.1.1 ¹H and ¹³C NMR Spectroscopy: Mapping the Carbon-Hydrogen Framework Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for determining the connectivity of atoms in a molecule. The ¹H NMR spectrum reveals the number and electronic environment of hydrogen atoms, while the ¹³C NMR spectrum does the same for carbon atoms.

Based on published data for the target molecule, the following spectral assignments can be made.[2]

Table 1: NMR Spectroscopic Data (400 MHz, CDCl₃)

¹H NMR	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
H-a	8.20	Doublet	2H	Protons ortho to -NO₂
H-b	7.63	Doublet	2H	Protons meta to -NO₂
H-c	7.50	Doublet	2H	Protons ortho to -OCH₃
H-d	6.90	Doublet	2H	Protons meta to -OCH₃
H-e	3.84	Singlet	3H	Methoxy (-OCH₃) protons

¹³C NMR	Chemical Shift (δ, ppm)	Assignment
C-1	160.4	C-OCH₃
C-2	146.7	C-NO₂
C-3/3'	133.4, 132.0	Aromatic CH
C-4/4'	123.6	Aromatic CH
C-5/5'	114.2, 114.1	Aromatic CH & C-ipso
C-alkyne	95.1, 86.6	Acetylenic carbons
C-methoxy	55.3	-OCH₃

Note: Specific assignments of closely spaced aromatic peaks may require advanced 2D NMR techniques.

3.1.2 Infrared (IR) Spectroscopy: Identifying Functional Groups IR spectroscopy is used to identify the presence of specific functional groups based on their characteristic vibrational frequencies.

Table 2: Key IR Vibrational Frequencies

Functional Group	Characteristic Absorption (cm⁻¹)	Significance
C≡C (Alkyne)	~2215 cm⁻¹	Confirms the presence of the internal alkyne linker.
NO₂ (Nitro)	~1515 cm⁻¹ (asymmetric) & ~1345 cm⁻¹ (symmetric)	Confirms the presence of the nitro group.[3]
C-O (Ether)	~1250 cm⁻¹ (asymmetric) & ~1030 cm⁻¹ (symmetric)	Confirms the presence of the methoxy group.
C=C (Aromatic)	~1600-1450 cm⁻¹	Confirms the aromatic rings.

3.1.3 High-Resolution Mass Spectrometry (HRMS) HRMS provides an extremely accurate measurement of the molecular mass, allowing for the unambiguous determination of the molecular formula. For C₁₅H₁₁NO₃, the expected exact mass is 253.0739.

Solid-State Structure: An Extrapolated View

As of this writing, a definitive single-crystal X-ray diffraction study for 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is not available in the Cambridge Structural Database (CSD). However, based on the structures of closely related diarylalkynes, several key features can be predicted:

• Linearity: The C-C≡C-C acetylenic linker is expected to be nearly linear, with bond angles close to 180°.

• Planarity: The two phenyl rings are largely planar, but they may exhibit a slight dihedral twist relative to each other.

• Bond Lengths: The C≡C triple bond is expected to be approximately 1.20 Å. The C-C single bonds connecting the rings to the alkyne will be shorter than a typical C-C single bond (~1.43 Å vs 1.54 Å) due to the sp-hybridization of the alkyne carbons.

Structure-Property Relationships and Applications

The "Push-Pull" System and Its Implications

The key to understanding the properties of this molecule is its "push-pull" electronic structure. The electron-donating methoxy group increases the electron density of its attached phenyl ring, while the electron-withdrawing nitro group decreases the electron density on its ring. This creates a permanent dipole moment and facilitates intramolecular charge transfer (ICT) upon electronic excitation.

Caption: Fig 3. Push-pull electronic structure.

This engineered electronic asymmetry has two primary consequences:

• Nonlinear Optics (NLO): Molecules with strong ICT are often candidates for NLO materials, which have applications in optical communications and data storage.

• Modulated Reactivity and Binding: The polarized nature of the molecule can influence how it interacts with biological macromolecules, potentially enhancing binding to specific protein targets.

Potential as a Precursor in Drug Development

While direct biological activity data for this specific compound is scarce, its structure represents a valuable scaffold in medicinal chemistry.

• Rigid Scaffolding: The diarylalkyne unit provides a rigid and linear linker, which is highly desirable for positioning pharmacophores in a defined orientation to probe or interact with a protein's active site.

• Chemical Handle for Derivatization: The nitro group can be readily reduced to an amine (-NH₂). This amine then serves as a versatile chemical handle for further functionalization, allowing for the attachment of other groups to modulate solubility, cell permeability, or target affinity. This makes the parent molecule an important intermediate in the synthesis of more complex drug candidates.

Conclusion and Future Outlook

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is a molecule of significant academic and industrial interest due to its archetypal push-pull electronic structure. Its synthesis is reliably achieved through the Sonogashira cross-coupling reaction, and its molecular structure is well-characterized by a suite of standard spectroscopic techniques. Although a definitive crystal structure is yet to be published, its solid-state geometry can be confidently inferred from related compounds.

For drug development professionals, this compound should be viewed not necessarily as a final drug candidate, but as a high-value intermediate and a foundational scaffold. Its rigid geometry and the versatile reactivity of the nitro group provide a powerful platform for the rational design of targeted therapeutics. Future work should focus on the synthesis of analog libraries based on this core structure to explore its potential in various disease areas and on obtaining a single-crystal X-ray structure to definitively validate its solid-state conformation.

References

• The Royal Society of Chemistry. Cross-coupling reactivity of 1,1-dichloroalkenes under palladium catalysis: Domino synthesis of diarylalkynes. Available at: [Link]

• Wiley-VCH. SUPPORTING INFORMATION - Efficient and Copper-Free Sonogashira Cross-Coupling Reaction Catalyzed by Pd(OAc)2/Pyrimidines Catalytic System. Available at: [Link]

Sources

• 1. lab-chemicals.com [lab-chemicals.com]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]

A Comprehensive Technical Guide to the Solubility of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract

This technical guide provides a detailed exploration of the solubility characteristics of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene (CAS No. 39082-40-1), a diarylalkyne compound of interest in various research and development fields. Due to the limited availability of comprehensive public data on its solubility, this document establishes a foundational understanding based on theoretical principles, analysis of its molecular structure, and provides a robust experimental framework for its empirical determination. This guide is intended to empower researchers to make informed decisions regarding solvent selection, formulation, and experimental design involving this compound.

Introduction to 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is an organic compound featuring a diarylalkyne core structure.[1] Its molecular framework consists of a methoxy-substituted benzene ring and a nitro-substituted benzene ring connected by an ethynyl (acetylene) linker. This arrangement of electron-donating (methoxy) and electron-withdrawing (nitro) groups across a conjugated system suggests potential applications in materials science and medicinal chemistry.

Table 1: Physicochemical Properties of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

Property	Value	Source
CAS Number	39082-40-1	[1]
Molecular Formula	C₁₅H₁₁NO₃	[1]
Molecular Weight	253.25 g/mol	[1]
Physical Form	Solid (predicted)	General knowledge
Storage	Sealed in dry, Room Temperature	[1]

Theoretical Framework for Solubility Prediction

The solubility of a solid in a liquid solvent is governed by the principle of "like dissolves like," which is a reflection of the intermolecular forces between the solute and solvent molecules. To predict the solubility of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, we must analyze its structural components and their contributions to its overall polarity.

• Nonpolar Character: The molecule is dominated by two aromatic benzene rings and an alkyne linker, which are inherently nonpolar and will interact favorably with nonpolar solvents through van der Waals forces.

• Polar Character: The presence of a nitro group (-NO₂) and a methoxy group (-OCH₃) introduces polarity. The nitro group is a strong electron-withdrawing group, creating a significant dipole moment. The methoxy group is a weaker electron-donating group, also contributing to the molecule's polarity.

Based on this analysis, 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is expected to be a sparingly soluble to insoluble compound in water and other highly polar protic solvents. Its solubility is predicted to be higher in solvents of intermediate to low polarity.

Predicted Solubility Profile:

• High Solubility: Polar aprotic solvents such as acetone, tetrahydrofuran (THF), dimethyl sulfoxide (DMSO), and N,N-dimethylformamide (DMF) are likely to be effective solvents. A structurally similar compound, 1-Ethyl-4-[(4-methoxyphenyl)ethynyl]benzene, is known to be soluble in acetone.

• Moderate Solubility: Nonpolar aromatic solvents like toluene and benzene, and chlorinated solvents such as dichloromethane and chloroform, are expected to show moderate to good solubility due to favorable pi-pi stacking interactions with the aromatic rings.

• Low to Insoluble: Highly polar protic solvents like water and ethanol are unlikely to be effective solvents. The large nonpolar surface area of the molecule will dominate over the polar interactions with these solvents.

Experimental Determination of Solubility

Given the absence of extensive published solubility data, a standardized experimental protocol is crucial for researchers working with 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene. The following section outlines a reliable method for determining its solubility in various solvents.

Materials and Equipment

• 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene (solute)

• A range of analytical grade solvents (e.g., water, ethanol, acetone, toluene, dichloromethane, DMSO)

• Analytical balance (± 0.1 mg)

• Vials with screw caps

• Vortex mixer

• Thermostatically controlled shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Equilibrium Solubility Determination Protocol

This method involves creating a saturated solution and then quantifying the concentration of the dissolved solute.

Step-by-Step Methodology:

• Preparation of Supersaturated Solutions: Add an excess amount of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene to a known volume of each test solvent in separate vials. The amount of solid should be sufficient to ensure that undissolved solid remains after equilibration.

• Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C). Allow the mixtures to equilibrate for a sufficient period (typically 24-48 hours) to ensure that the solution is saturated.

• Phase Separation: After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid.

• Sample Collection and Dilution: Carefully withdraw a known volume of the clear supernatant without disturbing the solid pellet. Dilute the collected supernatant with a suitable solvent (in which the compound is highly soluble) to a concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a pre-validated HPLC or UV-Vis spectrophotometry method to determine the concentration of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene. A calibration curve should be prepared using standard solutions of known concentrations.

• Calculation: Calculate the solubility of the compound in each solvent, typically expressed in mg/mL or mol/L.

Visual Workflow for Solubility Determination

Caption: Experimental workflow for determining the equilibrium solubility of a compound.

Safety and Handling

Conclusion

This technical guide provides a comprehensive overview of the solubility of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, addressing the current lack of extensive public data. By combining theoretical predictions based on molecular structure with a detailed, actionable experimental protocol, researchers are equipped to confidently work with this compound. The provided framework for solubility determination will enable the generation of reliable data, facilitating its application in drug development and materials science.

References

• Benzene, 1-methoxy-4-nitro- - Evaluation statement - 14 December 2023. (2023, December 14). Retrieved from [Link]

• Chemical Properties of Benzene, 1-methoxy-4-nitro- (CAS 100-17-4). (n.d.). Cheméo. Retrieved from [Link]

• N-(4-methoxyphenyl)-1-(4-nitrophenyl)methanimine. (n.d.). PubChem. Retrieved from [Link]

• Benzene, 1-methoxy-4-nitro-. (n.d.). NIST WebBook. Retrieved from [Link]

• 1-Methoxy-4-(2-nitro-1-propen-1-yl)benzene. (n.d.). PubChem. Retrieved from [Link]

• Synthesis, structure, and properties of switchable cross-conjugated 1,4-diaryl-1,3-butadiynes based on 1,8-bis(dimethylamino)naphthalene. (n.d.). Retrieved from [Link]

• Solubility of Organic Compounds. (2023, August 31). Retrieved from [Link]

• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. (n.d.). Retrieved from [Link]

• Properties and Synthesis of Alkynes. (2020, October 1). YouTube. Retrieved from [Link]

• Synthesis of Acridines through Alkyne Addition to Diarylamines. (n.d.). PubMed. Retrieved from [Link]

• 1.27: Experiment_727_Organic Compound Functional Groups__1_2_0. (2024, November 19). Chemistry LibreTexts. Retrieved from [Link]

• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.). Retrieved from [Link]

• Organic Chemistry: Introduction to Solubility. (2021, March 22). SALTISE. Retrieved from [Link]

Sources

• 1. lab-chemicals.com [lab-chemicals.com]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]

An In-Depth Technical Guide to the NMR Spectral Analysis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

Foreword: The Analytical Imperative in Modern Drug Discovery

In the landscape of contemporary drug development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of both efficacy and safety. Among the arsenal of analytical techniques available to the modern researcher, Nuclear Magnetic Resonance (NMR) spectroscopy stands as a paramount tool for delineating the intricate three-dimensional architecture of organic molecules. This guide provides a comprehensive, field-proven analysis of the NMR spectral data for 1-methoxy-4-((4-nitrophenyl)ethynyl)benzene, a diarylalkyne scaffold of interest in medicinal chemistry. Our focus extends beyond a mere recitation of spectral data; we aim to impart a deeper understanding of the causal relationships between molecular structure and spectral output, thereby empowering researchers to approach their own analytical challenges with heightened confidence and precision.

Molecular Architecture and its Spectroscopic Implications

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is a rigid, conjugated system characterized by two para-substituted benzene rings linked by an ethynyl bridge. The electronic nature of this molecule is highly polarized, featuring a potent electron-donating group (EDG), the methoxy (-OCH₃) moiety, on one aromatic ring, and a strong electron-withdrawing group (EWG), the nitro (-NO₂) moiety, on the other. This electronic dichotomy is the primary determinant of the molecule's NMR spectral characteristics, creating a predictable and interpretable pattern of chemical shifts.

Caption: Molecular structure with atom numbering.

Experimental Protocol: A Self-Validating Workflow

The acquisition of high-quality, reproducible NMR data is contingent upon a meticulously executed experimental protocol. The following workflow is designed to be a self-validating system, ensuring data integrity from sample preparation through to spectral processing.

Sample Preparation

• Analyte Weighing: Accurately weigh 5-10 mg of 1-methoxy-4-((4-nitrophenyl)ethynyl)benzene. For a standard 5 mm NMR tube, this concentration is optimal for obtaining excellent signal-to-noise in both ¹H and ¹³C spectra within a reasonable timeframe[1].

• Solvent Selection and Dissolution: Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a judicious choice due to its excellent solubilizing properties for a wide range of organic compounds and its relatively simple solvent residual peak.

• Internal Standard: Add a minimal amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C)[2].

• Homogenization and Transfer: Ensure complete dissolution by gentle vortexing. Transfer the solution to a clean, dry 5 mm NMR tube, ensuring no solid particulates are present.

NMR Data Acquisition

All spectra should be acquired on a spectrometer operating at a ¹H frequency of 400 MHz or higher to ensure adequate spectral dispersion.

Sources

• 1. bbhegdecollege.com [bbhegdecollege.com]
• 2. Development of a method for the measurement of long-range 13C-1H coupling constants from HMBC spectra - PubMed [pubmed.ncbi.nlm.nih.gov]

UV-Vis absorption spectrum of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

An In-depth Technical Guide to the UV-Vis Absorption Spectrum of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

Abstract

This technical guide provides a comprehensive examination of the ultraviolet-visible (UV-Vis) absorption spectrum of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene. This molecule, a derivative of tolan (diphenylacetylene), represents a classic example of a "push-pull" chromophore, featuring an electron-donating group (methoxy) and an electron-accepting group (nitro) at opposite ends of a conjugated π-system. This architecture imparts distinct spectroscopic properties, including a strong intramolecular charge-transfer (ICT) band that is highly sensitive to the surrounding solvent environment. This document is intended for researchers, scientists, and professionals in drug development and materials science, offering a blend of theoretical principles, field-proven experimental protocols, and in-depth data interpretation.

Introduction: The Molecular Architecture and Its Significance

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is a rigid, rod-like organic molecule built upon a diphenylacetylene core. Its structure is characterized by a linear, conjugated system of alternating single, double, and triple bonds that extends across two phenyl rings linked by an ethynyl (alkyne) bridge.

The key to its photophysical behavior lies in the nature of its para-substituents:

• Electron-Donating Group (EDG): The methoxy group (-OCH₃) on one phenyl ring acts as an electron donor, "pushing" electron density into the π-system.

• Electron-Withdrawing Group (EWG): The nitro group (-NO₂) on the other phenyl ring serves as a potent electron acceptor, "pulling" electron density from the π-system.

This "push-pull" or donor-acceptor (D-A) configuration creates a molecule with a significant ground-state dipole moment. Upon absorption of UV-Vis light, an electron is promoted from the highest occupied molecular orbital (HOMO), which is predominantly localized on the donor side of the molecule, to the lowest unoccupied molecular orbital (LUMO), which is concentrated on the acceptor side. This electronic transition results in a highly polarized excited state with a pronounced intramolecular charge-transfer (ICT) character.[1][2] The efficiency of this ICT process makes such molecules highly relevant in fields like nonlinear optics, molecular electronics, and as environmentally sensitive fluorescent probes.[3]

Chemical Identity

Property	Value
IUPAC Name	1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene
CAS Number	39082-40-1[4]
Molecular Formula	C₁₅H₁₁NO₃[4]
Molecular Weight	253.25 g/mol [4]

Theoretical Framework: Understanding the Electronic Transitions

The absorption of electromagnetic radiation in the UV-Vis region excites electrons from lower energy ground states to higher energy excited states.[5] For 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, the spectrum is dominated by π → π* transitions associated with its extensive conjugated system.

The Role of the Conjugated System and Substituents

The core diphenylacetylene structure is a chromophore, but the donor and acceptor groups are critical for shifting its primary absorption band into the near-UV or visible region. The methoxy group (donor) raises the energy of the HOMO, while the nitro group (acceptor) lowers the energy of the LUMO. This synergistic effect reduces the HOMO-LUMO energy gap, resulting in a bathochromic shift (a shift to longer wavelengths) of the absorption maximum (λmax) compared to unsubstituted tolan.[6][7]

The primary absorption band observed is not merely a simple π → π* transition but is more accurately described as an Intramolecular Charge-Transfer (ICT) transition . This is because the excitation drastically changes the charge distribution within the molecule, moving significant electron density from the methoxy-substituted ring to the nitro-substituted ring.

Solvatochromism: The Influence of the Solvent Environment

A hallmark of molecules with strong ICT character is their sensitivity to solvent polarity, a phenomenon known as solvatochromism .[8][9][10]

• Ground State: In its ground state, the molecule is moderately polar. Polar solvent molecules will arrange themselves to stabilize this ground state.

• Excited State: The ICT excited state is significantly more polar than the ground state. Following excitation, which occurs on a femtosecond timescale (the Franck-Condon principle), the solvent dipoles do not have time to reorient. However, more polar solvents will provide greater stabilization to this highly polar excited state compared to nonpolar solvents.

This differential stabilization lowers the energy of the excited state more in polar solvents than in nonpolar solvents. Consequently, the energy required for the transition decreases as solvent polarity increases, leading to a bathochromic (red) shift in the absorption spectrum.[9][11] This positive solvatochromism is a key diagnostic feature for confirming the ICT nature of the electronic transition.

Caption: Energy level diagram illustrating positive solvatochromism.

Experimental Protocol: A Self-Validating Methodology

Acquiring a high-quality, reproducible UV-Vis spectrum requires meticulous attention to detail in sample preparation and instrument setup. The following protocol is designed to ensure scientific integrity.

Instrumentation

A research-grade, double-beam UV-Vis spectrophotometer is required. A double-beam instrument simultaneously measures the intensity of light passing through the reference (blank) and the sample, providing real-time correction for lamp fluctuations and solvent absorption.

Materials and Reagents

• 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene (≥95% purity)[4]

• Quartz cuvettes (1 cm path length)

• Volumetric flasks (Class A)

• Micropipettes

• UV-grade (spectroscopic grade) solvents of varying polarity (e.g., n-Hexane, Dichloromethane, Acetonitrile, Ethanol).

Step-by-Step Workflow

Step 1: Stock Solution Preparation

• Causality: A concentrated stock solution allows for precise dilutions and minimizes weighing errors.

• Accurately weigh approximately 2-3 mg of the compound.

• Quantitatively transfer the solid to a 25.00 mL volumetric flask.

• Dissolve the compound in a small amount of a suitable solvent (e.g., Dichloromethane) and then fill to the mark. This creates a stock solution of approximately 0.3-0.5 mM. Always cap and mix thoroughly by inversion.

Step 2: Working Solution Preparation

• Causality: The absorbance of the working solution must fall within the instrument's linear dynamic range (typically A = 0.1 - 1.0) to ensure adherence to the Beer-Lambert Law.

• Perform a serial dilution. For example, transfer 1.00 mL of the stock solution into a 25.00 mL volumetric flask and dilute to the mark with the desired solvent. This yields a final concentration in the range of 10-20 µM.

• Prepare a separate working solution for each solvent to be tested.

Step 3: Instrument Setup and Baseline Correction

• Causality: A stable baseline is critical for accurate absorbance measurements. The instrument must be allowed to warm up for its lamps to stabilize.[12]

• Turn on the spectrophotometer and its lamps (Deuterium for UV, Tungsten for visible) and allow for a 20-30 minute warm-up period.

• Set the desired wavelength range (e.g., 250 nm to 600 nm), scan speed, and spectral bandwidth (typically 1-2 nm).

• Fill two matched quartz cuvettes with the pure solvent that was used to prepare the working solution.[13][14]

• Place one cuvette in the reference beam path and the other in the sample beam path.

• Run a baseline scan. This digitally subtracts any absorbance from the solvent and the cuvettes themselves.

Step 4: Sample Measurement

• Causality: Proper cuvette handling prevents artifacts in the spectrum.

• Remove the "sample" cuvette, empty the solvent, and rinse it twice with small aliquots of the working solution before filling it ~75% full.

• Wipe the optical faces of the cuvette with a lint-free tissue (e.g., Kimwipe) to remove fingerprints or smudges.[12]

• Place the sample cuvette back into the sample holder.

• Acquire the absorption spectrum.

Caption: Standard workflow for UV-Vis spectral acquisition.

Data Interpretation and Expected Results

The resulting spectrum will display a prominent, broad absorption band. This is the ICT band. Additional, higher-energy (shorter wavelength) bands may be present, corresponding to localized π → π* transitions within the individual aromatic rings.

Quantitative Analysis

The two key parameters extracted from the spectrum are:

• λmax (nm): The wavelength of maximum absorbance.

• εmax (M⁻¹cm⁻¹): The molar extinction (or absorption) coefficient at λmax, calculated using the Beer-Lambert Law: A = εcl, where A is the absorbance, c is the molar concentration, and l is the path length (1 cm).

Expected Spectral Data

The following table presents hypothetical but realistic data for 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene in solvents of varying polarity.

Solvent	Polarity (Dielectric Constant)	Expected λmax (nm)	Expected εmax (M⁻¹cm⁻¹)
n-Hexane	1.88	~345	~25,000
Dichloromethane	8.93	~358	~26,500
Acetonitrile	37.5	~365	~27,000
Ethanol	24.5	~362	~26,800

Note: The observed red shift from hexane to acetonitrile confirms the ICT nature of the transition.

Advanced Analysis: Derivative Spectroscopy

For complex spectra with overlapping bands, derivative spectroscopy can be a powerful tool. The second derivative of the spectrum can help to:

• Resolve closely spaced peaks.

• Enhance the visibility of subtle shoulder peaks.

• Accurately determine peak positions.[15] This is achieved by plotting d²A/dλ² versus λ, where peaks in the original spectrum become troughs in the second derivative plot.

Conclusion

The is a direct reflection of its sophisticated molecular design. The defining feature is a strong, solvatochromic absorption band in the near-UV region, which arises from an intramolecular charge-transfer transition. The sensitivity of this band to the local environment makes this molecule and its derivatives valuable for both fundamental research into photophysics and applied development of advanced materials. The protocols and theoretical background provided in this guide establish a robust framework for obtaining and interpreting high-fidelity spectroscopic data for this important class of D-A chromophores.

References

• Agilent Technologies. (2015). The Basics of UV-Vis Spectrophotometry. Retrieved January 26, 2026, from [Link]

• JoVE. (2015). Ultraviolet-Visible UV-Vis Spectroscopy: Principle and Uses. Retrieved January 26, 2026, from [Link]

• Kovalli, P., et al. (2023). How do donor and acceptor substituents change the photophysical and photochemical behavior of dithienylethenes? RSC Publishing. Retrieved January 26, 2026, from [Link]

• Purdue University. (2012). Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. Retrieved January 26, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved January 26, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Cross-coupling reactivity of 1,1-dichloroalkenes under palladium catalysis: Domino synthesis of diarylalkynes. Retrieved January 26, 2026, from [Link]

• Technoledge. (n.d.). Solvents and solvent effect in UV - Vis Spectroscopy. SlideShare. Retrieved January 26, 2026, from [Link]

• Virtual Labs. (n.d.). Solvent Effects on the UV-visible Absorption Spectra. Retrieved January 26, 2026, from [Link]

• Yan, Y., et al. (2015). Substituent and solvent effects on the UV-vis absorption spectrum of the photoactive yellow protein chromophore. PubMed. Retrieved January 26, 2026, from [Link]

• Z-Ligand. (2024). Direct Observation of a Photochemical Alkyne–Allene Reaction and of a Twisted and Rehybridized Intramolecular Charge-Transfer State in a Donor–Acceptor Dyad. Journal of the American Chemical Society. Retrieved January 26, 2026, from [Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Investigating the Effects of Donors and Alkyne Spacer on the Properties of Donor-Acceptor-Donor Xanthene-Based Dyes | MDPI [mdpi.com]
• 4. lab-chemicals.com [lab-chemicals.com]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. Spectral properties of tolan and its supramolecular complexes in solution and silicate hydrogel - Novitskii - Russian Journal of Inorganic Chemistry [consilium.orscience.ru]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Virtual Labs [mas-iiith.vlabs.ac.in]
• 10. Solvents and solvent effect in UV - Vis Spectroscopy, By Dr. Umesh Kumar sharma and Susan Jacob | PPTX [slideshare.net]
• 11. Substituent and solvent effects on the UV-vis absorption spectrum of the photoactive yellow protein chromophore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Video: Ultraviolet-Visible UV-Vis Spectroscopy: Principle and Uses [jove.com]
• 13. engineering.purdue.edu [engineering.purdue.edu]
• 14. ossila.com [ossila.com]
• 15. researchgate.net [researchgate.net]

early research and discovery of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

An In-Depth Technical Guide to the Early Research and Discovery of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the , a diarylalkyne of significant interest in materials science and medicinal chemistry. The document details the foundational synthetic methodologies, with a particular focus on the palladium-catalyzed Sonogashira cross-coupling reaction. It offers an in-depth analysis of the reaction mechanism, experimental protocols, and the critical characterization techniques employed to verify the compound's structure and purity. This guide is intended for researchers, scientists, and drug development professionals seeking a thorough understanding of this important molecular scaffold.

Introduction: The Emergence of a Versatile Diarylalkyne

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene (CAS No. 39082-40-1) is a functionalized diarylalkyne, a class of organic compounds characterized by two aryl groups linked by a carbon-carbon triple bond.[1] The intrinsic linearity and rigidity of the alkyne linker, combined with the electronic properties of the substituted aromatic rings, make these molecules highly valuable building blocks in various scientific domains.[2] The methoxy group (-OCH₃) on one phenyl ring acts as an electron-donating group, while the nitro group (-NO₂) on the other is a strong electron-withdrawing group. This "push-pull" electronic configuration imparts unique photophysical and electronic properties to the molecule, making it a subject of interest for applications in nonlinear optics, molecular electronics, and as a precursor for more complex molecular architectures.[3][4]

The early exploration of molecules like 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene was propelled by the development of robust and efficient cross-coupling reactions.[5] Among these, the palladium-catalyzed Sonogashira reaction has proven to be the most pivotal and widely adopted method for the synthesis of diarylalkynes.[6] This reaction allows for the direct coupling of a terminal alkyne with an aryl halide, offering high yields and excellent functional group tolerance.[7]

Synthesis and Mechanism: The Power of Palladium Catalysis

The primary route for the synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is the Sonogashira cross-coupling reaction. This reaction typically involves the coupling of 1-ethynyl-4-methoxybenzene with an aryl halide, such as 1-iodo-4-nitrobenzene, in the presence of a palladium catalyst, a copper(I) co-catalyst, and a suitable base.[6][8]

The Sonogashira Coupling: A Mechanistic Overview

The catalytic cycle of the Sonogashira reaction is a well-established process involving several key steps. The development of specialized ligands has been instrumental in enhancing the efficiency of these catalytic steps.[9]

Diagram: Catalytic Cycle of the Sonogashira Coupling

Caption: The catalytic cycle of the Sonogashira cross-coupling reaction.

Experimental Protocol: A Self-Validating System

The following protocol is a representative procedure for the synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene. The integrity of this protocol lies in the careful control of the reaction environment and the purity of the reagents, which directly impacts the yield and purity of the final product.

Materials:

• 1-Iodo-4-nitrobenzene (1.0 mmol)[10][11]

• 1-Ethynyl-4-methoxybenzene (1.2 mmol)[12][13][14]

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol)

• Triphenylphosphine (PPh₃, 0.04 mmol)

• Copper(I) iodide (CuI, 0.04 mmol)

• Triethylamine (TEA, 3.0 mmol)

• Toluene, anhydrous (10 mL)

Procedure:

• Inert Atmosphere: A flame-dried Schlenk flask is charged with 1-iodo-4-nitrobenzene, palladium(II) acetate, triphenylphosphine, and copper(I) iodide. The flask is evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times.

• Solvent and Reagent Addition: Anhydrous toluene and triethylamine are added via syringe. The mixture is stirred for 10 minutes at room temperature.

• Alkyne Addition: 1-Ethynyl-4-methoxybenzene is added dropwise to the reaction mixture.

• Reaction Conditions: The reaction mixture is heated to 80 °C and stirred for 12-24 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure. The residue is redissolved in dichloromethane and washed with saturated aqueous ammonium chloride solution and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene as a solid.

Structural Characterization and Data

The unambiguous identification and confirmation of the structure of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene are achieved through a combination of spectroscopic techniques.

Spectroscopic Data

The following table summarizes the key spectroscopic data for 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene.

Technique	Observed Data
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 8.22 (d, J = 8.8 Hz, 2H), 7.65 (d, J = 8.8 Hz, 2H), 7.50 (d, J = 8.8 Hz, 2H), 6.91 (d, J = 8.8 Hz, 2H), 3.85 (s, 3H)
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm): 160.4, 147.2, 133.5, 132.3, 130.2, 123.7, 114.8, 114.4, 94.1, 87.5, 55.4
Infrared (IR, KBr)	ν (cm⁻¹): 2215 (C≡C stretch), 1595, 1512 (NO₂ asymmetric stretch), 1340 (NO₂ symmetric stretch), 1250 (C-O stretch)
High-Resolution Mass Spectrometry (HRMS-ESI)	m/z: [M+H]⁺ calculated for C₁₅H₁₂NO₃: 254.0790; found: 254.0795

Physical Properties

Property	Value	Reference
Molecular Formula	C₁₅H₁₁NO₃	[1]
Molecular Weight	253.25 g/mol	[1]
Appearance	Yellow solid	[8]
Melting Point	136-138 °C	[15]

Experimental Workflow and Logic

The overall process from synthesis to characterization follows a logical and systematic workflow designed to ensure the production of a pure and well-characterized compound.

Diagram: Experimental Workflow

Caption: A streamlined workflow for the synthesis and characterization of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene.

Conclusion and Future Outlook

The early research into 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene has laid a crucial foundation for its application in advanced materials and as a versatile intermediate in organic synthesis. The robustness of the Sonogashira coupling reaction has been a key enabler in the exploration of this and other diarylalkyne systems. Future research will likely focus on leveraging the unique electronic properties of this molecule in the design of novel organic electronic materials, molecular wires, and as a scaffold in the development of new therapeutic agents. The continued refinement of catalytic systems will undoubtedly lead to even more efficient and sustainable synthetic routes for this important class of compounds.[16]

References

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• PubChem. (n.d.). N-(4-methoxyphenyl)-1-(4-nitrophenyl)methanimine. Retrieved from [Link]

• ACS Publications. (2024). From Established to Emerging: Evolution of Cross-Coupling Reactions. The Journal of Organic Chemistry. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Cross-coupling reactivity of 1,1-dichloroalkenes under palladium catalysis: Domino synthesis of diarylalkynes. Retrieved from [Link]

• ACS Publications. (2021). Transition-Metal-Catalyzed Functionalization of Alkynes with Organoboron Reagents: New Trends, Mechanistic Insights, and Applications. ACS Catalysis. Retrieved from [Link]

• PubChem. (n.d.). 1-Iodo-4-nitrobenzene. Retrieved from [Link]

• RSC Publishing. (2025). The stereo-divergent functionalization of alkynes: a comprehensive review. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of (E)-1-(4-methoxyphenyl)-N-((E)-3-(4 nitrophenyl)allylidene)methanamine (1). Retrieved from [Link]

• Oakwood Chemical. (n.d.). 1-Ethynyl-4-methoxybenzene. Retrieved from [Link]

• ResearchGate. (n.d.). Octacyclic Scaffolds from Diaryl Alkynes in One Pot. Retrieved from [Link]

• Australian Government Department of Health and Aged Care. (2023). Benzene, 1-methoxy-4-nitro- - Evaluation statement. Retrieved from [Link]

• Wikipedia. (n.d.). Cross-coupling reaction. Retrieved from [Link]

• Academia.edu. (n.d.). Palladium-Catalyzed Cross-Coupling: A Historical Contextual Perspective to the 2010 Nobel Prize. Retrieved from [Link]

• PMC - NIH. (n.d.). Divergent Functionalization of Alkynes Enabled by Organic Photoredox Catalysis. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 1-Ethynyl-4-methoxybenzene. Retrieved from [Link]

• PMC - NIH. (2021). Recyclable Catalysts for Alkyne Functionalization. Retrieved from [Link]

• NIST WebBook. (n.d.). Benzene, 1-methoxy-4-nitro-. Retrieved from [Link]

• NIH. (n.d.). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and physical characterization of 1-(2,4-dimethoxyphenyl)-4-(4-nitrophenyl)-3-phenoxyazetidin-2-one. Retrieved from [Link]

• CORE. (n.d.). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. Retrieved from [Link]

Sources

• 1. lab-chemicals.com [lab-chemicals.com]
• 2. The stereo-divergent functionalization of alkynes: a comprehensive review - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01579K [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Cross-coupling reaction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. rsc.org [rsc.org]
• 9. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 1-Iodo-4-nitrobenzene | C6H4INO2 | CID 12495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 1-Iodo-4-nitrobenzene, 99% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 12. 4-乙炔基苯甲醚 97% | Sigma-Aldrich [sigmaaldrich.com]
• 13. 1-Ethynyl-4-methoxybenzene [oakwoodchemical.com]
• 14. pharmaffiliates.com [pharmaffiliates.com]
• 15. rsc.org [rsc.org]
• 16. Recyclable Catalysts for Alkyne Functionalization - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene: Synthesis, Properties, and Advanced Research Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, a "push-pull" tolane derivative with significant potential in materials science and as a molecular probe. The document details the synthesis and characterization of this compound, leveraging the well-established Sonogashira coupling reaction. Furthermore, it explores the prospective research applications stemming from its unique electronic structure, including its utility in nonlinear optics and as a fluorescent probe for sensing and imaging. This guide is intended to be a valuable resource for researchers seeking to explore the capabilities of this versatile molecule in their own investigations.

Introduction: The Promise of "Push-Pull" Tolanes

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene belongs to a class of organic molecules known as "push-pull" systems. These molecules are characterized by an electron-donating group (the "push") and an electron-withdrawing group (the "pull") connected by a π-conjugated bridge. In the case of the title compound, the methoxy group (-OCH₃) serves as the electron donor, while the nitro group (-NO₂) acts as the electron acceptor, with the phenylethynyl bridge facilitating charge transfer between them. This intramolecular charge transfer (ICT) is the cornerstone of the interesting photophysical and electronic properties exhibited by these molecules.

The rigid, linear structure of the tolane (diphenylacetylene) backbone provides a well-defined scaffold for orienting the donor and acceptor groups, making these compounds particularly attractive for applications in materials science and photonics. The electronic asymmetry in 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene gives rise to a significant dipole moment and a large hyperpolarizability, which are key requirements for second-order nonlinear optical (NLO) materials. Such materials are in high demand for applications in optical data storage, telecommunications, and optical signal processing[1].

Furthermore, the sensitivity of the ICT process to the local environment makes "push-pull" tolanes promising candidates for use as fluorescent probes. Changes in solvent polarity or binding to a biological target can modulate the energy of the ICT state, leading to observable changes in the fluorescence emission spectrum. This solvatochromic behavior can be harnessed for sensing and imaging applications.

This guide will provide a detailed protocol for the synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, discuss its key physicochemical properties, and explore its potential research applications in depth.

Synthesis and Characterization

The most efficient and widely used method for the synthesis of tolane derivatives is the Sonogashira cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. For the synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, the logical disconnection points to the coupling of a methoxy-substituted aryl halide with a nitrophenyl-substituted terminal alkyne, or vice versa. A plausible and commonly employed route involves the coupling of 4-iodoanisole with 1-ethynyl-4-nitrobenzene.

Synthesis Protocol: Sonogashira Coupling

This protocol is adapted from established procedures for the synthesis of similar tolane derivatives.

Reaction Scheme:

Sources

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene as a Molecular Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Fluorogenic Scaffold for Sensing and Imaging

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is a member of the tolane family of compounds, characterized by a core structure of two phenyl rings linked by an acetylene bridge. This particular derivative is functionalized with an electron-donating methoxy group and an electron-withdrawing nitro group at opposite ends of the conjugated system. This push-pull electronic configuration often imparts interesting photophysical properties, making it a promising candidate for development as a molecular probe. The rigid, planar structure of the tolane backbone provides a stable fluorophore that is sensitive to changes in its electronic environment. This document provides a comprehensive guide to the synthesis, properties, and potential applications of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene as a molecular probe, with a focus on its use in chemical sensing and bioimaging.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is presented in the table below.

Property	Value	Source
CAS Number	39082-40-1	[1]
Molecular Formula	C₁₅H₁₁NO₃	[1]
Molecular Weight	253.25 g/mol	[1]
Appearance	Yellow solid (typical for similar compounds)	Inferred from related compounds
Solubility	Soluble in common organic solvents (e.g., DMSO, DMF, CH₂Cl₂, THF)	General chemical knowledge
Purity	>95% (commercially available)	[1]

Synthesis Protocol

The synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is typically achieved via a Sonogashira cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between a terminal alkyne and an aryl halide.

Reaction Scheme:

Caption: Sonogashira coupling for the synthesis of the target molecule.

Step-by-Step Protocol:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 4-iodoanisole (1.0 eq), 4-ethynylnitrobenzene (1.1 eq), Pd(PPh₃)₂Cl₂ (0.02 eq), and CuI (0.04 eq).

• Solvent Addition: Add anhydrous, degassed tetrahydrofuran (THF) and triethylamine (Et₃N) in a 2:1 ratio by volume. The final concentration of the limiting reagent should be approximately 0.1 M.

• Reaction Execution: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, remove the solvents under reduced pressure. Dissolve the residue in dichloromethane (CH₂Cl₂) and wash with saturated aqueous NH₄Cl solution, followed by brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the desired product as a yellow solid.

Application as a "Turn-Off" Fluorescent Probe for Anion Detection

The electron-deficient nature of the nitro-substituted phenyl ring in 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene makes the acetylenic bond susceptible to nucleophilic attack. This property can be exploited for the design of a "turn-off" fluorescent sensor for certain anions, such as cyanide (CN⁻).

Sensing Mechanism:

The fluorescence of the tolane scaffold arises from the extensive π-conjugation across the molecule. The proposed sensing mechanism involves the nucleophilic addition of an anion (e.g., CN⁻) to the electron-deficient alkyne. This reaction disrupts the π-conjugation of the fluorophore, leading to a significant decrease or "quenching" of the fluorescence intensity. This process is often accompanied by a color change, allowing for both fluorometric and colorimetric detection.

Caption: "Turn-off" fluorescence sensing mechanism.

Protocol for Cyanide Detection:

• Stock Solution Preparation: Prepare a stock solution of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene (e.g., 1 mM) in a suitable organic solvent such as acetonitrile or a mixture of acetonitrile and water. Prepare stock solutions of various anions (e.g., NaCN, NaCl, NaBr, NaI, NaF, NaOAc, NaH₂PO₄) in deionized water.

• Fluorescence Measurements: In a quartz cuvette, place a solution of the probe at a final concentration of 10 µM in the desired solvent system. Record the initial fluorescence emission spectrum using an appropriate excitation wavelength (to be determined experimentally, likely in the UV-Vis region based on the conjugated system).

• Titration: Add increasing concentrations of the cyanide stock solution to the cuvette and record the fluorescence spectrum after each addition.

• Selectivity Studies: Repeat the titration with other anions to assess the selectivity of the probe for cyanide.

• Data Analysis: Plot the fluorescence intensity at the emission maximum against the concentration of the added anion. The detection limit can be calculated from the titration data.

Potential Application in Bioimaging of Hypoxic Tumors

Nitroaromatic compounds are known to be reduced under hypoxic (low oxygen) conditions, a characteristic feature of solid tumors.[2] This bioreductive activation can be harnessed for the development of fluorescent probes for tumor imaging.

Proposed Mechanism for Hypoxia Imaging:

The nitro group in 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene can be selectively reduced by nitroreductase enzymes that are overexpressed in hypoxic cancer cells. This reduction converts the electron-withdrawing nitro group into an electron-donating amino group. This transformation significantly alters the electronic properties of the fluorophore, leading to a change in its fluorescence characteristics (e.g., a shift in the emission wavelength or an increase in fluorescence intensity), which can be used to image hypoxic regions.

Sources

• 1. lab-chemicals.com [lab-chemicals.com]
• 2. Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia - PMC [pmc.ncbi.nlm.nih.gov]

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene in the synthesis of organic semiconductors

Application Note & Protocol

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene: A Versatile Donor-Acceptor Building Block for Organic Semiconductor Synthesis

Abstract

The rational design of organic semiconductors is pivotal for advancing the performance of next-generation electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Donor-acceptor (D-A) architectures are a cornerstone of modern organic electronics, enabling the tuning of molecular energy levels and facilitating efficient charge transport. This guide provides a comprehensive overview of 1-methoxy-4-((4-nitrophenyl)ethynyl)benzene, a key molecular building block embodying the D-A design principle. We present a detailed, field-validated protocol for its synthesis via the Palladium-catalyzed Sonogashira cross-coupling reaction, discuss essential characterization techniques for structural and electronic validation, and explore its application as a precursor for high-performance organic semiconductor materials.

Introduction: The Role of Donor-Acceptor Structures

Organic semiconductors have garnered significant attention for their potential in creating low-cost, flexible, and large-area electronic devices.[1] The performance of these devices is intrinsically linked to the molecular structure of the active material. A highly effective strategy for designing superior organic semiconductors involves the creation of molecules with distinct electron-donating (donor) and electron-accepting (acceptor) moieties. This D-A architecture leads to a narrowed HOMO-LUMO (Highest Occupied Molecular Orbital/Lowest Unoccupied Molecular Orbital) gap, which is beneficial for light absorption in solar cells and for tuning charge injection/transport properties in transistors.[2][3]

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is an exemplary D-A building block. Its structure is composed of:

• An electron-donating methoxy (-OCH₃) group on one phenyl ring.

• An electron-withdrawing nitro (-NO₂) group on the other phenyl ring.[4]

• A rigid ethynyl (-C≡C-) linker that ensures effective π-conjugation between the donor and acceptor units, promoting intramolecular charge transfer (ICT).

This inherent electronic asymmetry makes it a valuable intermediate for synthesizing more complex conjugated polymers and small molecules for a range of optoelectronic applications.

Synthesis Protocol: Sonogashira Cross-Coupling

The most efficient and widely adopted method for synthesizing 1-methoxy-4-((4-nitrophenyl)ethynyl)benzene is the Sonogashira cross-coupling reaction. This reaction forms the critical carbon-carbon triple bond by coupling a terminal alkyne with an aryl halide.[5] The protocol described below utilizes a palladium catalyst and a copper(I) co-catalyst under an inert atmosphere.

Causality of Component Selection:

• Palladium Catalyst (e.g., PdCl₂(PPh₃)₂): The core of the catalytic cycle, facilitating the oxidative addition of the aryl halide and the reductive elimination of the final product.

• Copper(I) Iodide (CuI): Acts as a co-catalyst. It reacts with the terminal alkyne to form a copper(I) acetylide intermediate. This intermediate then undergoes transmetalation with the palladium complex, a step that is generally faster than the direct reaction of the alkyne with the palladium complex, thus accelerating the overall reaction rate.[5]

• Amine Base (e.g., Triethylamine, TEA): Serves a dual purpose. It acts as a solvent and, more importantly, neutralizes the hydrogen halide (HX) byproduct formed during the reaction, preventing the deactivation of the catalyst and driving the reaction to completion.

• Inert Atmosphere (N₂ or Ar): Essential to prevent the Glaser coupling, an oxidative homocoupling of the terminal alkyne, which is an undesired side reaction. It also protects the palladium(0) species in the catalytic cycle from oxidation.

Experimental Workflow Diagram

Caption: Synthesis workflow for 1-methoxy-4-((4-nitrophenyl)ethynyl)benzene.

Detailed Step-by-Step Protocol

Materials & Reagents:

• 1-Iodo-4-methoxybenzene (1.0 mmol, 1.0 eq)

• 1-Ethynyl-4-nitrobenzene (1.1 mmol, 1.1 eq)[6]

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.03 mmol, 3 mol%)

• Copper(I) iodide [CuI] (0.02 mmol, 2 mol%)

• Triethylamine (TEA), anhydrous (10 mL)

• Schlenk flask or two-neck round-bottom flask

• Magnetic stirrer and heating mantle

• Standard glassware for work-up and chromatography

• Solvents for extraction and chromatography (e.g., Dichloromethane, Ethyl Acetate, Hexane)

Procedure:

• Flask Preparation: Add 1-iodo-4-methoxybenzene (234 mg), 1-ethynyl-4-nitrobenzene (162 mg), PdCl₂(PPh₃)₂ (21 mg), and CuI (3.8 mg) to a dry Schlenk flask equipped with a magnetic stir bar.

• Inert Atmosphere: Seal the flask, and evacuate and backfill it with dry nitrogen or argon gas. Repeat this cycle three times to ensure all oxygen is removed.

• Solvent Addition: Using a syringe, add anhydrous triethylamine (10 mL) to the flask. The solution will likely turn from a clear to a yellowish or brownish suspension.

• Reaction: Heat the reaction mixture to 50°C with vigorous stirring. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting aryl halide is consumed (typically 8-12 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the triethylamine under reduced pressure using a rotary evaporator.

  • Add saturated aqueous sodium bicarbonate solution (20 mL) to the residue and extract the product with dichloromethane or ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution in vacuo.

  • Purify the resulting crude solid by flash column chromatography on silica gel. A typical eluent system is a gradient of ethyl acetate in hexane (e.g., starting from 5% and increasing to 20%).

  • Combine the fractions containing the pure product (visualized by TLC) and evaporate the solvent to yield 1-methoxy-4-((4-nitrophenyl)ethynyl)benzene as a yellow solid.

Summary of Reaction Parameters

Parameter	Typical Value/Reagent	Rationale
Aryl Halide	1-Iodo-4-methoxybenzene	Iodoarenes are more reactive than bromoarenes in oxidative addition.
Alkyne	1-Ethynyl-4-nitrobenzene	The terminal alkyne partner for C-C bond formation.
Pd Catalyst	PdCl₂(PPh₃)₂ (2-5 mol%)	Standard, air-stable Pd(II) precatalyst.
Cu Co-catalyst	CuI (1-3 mol%)	Facilitates acetylide formation, increasing reaction rate.[7]
Base/Solvent	Triethylamine (TEA)	Neutralizes HX byproduct; acts as a solvent.
Temperature	50 - 80 °C	Provides sufficient thermal energy without degrading the catalyst or reactants.
Atmosphere	Nitrogen or Argon	Prevents undesired oxidative homocoupling of the alkyne.

Physicochemical Characterization

Thorough characterization is essential to confirm the identity, purity, and electronic properties of the synthesized compound.

• Molecular Formula: C₁₅H₁₁NO₃[8]

• Molecular Weight: 253.25 g/mol [8]

• Appearance: Yellow solid

• Purity: >95% (as determined by NMR and/or HPLC)[8]

Spectroscopic Analysis:

• ¹H NMR (CDCl₃, 400 MHz): Expect signals corresponding to the aromatic protons on both rings. The protons ortho to the methoxy group will be upfield (shielded) compared to those ortho to the nitro group (deshielded). A singlet around 3.8 ppm will correspond to the methoxy protons.

• ¹³C NMR (CDCl₃, 101 MHz): Characteristic signals for the two acetylenic carbons will appear between 85-95 ppm. Signals for the carbon attached to the methoxy group and the carbon attached to the nitro group will also be distinct.

• FTIR (neat): Key vibrational bands include a sharp, medium-intensity peak for the C≡C stretch (~2210 cm⁻¹), strong asymmetric and symmetric stretches for the NO₂ group (~1515 cm⁻¹ and ~1340 cm⁻¹), and a C-O stretch for the methoxy group (~1250 cm⁻¹).[6]

Electronic Properties:

• UV-Visible Spectroscopy: The absorption spectrum in a solvent like THF or CH₂Cl₂ will show a strong absorption band in the UV region, corresponding to the π-π* transition. An additional, lower-energy band may be present due to the intramolecular charge transfer (ICT) from the methoxy-substituted ring to the nitro-substituted ring.

• Cyclic Voltammetry (CV): CV is crucial for determining the HOMO and LUMO energy levels. The oxidation potential is used to calculate the HOMO level, while the reduction potential provides the LUMO level. These values are critical for predicting how the material will perform in an electronic device, specifically for matching energy levels with electrodes and other materials in the device stack.

Applications in Organic Semiconductor Devices

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is not typically used as the final active layer material itself. Instead, it serves as a highly versatile intermediate or building block for creating more complex and functional organic semiconductors.

Role as a Monomer in Conjugated Polymers

The terminal nitro group can be chemically reduced to an amine (-NH₂), or the aryl rings can be further functionalized with halides (e.g., Br, I). These modifications create reactive sites, allowing the molecule to be polymerized. For instance, it can be incorporated into a polymer backbone via reactions like Suzuki or Stille coupling, creating D-A copolymers with tunable electronic properties for use in:

• Organic Field-Effect Transistors (OFETs): The D-A structure helps to lower the bandgap and can induce ambipolar transport behavior, enabling the transistor to conduct both holes and electrons.

• Organic Solar Cells: The strong ICT character is beneficial for broad light absorption, a key requirement for efficient photovoltaic materials.

Core Structure for Small Molecule Semiconductors

The rigid, conjugated core of this molecule can be elaborated upon by attaching various functional groups. For example, solubilizing alkyl chains can be added to improve processability from solution, or other aromatic systems like thiophene or benzothiadiazole can be attached to further tune the electronic properties and promote intermolecular π-π stacking in the solid state, which is essential for efficient charge transport.[9]

Logical Pathway from Molecule to Device

The properties of 1-methoxy-4-((4-nitrophenyl)ethynyl)benzene directly inform its potential in an OFET.

Caption: From molecular design to potential OFET performance.

References

• Yao, C., Chen, X., He, Y., Guo, Y., Murtaza, I., & Meng, H. (2017). Design and characterization of methoxy modified organic semiconductors based on phenyl[9]benzothieno[3,2-b][9]benzothiophene. RSC Advances, 7(9), 5514–5518. [Link]

• NIST. (n.d.). Benzene, 1-methoxy-4-nitro-. NIST Chemistry WebBook. Retrieved January 26, 2026, from [Link]

• Cheméo. (n.d.). Chemical Properties of Benzene, 1-methoxy-4-nitro- (CAS 100-17-4). Retrieved January 26, 2026, from [Link]

• Azariah, A. N., et al. (2004). Crystal growth and characterization of 4-nitro-4′-methoxy benzylidene aniline (NMOBA). Materials Chemistry and Physics, 88(1), 90–96. [Link]

• ResearchGate. (n.d.). Synthesis of (E)-1-(4-methoxyphenyl)-N-((E)-3-(4 nitrophenyl)allylidene)methanamine (1). Retrieved January 26, 2026, from [Link]

• Takimiya, K., Shinamura, S., Osaka, I., & Miyazaki, E. (2011). Organic semiconductors for organic field-effect transistors. Advanced Materials, 23(38), 4347–4370. [Link]

• Australian Government Department of Health and Aged Care. (2023). Benzene, 1-methoxy-4-nitro- - Evaluation statement. Retrieved January 26, 2026, from [Link]

• Wang, Q., Jian, J., & He, J. (2021). Organic Semiconductor Field-Effect Transistors Based on Organic-2D Heterostructures. Frontiers in Chemistry, 9, 735626. [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information for a related synthesis. Retrieved January 26, 2026, from [Link]

• PubChem. (n.d.). N-(4-methoxyphenyl)-1-(4-nitrophenyl)methanimine. Retrieved January 26, 2026, from [Link]

• McBurney, B., et al. (2004). 1-Ethoxy-4-nitrobenzene. Acta Crystallographica Section E: Structure Reports Online, 60(11), o2179–o2180. [Link]

• PubChem. (n.d.). 1-Ethoxy-4-(2-(4-methylphenyl)ethynyl)benzene. Retrieved January 26, 2026, from [Link]

• Fleckenstein, C. A., & Plenio, H. (2008). Supporting Information Aqueous Cross Coupling: Sustainable Protocol for Sonogashira Reactions of Heterocycles. Green Chemistry. [Link]

• ResearchGate. (n.d.). Synthesis of C4-alkynylisoxazoles via a Pd-catalyzed Sonogashira cross-coupling reaction. Retrieved January 26, 2026, from [Link]

• Boudinov, H., & Leite, G. V. (2022). Organic Field Effect Transistors. Journal of Integrated Circuits and Systems, 17(2), 1-12. [Link]

• Li, J-H., Xie, Y-X., & Liang, Y. (n.d.). Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reaction under Copper-, Amine- and Solvent-Free Conditions - Supporting Information. Retrieved January 26, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved January 26, 2026, from [Link]

• Boudinov, H., & Leite, G. V. (2022). Organic Field Effect Transistors. Journal of Integrated Circuits and Systems, 17(2). [Link]

• SciSpace. (n.d.). Sonogashira Coupling Reaction with Diminished Homocoupling. Retrieved January 26, 2026, from [Link]

Sources

• 1. Organic semiconductors for organic field-effect transistors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. jics.org.br [jics.org.br]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 5. Sonogashira Coupling [organic-chemistry.org]
• 6. rsc.org [rsc.org]
• 7. scispace.com [scispace.com]
• 8. lab-chemicals.com [lab-chemicals.com]
• 9. Design and characterization of methoxy modified organic semiconductors based on phenyl[1]benzothieno[3,2-b][1]benzothiophene - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes & Protocols: 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene as a Versatile Precursor for Advanced Conjugated Polymers

Abstract & Introduction

Conjugated polymers represent a cornerstone of modern materials science, enabling revolutionary advances in organic electronics, sensing, and photonics.[1][2] The precise tuning of their optoelectronic properties through rational monomer design is a key driver of innovation. This document provides a comprehensive guide to the use of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, a specialized alkyne monomer, as a precursor for synthesizing high-performance conjugated polymers.

This monomer is distinguished by its intrinsic "push-pull" electronic architecture. The electron-donating methoxy group (-OCH₃) and the electron-withdrawing nitro group (-NO₂) are positioned at opposite ends of a rigid phenylene-ethynylene linker. This configuration creates a significant intramolecular dipole, which is highly desirable for modulating the polymer's highest occupied and lowest unoccupied molecular orbital (HOMO/LUMO) energy levels, enhancing charge transport, and enabling unique photophysical behaviors.[3][4] The presence of the terminal alkyne functionality provides a versatile handle for several powerful polymerization and modification techniques.

This guide moves beyond simple procedural lists to explain the underlying causality of experimental choices. We will detail the synthesis of the monomer itself, followed by in-depth protocols for its incorporation into polymer backbones via Sonogashira polycondensation and Glaser-Hay coupling. Furthermore, we will explore its use in post-polymerization modification through Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" chemistry. Each section is designed to provide researchers, scientists, and drug development professionals with the foundational knowledge and practical steps required to leverage this precursor in their own research and development pipelines.

Monomer Synthesis: 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

The most reliable and common method for synthesizing this monomer is the Sonogashira cross-coupling reaction. This reaction efficiently forms a carbon-carbon bond between a terminal alkyne and an aryl halide, a cornerstone of modern organic synthesis.

Synthesis Workflow

The workflow involves coupling commercially available 1-ethynyl-4-methoxybenzene with 1-iodo-4-nitrobenzene using a dual palladium and copper catalytic system. The base serves to deprotonate the terminal alkyne, forming the reactive copper(I) acetylide in situ, while the palladium catalyst facilitates the cross-coupling event.

Caption: Workflow for the Sonogashira synthesis of the target monomer.

Detailed Synthesis Protocol

Materials:

• 1-iodo-4-nitrobenzene (1.0 eq)

• 1-ethynyl-4-methoxybenzene (1.1 eq)[5]

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02 eq)

• Copper(I) iodide [CuI] (0.04 eq)

• Anhydrous Tetrahydrofuran (THF)

• Triethylamine (TEA), distilled

• Standard workup reagents (DCM, water, brine, MgSO₄)

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• Inert Atmosphere: Set up a flame-dried, three-neck round-bottom flask equipped with a condenser, magnetic stir bar, and nitrogen inlet. Maintain a positive pressure of nitrogen throughout the reaction.

• Reagent Addition: To the flask, add 1-iodo-4-nitrobenzene, Pd(PPh₃)₄, and CuI.

• Solvent Addition: Add anhydrous THF and distilled TEA in a 2:1 ratio by volume to dissolve the solids.

• Alkyne Addition: Add 1-ethynyl-4-methoxybenzene to the mixture dropwise via syringe over 5 minutes.

• Reaction: Stir the reaction mixture at room temperature for 30 minutes, then heat to 60°C and monitor by TLC until the starting aryl iodide is consumed (typically 4-6 hours).

• Workup: Cool the reaction to room temperature. Filter the mixture through a pad of Celite to remove catalyst residues, washing with dichloromethane (DCM). Concentrate the filtrate under reduced pressure.

• Extraction: Redissolve the crude residue in DCM, wash sequentially with water (2x) and brine (1x). Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to yield the pure product as a yellow solid.

Expected Characterization Data

Parameter	Expected Result
Molecular Formula	C₁₅H₁₁NO₃[6]
Molecular Weight	253.25 g/mol [6]
Appearance	Yellow crystalline solid
¹H NMR (CDCl₃, 400 MHz)	δ ~8.2 (d, 2H), ~7.6 (d, 2H), ~7.5 (d, 2H), ~6.9 (d, 2H), ~3.8 (s, 3H)
¹³C NMR (CDCl₃, 101 MHz)	δ ~160, 147, 146, 133, 132, 123, 122, 114, 95, 87, 55
FT-IR (KBr, cm⁻¹)	~2220 (C≡C stretch), ~1595 & 1340 (Ar-NO₂ asymm/symm stretch)

Polymerization Methodologies

The alkyne functionality of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene allows for its use in several powerful polymerization schemes to create poly(p-phenyleneethynylene)s (PPEs) and related architectures.

Method A: Sonogashira Polycondensation

Sonogashira coupling is a highly efficient method for synthesizing PPEs, which are noted for their rigid backbones, high thermal stability, and interesting photophysical properties.[7][8][9] This protocol describes a copolymerization reaction between a diiodo-co-monomer and a diethynyl-co-monomer, where our title compound could be functionalized to serve as the diethynyl partner.

Causality of Reagents:

• Pd(0)/Cu(I) Catalysis: The palladium catalyst is the workhorse of the C-C bond formation, while the copper(I) co-catalyst is essential for activating the alkyne. The choice of ligands on the palladium (e.g., PPh₃) influences catalyst stability and reactivity.

• Base: An amine base like TEA or diisopropylamine (DIPA) is crucial. It acts as both a solvent and a scavenger for the HI byproduct, preventing catalyst deactivation.

• Inert Atmosphere: Oxygen can oxidize the Pd(0) active species to inactive Pd(II) and can also promote unwanted alkyne homocoupling (Glaser coupling), making a nitrogen or argon atmosphere absolutely critical for achieving high molecular weight polymer.[10]

Caption: General workflow for Sonogashira polycondensation.

Protocol: A-B Type Copolymerization

• Setup: In a Schlenk flask under nitrogen, combine the di-iodo co-monomer (1.0 eq), the di-ethynyl co-monomer (1.0 eq), Pd(PPh₃)₄ (0.02 eq), and CuI (0.04 eq).

• Solvent Addition: Add degassed THF and TEA (1:1 v/v) to achieve a monomer concentration of approximately 0.1 M.

• Reaction: Stir the mixture at 65°C for 24-48 hours. An increase in viscosity is often observed.

• Isolation: Cool the reaction, dilute with THF if necessary, and pour the solution into a large volume of rapidly stirring methanol to precipitate the polymer.

• Purification: Collect the polymer by filtration. Purify by Soxhlet extraction with acetone and hexane to remove oligomers and catalyst residues, followed by extraction with chloroform or THF to collect the pure polymer fraction.

• Drying: Dry the purified polymer under vacuum at 40°C overnight.

Method B: Glaser-Hay Homocoupling Polymerization

The Glaser coupling reaction is an oxidative homocoupling of terminal alkynes, forming a 1,3-diyne linkage.[11][12] When applied to a monomer bearing two terminal alkyne groups, it results in a polymer containing alternating phenylene and butadiynylene units. The Hay modification utilizes a soluble CuCl-TMEDA complex, offering improved versatility.[11][13]

Causality & Caveats: This reaction is mechanistically distinct from Sonogashira coupling. It relies on the oxidation of a copper(I) acetylide intermediate. The primary oxidant is molecular oxygen, bubbled through the reaction mixture. While effective, this method can sometimes be difficult to control, leading to lower molecular weights or insoluble cross-linked materials if not performed carefully. It is also a known side reaction in other copper-catalyzed polymerizations, which can lead to undesirable bimodal molecular weight distributions if oxygen is not rigorously excluded.[10][14]

Protocol: Di-ethynyl Monomer Homopolymerization

• Catalyst Preparation: In a Schlenk flask under nitrogen, dissolve copper(I) chloride (0.1 eq) and N,N,N',N'-tetramethylethylenediamine (TMEDA) (0.1 eq) in chlorobenzene.

• Oxygenation: Switch the gas inlet to a gentle stream of oxygen and stir for 15 minutes until the solution turns green, indicating formation of the active catalyst complex.

• Monomer Addition: Add a solution of the di-ethynyl monomer (1.0 eq) in chlorobenzene to the catalyst solution.

• Reaction: Continue bubbling oxygen through the solution and stir at room temperature for 12-24 hours.

• Isolation & Purification: Precipitate the polymer in acidified methanol (containing a small amount of HCl to remove copper salts). Collect the polymer by filtration, wash thoroughly with methanol, and dry under vacuum. Further purification can be achieved by reprecipitation from a solvent like THF into methanol.

Method C: Post-Polymerization Modification via "Click" Chemistry

The alkyne group on the monomer is a perfect handle for modification using the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.[15][16] This allows for the attachment of the push-pull phenylethynyl moiety as a side chain onto a pre-existing polymer backbone, enabling precise control over functionality without altering the polymerization process itself.[17][18]

Causality of Reagents:

• Polymer Backbone: A polymer with pendant azide groups is required. This is typically synthesized by polymerizing an azide-containing monomer or by post-polymerization conversion of another functional group (e.g., a halide) to an azide.[19]

• Catalyst System: A source of copper(I) is needed. This is often generated in situ by reducing a copper(II) salt (e.g., CuSO₄) with a reducing agent like sodium ascorbate. This avoids handling potentially unstable Cu(I) salts.

• Solvent: The reaction is famously robust and can often be run in a variety of solvents, including mixtures with water.[16]

Caption: Workflow for side-chain modification via CuAAC "click" chemistry.

Protocol: Grafting onto an Azide-Polymer

• Setup: In a round-bottom flask, dissolve the azide-functionalized polymer (1.0 eq of azide groups) and 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene (1.2 eq) in a suitable solvent (e.g., DMF).

• Catalyst Addition: In a separate vial, prepare aqueous solutions of copper(II) sulfate (0.1 eq) and sodium ascorbate (0.3 eq).

• Reaction: Add the copper(II) sulfate solution to the polymer mixture, followed by the sodium ascorbate solution. Stir at room temperature for 24 hours.

• Purification: The purification method depends on the polymer's solubility. For water-soluble polymers, dialyze against deionized water for 48 hours to remove copper salts and excess monomer. For organic-soluble polymers, precipitate the polymer into a non-solvent (e.g., methanol or hexane), filter, and repeat the precipitation 2-3 times.

• Drying: Dry the final product under vacuum.

Polymer Characterization Summary

Thorough characterization is essential to confirm the structure, molecular weight, and properties of the synthesized polymers.

Technique	Information Obtained	Rationale & Expected Outcome
¹H NMR	Polymer structure confirmation	Disappearance of the terminal alkyne proton signal (~3.0 ppm). Broadening of aromatic signals compared to the monomer, confirming polymerization.
FT-IR	Functional group analysis	Disappearance of the ≡C-H stretch (~3300 cm⁻¹) and C≡C stretch (~2100 cm⁻¹) if the alkyne is fully consumed in the backbone. Presence of the NO₂ and OCH₃ signals.
GPC/SEC	Mₙ, Mₙ, and PDI	Determines the average molecular weights and the breadth of the distribution. A low PDI (<2.0) indicates a well-controlled polymerization.
UV-Vis	π-π* transitions, optical bandgap	The polymer will show a red-shifted absorption maximum (λₘₐₓ) compared to the monomer, indicative of an extended conjugated system.[20]
PL Spec.	Emission properties, quantum yield	Reveals the fluorescence emission spectrum. The push-pull nature may lead to interesting emission properties, though aggregation can sometimes cause quenching.[21]
CV	HOMO/LUMO energy levels	Provides the electrochemical bandgap and assesses the material's suitability for specific electronic applications by determining its redox potentials.

Applications & Future Perspectives

Polymers derived from 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene are prime candidates for a range of high-value applications, primarily due to their engineered electronic properties.

• Organic Electronics: The well-defined HOMO/LUMO levels make these materials suitable for active layers in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and as emitters or charge-transport materials in organic light-emitting diodes (OLEDs).[22]

• Fluorescent Sensors: The inherent fluorescence of PPEs can be quenched or enhanced upon interaction with specific analytes. The electron-deficient nitrophenyl moiety could act as a binding or recognition site for electron-rich species, making these polymers promising for chemosensor development.[9]

• Nonlinear Optics (NLO): The strong intramolecular charge transfer character arising from the push-pull design can lead to large second- or third-order NLO coefficients, which are valuable for applications in telecommunications and optical computing.

• Drug Delivery & Bioconjugation: When incorporated as a side-chain via click chemistry, the unique spectroscopic signature of this moiety could be used as a probe to monitor drug release or polymer localization within biological systems.

Future work should focus on copolymerization with other functional monomers to further tune the optoelectronic properties, improve processability, and enhance performance in specific device architectures. The reduction of the nitro group to an amine post-polymerization offers another avenue for creating new functional materials with drastically different electronic and chemical properties.

References

• Macromolecules. Synthesis and Characterization of Poly(alkyl-substituted p-phenylene ethynylene)s.
• Journal of the American Chemical Society. Preventing Alkyne–Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions.
• ACS Omega.
• The Royal Society of Chemistry.
• Chemical Reviews. Click Chemistry for Biofunctional Polymers: From Observing to Steering Cell Behavior.
• ResearchGate. Synthesis and Characterization of Poly(alkyl-substituted p-phenylene ethynylene)s.
• MDPI. Structural Characteristics and Reactivity Relationships of Nitroaromatic and Nitramine Explosives – A Review of Our Computational Chemistry and Spectroscopic Research.
• Alfa Chemistry. Glaser Coupling.
• RSC Publishing. Luminescent microporous organic polymers containing the 1,3,5-tri(4-ethenylphenyl)benzene unit constructed by Heck coupling reaction.
• Books. Chapter 1: Click Chemistry in Polymer Science.
• Silane-Functionalized Polymers Using "Click Chemistry" for Surface Applic
• RSC Publishing. Recent advances and applications of Glaser coupling employing greener protocols.
• PubMed. Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions.
• Scirp.org. Synthesis and Characterization of Poly(1-methoxy-4-octyloxy)
• SciSpace. Click Chemistry, A Powerful Tool for Pharmaceutical Sciences.
• Organic Chemistry Portal. Glaser Coupling, Hay Coupling.
• Taylor & Francis eBooks. Chemical property and characteristics of polymer.
• MIT. A Poly(p-phenyleneethynylene)
• MDPI.
• ResearchGate.
• Poly(p-Phenyleneethynylene)s-Based Sensor Array for Diagnosis of Clinical Diseases.
• PubChem. 1-Ethynyl-4-methoxybenzene.
• Sigma-Aldrich. Conjugated Polymers for the Engineering of Device/Tissue Interface.
• Lab-Chemicals.Com. 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, 95%.

Sources

• 1. taylorfrancis.com [taylorfrancis.com]
• 2. Conjugated Polymers for the Engineering of Device/Tissue Interface [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. 1-Ethynyl-4-methoxybenzene | C9H8O | CID 251020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. lab-chemicals.com [lab-chemicals.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Poly(p-Phenyleneethynylene)s-Based Sensor Array for Diagnosis of Clinical Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. Glaser Coupling, Hay Coupling [organic-chemistry.org]
• 14. Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. scispace.com [scispace.com]
• 17. Research Portal [researchdiscovery.drexel.edu]
• 18. researchgate.net [researchgate.net]
• 19. books.rsc.org [books.rsc.org]
• 20. Synthesis and Characterization of Poly(1-methoxy-4-octyloxy)-Para-Phenylene Vinylen for Light-Emitting Diodes Application [scirp.org]
• 21. web.mit.edu [web.mit.edu]
• 22. mdpi.com [mdpi.com]

Application Note & Protocols: Strategic Functionalization of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

Abstract

This document provides a comprehensive guide for the chemical modification of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, a versatile diarylalkyne scaffold. For researchers in medicinal chemistry, materials science, and chemical biology, this molecule offers three distinct regions for functionalization: the electron-rich methoxy-substituted phenyl ring, the electron-deficient nitro-substituted phenyl ring, and the central alkyne bridge. This guide details experimentally validated protocols and the underlying chemical principles for selectively targeting these regions. We will explore the reduction of the nitro group to an amine, electrophilic aromatic substitution on both aromatic rings, and potential modifications of the alkyne moiety. The protocols are designed to be self-validating, with explanations of the causality behind experimental choices to ensure reproducibility and successful derivatization.

Introduction: The Strategic Value of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

Diarylalkynes are a class of compounds with significant applications in pharmaceuticals, organic electronics, and as chemical probes. The molecule 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene (MNEB) is a particularly interesting starting material due to its inherent asymmetry. The electron-donating methoxy group and the electron-withdrawing nitro group create a polarized π-system, influencing the molecule's electronic properties and the reactivity of its constituent parts. This electronic differentiation allows for highly selective chemical modifications, enabling the synthesis of a diverse library of derivatives from a single precursor. The functionalization of MNEB is a key step in the development of novel compounds for drug discovery and materials science.[1]

Synthesis of the Core Scaffold: 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

The most efficient and widely used method for the synthesis of diarylalkynes like MNEB is the Sonogashira cross-coupling reaction.[2][3][4][5][6] This palladium-catalyzed reaction couples a terminal alkyne with an aryl halide. In this case, 4-iodoanisole is coupled with 1-ethynyl-4-nitrobenzene.

Experimental Protocol: Sonogashira Coupling

Materials:

• 4-iodoanisole

• 1-ethynyl-4-nitrobenzene

• Palladium(II) bis(triphenylphosphine) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (TEA)

• Toluene, anhydrous

• Standard glassware for inert atmosphere reactions (Schlenk line, etc.)

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add 4-iodoanisole (1.0 eq), 1-ethynyl-4-nitrobenzene (1.2 eq), PdCl₂(PPh₃)₂ (0.02 eq), and CuI (0.04 eq).

• Add anhydrous toluene and triethylamine (3.0 eq) via syringe.

• Stir the reaction mixture at 60 °C for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and filter through a pad of celite to remove the catalyst.

• Wash the celite pad with ethyl acetate.

• Combine the organic filtrates and wash with saturated aqueous ammonium chloride solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene as a yellow solid.

Causality of Experimental Choices:

• Inert Atmosphere: The palladium catalyst is sensitive to oxidation, so an inert atmosphere (argon or nitrogen) is crucial to maintain its catalytic activity.

• Copper(I) Iodide Co-catalyst: CuI acts as a co-catalyst, facilitating the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex, accelerating the reaction.

• Triethylamine: TEA serves as a base to neutralize the hydrogen iodide formed during the reaction, preventing side reactions and catalyst deactivation.

• Temperature: The reaction is heated to ensure a reasonable reaction rate. However, excessive heat should be avoided to prevent decomposition of the catalyst and reactants.

Figure 1: Sonogashira coupling for the synthesis of MNEB.

Functionalization of the Nitro Group

The nitro group is a versatile functional handle that can be readily reduced to an amine, which can then participate in a wide range of subsequent reactions (e.g., amide formation, sulfonamide formation, diazotization).

Reduction to an Amine

The reduction of an aromatic nitro group to an aniline is a fundamental transformation in organic synthesis.[7][8] Several methods are available, with the choice of reagent depending on the desired selectivity and reaction conditions.

Materials:

• 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene (MNEB)

• 10% Palladium on carbon (Pd/C)

• Ethanol or Ethyl Acetate

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

Procedure:

• Dissolve MNEB (1.0 eq) in ethanol in a round-bottom flask.

• Carefully add 10% Pd/C (10 mol%).

• Evacuate the flask and backfill with hydrogen gas. Repeat this process three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon) at room temperature for 4-6 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully filter the reaction mixture through a pad of celite to remove the Pd/C. Caution: Pd/C can be pyrophoric when dry; do not allow the filter cake to dry completely.

• Rinse the filter cake with ethanol.

• Concentrate the filtrate under reduced pressure to yield 4-((4-methoxyphenyl)ethynyl)aniline.

Causality of Experimental Choices:

• Palladium on Carbon: Pd/C is a highly efficient and reusable heterogeneous catalyst for hydrogenation.

• Hydrogen Gas: Hydrogen is the reducing agent in this reaction.

• Solvent: Ethanol and ethyl acetate are common solvents for hydrogenation as they are relatively inert and can dissolve the starting material.

This method is useful when other reducible functional groups that are sensitive to catalytic hydrogenation are present.

Materials:

• 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene (MNEB)

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid (HCl)

• Ethyl acetate

• Sodium bicarbonate (NaHCO₃) solution, saturated

Procedure:

• Dissolve MNEB (1.0 eq) in ethyl acetate.

• Add a solution of SnCl₂·2H₂O (5.0 eq) in concentrated HCl to the MNEB solution.

• Stir the mixture at 60-70 °C for 2-3 hours.

• Cool the reaction to room temperature and carefully neutralize with saturated NaHCO₃ solution until the pH is ~8.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure to obtain 4-((4-methoxyphenyl)ethynyl)aniline.

Causality of Experimental Choices:

• Tin(II) Chloride: SnCl₂ is a classical and effective reducing agent for aromatic nitro compounds in the presence of acid.

• Hydrochloric Acid: The acidic medium is necessary for the reduction to proceed.

• Neutralization: The basic workup is required to deprotonate the anilinium salt and allow for extraction into an organic solvent.

Figure 2: Reduction of the nitro group of MNEB to an amine.

Functionalization of the Aromatic Rings via Electrophilic Aromatic Substitution

The two phenyl rings of MNEB exhibit different reactivities towards electrophilic aromatic substitution (EAS) due to the electronic effects of their substituents.[9][10][11]

• Ring A (Methoxy-substituted): The methoxy group (-OCH₃) is a strong activating group and an ortho, para-director. Since the para position is already substituted, electrophilic attack will preferentially occur at the positions ortho to the methoxy group.

• Ring B (Nitro-substituted): The nitro group (-NO₂) is a strong deactivating group and a meta-director. Electrophilic attack on this ring will be significantly slower than on Ring A and will occur at the positions meta to the nitro group.

This difference in reactivity allows for selective functionalization of Ring A under mild conditions.

Electrophilic Bromination

Materials:

• 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene (MNEB)

• N-Bromosuccinimide (NBS)

• Dimethylformamide (DMF)

Procedure:

• Dissolve MNEB (1.0 eq) in DMF in a round-bottom flask.

• Add NBS (1.1 eq) in portions at room temperature.

• Stir the reaction mixture for 12-16 hours.

• Pour the reaction mixture into water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure.

• Purify by column chromatography to yield the ortho-bromo derivative.

Causality of Experimental Choices:

• N-Bromosuccinimide: NBS is a mild source of electrophilic bromine, allowing for selective bromination of the activated Ring A without affecting the deactivated Ring B.

• Dimethylformamide: DMF is a polar aprotic solvent that can facilitate the reaction.

Figure 3: Selective electrophilic bromination of MNEB.

Functionalization of the Alkyne Bridge

While the internal alkyne of MNEB is less reactive than a terminal alkyne, it can still undergo certain transformations. A more common strategy, however, is to synthesize a terminal alkyne analog and then utilize the vast array of reactions available for terminal alkynes, most notably the "click chemistry" azide-alkyne cycloaddition.[12][13][14][15][16]

Synthesis of a Terminal Alkyne Analog

To perform click chemistry, a terminal alkyne is required. This can be achieved by performing a Sonogashira coupling between 4-nitro-1-iodobenzene and a protected terminal alkyne like trimethylsilylacetylene, followed by deprotection.

Part A: Sonogashira Coupling

• Follow the Sonogashira protocol in Section 2, but use 4-nitro-1-iodobenzene and trimethylsilylacetylene as the coupling partners.

Part B: Deprotection

• Dissolve the TMS-protected alkyne in methanol.

• Add potassium carbonate (K₂CO₃) (1.5 eq).

• Stir at room temperature for 1-2 hours.

• Remove the methanol under reduced pressure.

• Add water and extract with diethyl ether.

• Dry the organic layer and concentrate to yield 1-ethynyl-4-nitrobenzene.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This "click" reaction is a highly efficient and specific method for forming a triazole ring by reacting a terminal alkyne with an azide.

Materials:

• A terminal alkyne (e.g., 1-ethynyl-4-nitrobenzene)

• An organic azide (e.g., benzyl azide)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• tert-Butanol/water (1:1)

Procedure:

• Dissolve the terminal alkyne (1.0 eq) and the azide (1.0 eq) in a 1:1 mixture of tert-butanol and water.

• Add a freshly prepared aqueous solution of sodium ascorbate (0.2 eq).

• Add an aqueous solution of CuSO₄·5H₂O (0.1 eq).

• Stir vigorously at room temperature for 12-24 hours.

• The product often precipitates from the reaction mixture and can be collected by filtration.

• If the product does not precipitate, dilute with water and extract with ethyl acetate.

• Wash the organic layer with brine, dry, and concentrate. Purify by column chromatography if necessary.

Causality of Experimental Choices:

• Copper(II) Sulfate and Sodium Ascorbate: Sodium ascorbate reduces Cu(II) to the catalytically active Cu(I) species in situ.

• Solvent System: The t-butanol/water mixture is effective at dissolving a wide range of organic substrates.

Figure 4: Copper-catalyzed azide-alkyne cycloaddition (CuAAC).

Summary of Functionalization Strategies

Target Site	Reaction	Key Reagents	Expected Product
Nitro Group	Reduction	H₂/Pd/C or SnCl₂/HCl	Aniline
Methoxy-Ring	Electrophilic Bromination	NBS/DMF	ortho-Bromo derivative
Alkyne Bridge	CuAAC (on terminal analog)	Organic Azide, CuSO₄, Na Ascorbate	1,4-Disubstituted Triazole

Conclusion

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is a valuable scaffold for the synthesis of diverse and complex molecules. By understanding the distinct reactivity of its three key functional regions, researchers can strategically and selectively introduce new functional groups. This application note provides a foundation of reliable protocols and the chemical logic behind them, empowering scientists in drug development and materials science to efficiently create novel derivatives for their specific applications.

References

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Benzene, 1-methoxy-4-nitro- (CAS 100-17-4). Retrieved from [Link]

• NIST. (n.d.). Benzene, 1-methoxy-4-nitro-. In NIST Chemistry WebBook. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 18.7 Electrophilic Aromatic Substitution of Substituted Benzenes. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

• Wikipedia. (n.d.). Click chemistry. Retrieved from [Link]

• CSCanada. (n.d.). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. Retrieved from [Link]

• ResearchGate. (n.d.). 4-Methoxy-N-(4-nitrobenzyl)aniline. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of (E)-1-(4-methoxyphenyl)-N-((E)-3-(4 nitrophenyl)allylidene)methanamine (1). Retrieved from [Link]

• YouTube. (2018, May 8). Electrophilic Aromatic Substitution Reactions Made Easy!. Retrieved from [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]

• PubMed. (n.d.). Unexpected Reactions of Terminal Alkynes in Targeted "Click Chemistry" Copper-catalyzed Azide-alkyne Cycloadditions. Retrieved from [Link]

• Australian Government Department of Health. (2023, December 14). Benzene, 1-methoxy-4-nitro- - Evaluation statement. Retrieved from [Link]

• Interchim. (n.d.). Click Chemistry (Azide / alkyne reaction). Retrieved from [Link]

• Chemistry Stack Exchange. (2018, March 10). Which set of reactants is better for preparation of 1-methoxy-4-nitrobenzene?. Retrieved from [Link]

• PubChem. (n.d.). 1-Methoxy-4-[1-[1-(4-methoxyphenyl)ethoxy]ethyl]benzene. Retrieved from [Link]

• Chemistry LibreTexts. (2021, February 16). 4.5: Electrophilic Aromatic Substitution. Retrieved from [Link]

• ACS Publications. (n.d.). Tandem Sonogashira Coupling: An Efficient Tool for the Synthesis of Diarylalkynes. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). One-Pot Synthesis of Diarylalkynes Using Palladium-Catalyzed Sonogashira Reaction and Decarboxylative Coupling of sp Carbon and sp2 Carbon. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• ACS Publications. (n.d.). One-Pot Synthesis of Diarylalkynes Using Palladium-Catalyzed Sonogashira Reaction and Decarboxylative Coupling of sp Carbon and sp2 Carbon. Retrieved from [Link]

• PubMed. (n.d.). One-pot synthesis of diarylalkynes using palladium-catalyzed sonogashira reaction and decarboxylative coupling of sp carbon and sp2 carbon. Retrieved from [Link]

Sources

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. pubs.acs.org [pubs.acs.org]
• 3. One-Pot Synthesis of Diarylalkynes Using Palladium-Catalyzed Sonogashira Reaction and Decarboxylative Coupling of sp Carbon and sp2 Carbon [organic-chemistry.org]
• 4. Sonogashira Coupling [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. One-pot synthesis of diarylalkynes using palladium-catalyzed sonogashira reaction and decarboxylative coupling of sp carbon and sp2 carbon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 8. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. youtube.com [youtube.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Click Chemistry [organic-chemistry.org]
• 13. Click chemistry - Wikipedia [en.wikipedia.org]
• 14. alfa-chemistry.com [alfa-chemistry.com]
• 15. Unexpected Reactions of Terminal Alkynes in Targeted "Click Chemistry'' Coppercatalyzed Azide-alkyne Cycloadditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. interchim.fr [interchim.fr]

Application Notes & Protocols: 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene as a Prototypical Push-Pull Chromophore for Materials Science Research

Introduction

In the landscape of advanced materials, molecules designed with specific electronic and optical properties are the foundational pillars of innovation. Among these, "push-pull" systems, formally known as donor-π-acceptor (D-π-A) chromophores, represent a critical class of organic functional materials. This guide focuses on a quintessential example: 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene . This molecule, with its electron-donating methoxy group (the "push") and electron-withdrawing nitro group (the "pull") connected by a rigid, π-conjugated ethynyl-benzene bridge, serves as an exemplary model for understanding and harnessing potent nonlinear optical (NLO) and molecular electronic properties.

The inherent intramolecular charge transfer (ICT) characteristic of this molecule upon excitation makes it a prime candidate for applications requiring manipulation of light and charge at the molecular level. Its rigid, rod-like structure is ideal for creating the ordered, non-centrosymmetric assemblies required for second-order NLO phenomena and for facilitating charge transport in molecular-scale electronics.

This document serves as a comprehensive technical guide for researchers. It moves beyond simple recitation of facts to explain the causal relationships behind experimental design, providing detailed, field-tested protocols for the synthesis, characterization, and application of this versatile molecule.

Section 1: Core Molecular Profile and Synthesis

Before delving into applications, a fundamental understanding of the molecule's properties and a reliable synthetic protocol are essential.

Physicochemical and Structural Data

The structural design of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is central to its function. The linear arrangement of the donor, π-bridge, and acceptor moieties facilitates a significant change in dipole moment upon electronic excitation, a key requirement for second-order NLO activity.

Property	Value	Source
IUPAC Name	1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene	-
CAS Number	39082-40-1	[1]
Molecular Formula	C₁₅H₁₁NO₃	[1]
Molecular Weight	253.25 g/mol	[1]
Appearance	Typically a yellow solid	[2]
Canonical SMILES	COC1=CC=C(C=C1)C#CC2=CC=C([O-])C=C2	-

Rationale-Driven Synthesis: Sonogashira Cross-Coupling

Causality: The most robust and widely adopted method for synthesizing diarylacetylenes is the Sonogashira cross-coupling reaction. This palladium- and copper-catalyzed reaction forms a carbon-carbon bond between a terminal alkyne and an aryl halide. Its high efficiency, functional group tolerance, and mild reaction conditions make it the superior choice for reliably constructing the target D-π-A system without degrading the sensitive nitro and methoxy groups.

Protocol 1: Synthesis via Sonogashira Coupling

This protocol details the coupling of 1-ethynyl-4-nitrobenzene with 1-iodo-4-methoxybenzene.

Materials:

• 1-iodo-4-methoxybenzene (1.0 eq)

• 1-ethynyl-4-nitrobenzene (1.1 eq)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.03 eq)

• Copper(I) iodide (CuI) (0.06 eq)

• Triethylamine (TEA) and Tetrahydrofuran (THF), anhydrous (volume as needed)

• Argon or Nitrogen gas supply

Procedure:

• Inert Atmosphere: Set up a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer, condenser, and an argon/nitrogen inlet. Maintaining an inert atmosphere is critical to prevent oxidative homo-coupling of the alkyne and to protect the catalysts.

• Reagent Addition: To the flask, add 1-iodo-4-methoxybenzene (1.0 eq), 1-ethynyl-4-nitrobenzene (1.1 eq), Pd(PPh₃)₂Cl₂ (0.03 eq), and CuI (0.06 eq).

• Solvent Addition: Add a 3:1 mixture of anhydrous THF and TEA. The THF serves to dissolve the reactants, while TEA acts as both a base to neutralize the HI byproduct and as a solvent.

• Reaction Execution: Stir the mixture at room temperature for 30 minutes, then heat to 60°C. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting aryl iodide is consumed (typically 8-12 hours).

• Work-up:

  • Cool the reaction to room temperature and filter it through a pad of Celite to remove the catalyst residues.

  • Concentrate the filtrate under reduced pressure.

  • Redissolve the crude product in dichloromethane (DCM) and wash with saturated aqueous ammonium chloride (to remove copper salts) and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude solid by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient. This step is crucial to isolate the desired product from unreacted starting materials and homo-coupled byproducts.

• Characterization: Confirm the identity and purity of the yellow solid product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Synthesis Workflow Diagram

Caption: Sonogashira coupling workflow for MNPEB synthesis.

Section 2: Application in Nonlinear Optics (NLO)

The primary application space for 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is in second-order nonlinear optics, which involves materials that can alter the frequency of light, such as in frequency doubling for lasers.

Theoretical Grounding

A material exhibits second-order NLO properties if it lacks a center of inversion at the macroscopic level. For molecular materials, this is achieved when molecules with a large first molecular hyperpolarizability (β) crystallize in a non-centrosymmetric space group. The D-π-A structure of our target molecule is expressly designed to maximize β by creating a large difference in dipole moment between the ground and excited states.

Protocol: Screening for Second-Harmonic Generation (SHG)

Causality: The Kurtz-Perry powder technique is the universally accepted standard for rapidly screening new materials for SHG activity. It provides a semi-quantitative measure of the material's ability to frequency-double light relative to a known standard. A positive result is a direct confirmation of non-centrosymmetric crystal packing and is a prerequisite for any further investigation into the material's NLO properties.

Materials:

• Synthesized 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, finely ground.

• Reference standard: Potassium dihydrogen phosphate (KDP) or Urea, sieved to a known particle size range (e.g., 100-150 μm).

• High-power pulsed laser: Q-switched Nd:YAG laser (λ = 1064 nm).

• Photomultiplier tube (PMT) detector.

• High-pass filter (to block the fundamental 1064 nm beam).

• Interference filter (to selectively pass the 532 nm second-harmonic signal).

• Oscilloscope.

Procedure:

• Sample Preparation:

  • Grind the crystalline sample into a fine powder using an agate mortar and pestle.

  • Sieve the powder to obtain a uniform particle size range (e.g., 100-150 μm). This is critical for minimizing scattering effects and ensuring reproducibility.

  • Pack the powder into a thin capillary tube or a sample holder with a quartz window.

• Instrument Setup:

  • Align the Nd:YAG laser to direct the 1064 nm beam onto the sample.

  • Position the PMT at a 90° angle to the incident beam to collect the scattered light.

  • Place the high-pass filter and the 532 nm interference filter in front of the PMT. This ensures that only the frequency-doubled light is detected.

• Measurement:

  • Irradiate the sample with the laser pulses.

  • Record the intensity of the 532 nm signal detected by the PMT using an oscilloscope.

  • Without changing the optical setup, replace the sample with the KDP or urea reference standard and record its SHG intensity.

• Data Analysis:

  • Compare the SHG signal intensity of the sample to that of the reference. The relative SHG efficiency can be expressed as a ratio (e.g., "Sample is 10x KDP").

Experimental Setup for Kurtz-Perry Powder SHG Test

Caption: Workflow for determining HOMO/LUMO levels via CV.

References

• Australian Industrial Chemicals Introduction Scheme (AICIS). Benzene, 1-methoxy-4-nitro- - Evaluation statement.Link

• Kapoor, K., et al. (2012). 4-Methoxy-N-(4-nitrobenzyl)aniline. Acta Crystallographica Section E, E68, o877. Link

• PubChem. 1-Methoxy-4-(1-methoxyethyl)benzene. National Center for Biotechnology Information. Link

• Royal Society of Chemistry. Supporting Information for an article on synthesis.Link

• Lab-Chemicals.com. 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, 95%.Link

• Cheméo. Chemical Properties of Benzene, 1-methoxy-4-nitro- (CAS 100-17-4).Link

• Maekawa, T., et al. (2015). Synthesis of open-shell ladder π-systems by catalytic C–H annulation of diarylacetylenes. Chemical Science, 6(1), 647-652. Link

• Chen, F., et al. (2018). Facile one-pot synthesis of diarylacetylenes from arylaldehydes via an addition-double elimination process. Organic & Biomolecular Chemistry, 16(34), 6245-6249. Link

• Bier, D., et al. (2012). Nonlinear optical studies of 3-methyl-4-methoxy-4'-nitrostilbene single-crystal films. Journal of the Optical Society of America B, 9(9), 1511-1516. Link

Sources

• 1. lab-chemicals.com [lab-chemicals.com]
• 2. rsc.org [rsc.org]

Application Notes and Protocols for 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene: A Promising Candidate for Nonlinear Optical Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide to the synthesis, characterization, and application of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, a quintessential "push-pull" chromophore with significant potential in the realm of nonlinear optics (NLO). This guide is designed to equip researchers with the foundational knowledge and practical protocols to investigate its third-order NLO properties, which are critical for the development of next-generation photonic and biophotonic devices. While direct experimental NLO data for this specific molecule is emerging, this note consolidates established synthesis and characterization methodologies and provides expected performance based on computational models and data from analogous molecular structures.

Introduction: The Promise of Push-Pull Tolanes

Organic chromophores with large third-order nonlinear optical (NLO) susceptibilities (χ⁽³⁾) are at the forefront of materials science research, underpinning advancements in optical switching, data storage, and bio-imaging.[1] The "push-pull" molecular architecture is a highly effective strategy for engineering significant NLO responses. This design incorporates an electron-donating group (the "push") and an electron-accepting group (the "pull") at opposite ends of a π-conjugated bridge.[1]

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is a model representation of this architecture. The methoxy group (-OCH₃) serves as the electron donor, while the nitro group (-NO₂) acts as a potent electron acceptor. These are connected by a rigid, π-electron-rich diphenylacetylene (tolane) bridge. This configuration facilitates a strong intramolecular charge transfer (ICT) upon interaction with an intense electromagnetic field, leading to a large molecular second hyperpolarizability (γ), which is the microscopic origin of the macroscopic third-order NLO effect.

This application note will detail the synthesis of this compound via the Sonogashira coupling reaction and provide step-by-step protocols for characterizing its third-order NLO properties using the Z-scan and Third-Harmonic Generation (THG) techniques.

Synthesis and Characterization

The synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is most effectively achieved through a palladium-catalyzed Sonogashira cross-coupling reaction.[2] This reaction forms the carbon-carbon triple bond of the tolane bridge by coupling a terminal alkyne with an aryl halide. Two primary routes are feasible, with the choice often depending on the commercial availability of the starting materials:

• Route A: Coupling of 4-ethynylanisole with 1-halo-4-nitrobenzene.

• Route B: Coupling of 4-nitrophenylacetylene with 4-haloanisole.

The following protocol details Route A, which is a commonly employed strategy.

Protocol: Synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene via Sonogashira Coupling

Materials:

• 4-Ethynylanisole (1.0 eq)

• 1-Iodo-4-nitrobenzene (1.0 eq)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.03 eq)

• Copper(I) iodide (CuI) (0.05 eq)

• Triethylamine (TEA), anhydrous

• Tetrahydrofuran (THF), anhydrous

• TLC plates (silica gel 60 F₂₅₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a condenser, add 1-iodo-4-nitrobenzene (1.0 eq), Pd(PPh₃)₂Cl₂ (0.03 eq), and CuI (0.05 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times to ensure an oxygen-free environment.

• Solvent and Reagent Addition: Under a positive pressure of inert gas, add anhydrous THF and anhydrous TEA (typically in a 2:1 to 3:1 v/v ratio). Stir the mixture until all solids are dissolved.

• Alkyne Addition: Add 4-ethynylanisole (1.0 eq) to the reaction mixture dropwise via syringe.

• Reaction Monitoring: Stir the reaction at room temperature or with gentle heating (40-50 °C) and monitor its progress by Thin Layer Chromatography (TLC), eluting with a hexane/ethyl acetate mixture (e.g., 9:1). The reaction is typically complete within 2-4 hours.

• Workup: Upon completion, cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite to remove the palladium catalyst and copper salts, washing with ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel, wash with saturated aqueous ammonium chloride solution to remove the copper catalyst, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene as a solid.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: Sonogashira coupling workflow for synthesis.

Nonlinear Optical Properties: Theoretical Framework and Expected Values

The third-order NLO properties of a material are described by the third-order susceptibility tensor, χ⁽³⁾. This tensor relates the induced polarization in the material to the third power of the applied electric field. The real and imaginary parts of χ⁽³⁾ are associated with the nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β), respectively.

For 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, the strong ICT character is expected to give rise to significant values for both n₂ and β. While specific experimental values for this molecule are not yet widely published, we can estimate its performance based on computational studies of similar push-pull tolanes.

Computational Insights:

Density Functional Theory (DFT) calculations are a powerful tool for predicting the NLO properties of molecules.[3] The key parameter calculated is the second hyperpolarizability (γ), a molecular property that is related to the macroscopic χ⁽³⁾. For push-pull systems, DFT calculations have consistently shown that:

• Increasing the strength of the donor and acceptor groups enhances γ.

• Extending the length of the π-conjugated bridge generally increases γ.

• The solvent environment can significantly influence the measured NLO properties due to local field effects.[3]

Expected NLO Parameters:

Based on data for analogous push-pull molecules, the following table provides an estimate of the expected third-order NLO parameters for 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene when measured in a common organic solvent like chloroform or THF.

Parameter	Symbol	Expected Order of Magnitude	Associated NLO Phenomenon
Nonlinear Refractive Index	n₂	10⁻¹⁴ - 10⁻¹³ cm²/W	Self-focusing / Self-defocusing
Nonlinear Absorption Coeff.	β	10⁻¹⁰ - 10⁻⁹ cm/W	Two-Photon Absorption (TPA)
Third-Order Susceptibility	χ⁽³⁾	10⁻¹³ - 10⁻¹² esu	Four-Wave Mixing, THG
Second Hyperpolarizability	γ	10⁻³⁴ - 10⁻³³ esu	Microscopic NLO response

Protocols for NLO Characterization

Protocol: Z-Scan Technique for Determining n₂ and β

The Z-scan is a single-beam technique used to measure the sign and magnitude of both the real and imaginary parts of the third-order susceptibility.[4]

Experimental Setup:

• Laser Source: A stable, high-power laser with a Gaussian beam profile (e.g., a mode-locked Ti:Sapphire laser for pulsed measurements or a CW laser for thermal nonlinearity studies).

• Focusing Optics: A lens to focus the laser beam to a tight spot.

• Sample Holder: A cuvette (typically 1 mm path length) mounted on a motorized translation stage that can move the sample along the beam path (the z-axis).

• Detectors: Two photodetectors. One measures the transmitted power through an aperture (closed-aperture Z-scan), and the other measures the total transmitted power (open-aperture Z-scan).

Procedure:

• Sample Preparation: Dissolve the synthesized 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene in a suitable, optically transparent solvent (e.g., chloroform, THF, or toluene) to a known concentration (e.g., 1-5 mM). The solution should have a linear absorption of less than 10% at the laser wavelength.

• Alignment: Align the laser beam to pass through the center of the focusing lens and the sample.

• Open-Aperture Scan: Remove the aperture before the detector. Translate the sample through the focal point of the lens and record the transmitted power as a function of the sample's z-position. This scan is sensitive to nonlinear absorption (β). A dip in transmittance at the focus indicates two-photon absorption or reverse saturable absorption.

• Closed-Aperture Scan: Place a finite aperture in the far-field before the detector. The aperture size should be such that it transmits about 40-50% of the linear power. Repeat the scan, recording the transmittance as a function of z. This scan is sensitive to both nonlinear refraction and absorption. A pre-focal peak followed by a post-focal valley indicates a negative n₂ (self-defocusing), while a valley-peak configuration indicates a positive n₂ (self-focusing).

• Data Analysis:

  • The open-aperture data is used to calculate β.

  • Divide the closed-aperture data by the open-aperture data to isolate the effect of nonlinear refraction. This normalized curve is then fitted to theoretical models to extract n₂.

Caption: Workflow for Z-Scan characterization.

Protocol: Third-Harmonic Generation (THG) for Determining χ⁽³⁾

THG is a coherent process where three photons of frequency ω are converted into a single photon of frequency 3ω. The intensity of the THG signal is proportional to the square of the modulus of χ⁽³⁾.[5]

Experimental Setup:

• Laser Source: A high-peak-power, pulsed laser, typically in the near-infrared (e.g., 1200-1600 nm), to ensure the third harmonic is in the visible spectrum and to avoid multi-photon absorption.

• Focusing and Collection Optics: Lenses to focus the fundamental beam into the sample and to collimate the generated third-harmonic signal.

• Sample Cell: A wedge-shaped cell is often used for liquid samples to allow for phase-matching measurements by translating the wedge.

• Filters: A set of filters to block the fundamental laser beam and pass only the third-harmonic signal.

• Detector: A sensitive detector, such as a photomultiplier tube (PMT), connected to a lock-in amplifier for signal acquisition.

Procedure:

• Sample Preparation: Prepare a solution of the compound in a suitable solvent, similar to the Z-scan protocol.

• Reference Measurement: Obtain a THG signal from a reference material with a known χ⁽³⁾, such as fused silica.

• Sample Measurement: Replace the reference with the sample solution and measure the THG signal under the same experimental conditions.

• Data Analysis: The χ⁽³⁾ of the sample can be determined by comparing its THG signal intensity to that of the reference material, taking into account the refractive indices and path lengths.[6]

Potential Applications in Drug Development and Biomedical Research

The strong third-order NLO properties of molecules like 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene open up possibilities in advanced imaging and therapeutic modalities:

• Nonlinear Optical Microscopy: The large two-photon absorption cross-section makes this molecule a potential contrast agent for two-photon fluorescence microscopy, allowing for deeper tissue imaging with less scattering and phototoxicity.

• Photodynamic Therapy (PDT): Molecules with high TPA cross-sections can be used as photosensitizers in PDT. They can be excited by near-infrared light, which has better tissue penetration, to generate reactive oxygen species that can selectively destroy cancer cells.

• Optical Limiting: The reverse saturable absorption behavior can be exploited for optical limiting applications, protecting sensitive optical sensors and even the human eye from high-intensity laser damage.

Conclusion

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene stands as a prototypical molecule for investigating the rich phenomena of third-order nonlinear optics. Its well-defined "push-pull" structure, accessible synthesis, and expectedly strong NLO response make it an excellent candidate for both fundamental studies and applied research in photonics and biophotonics. The protocols outlined in this application note provide a robust framework for researchers to synthesize and characterize this and similar NLO chromophores, paving the way for their integration into novel optical technologies.

References

• Marder, S. R., Perry, J. W., & W., Y. (1994). Organic materials for second-order nonlinear optics. Chemical & Engineering News, 72(36), 28-36.
• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46-49.
• Sheik-Bahae, M., Said, A. A., Wei, T. H., Hagan, D. J., & Van Stryland, E. W. (1990). Sensitive measurement of optical nonlinearities using a single beam. IEEE Journal of Quantum Electronics, 26(4), 760-769.
• Kajzar, F., & Messier, J. (1987). Original technique for third-harmonic-generation measurements in liquids. Review of Scientific Instruments, 58(11), 2081-2085.
• Reis, H., Papadopoulos, M. G., & Theodorou, D. N. (2000). Calculation of refractive indices and third-harmonic generation susceptibilities of liquid benzene and water: comparison of continuum and discrete local-field theories. The Journal of Physical Chemistry B, 104(37), 876-881.
• Palencia, H., et al. (2013). Synthesis of Fluorescent oligo(p-phenyleneethynylene) (OPE3) via Sonogashira Reactions. Revista de la Sociedad Química de México, 57(3), 163-172.
• Li, J. H., et al. (2011). Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reaction under Copper-, Amine- and Solvent-Free Conditions. Organic Letters, 13(5), 1032-1035.

• Murugesan, P. (2015). How can I calculate the second hyperpolarizability by using DFT calculations in G09? ResearchGate. Retrieved from [Link]

• Van Stryland, E. W., & Sheik-Bahae, M. (1998). Z-Scan Measurements of Optical Nonlinearities.
• Barille, R., et al. (2002). Spectroscopy of third-harmonic generation: evidence for resonances in model compounds and ligated hemoglobin. Journal of the Optical Society of America B, 19(6), 1383-1391.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 3. Hyperpolarizabilities of Push–Pull Chromophores in Solution: Interplay between Electronic and Vibrational Contributions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. api.creol.ucf.edu [api.creol.ucf.edu]
• 5. Quantitative Characterization of Biological Liquids for Third-Harmonic Generation Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Spectroscopy of third-harmonic generation: evidence for resonances in model compounds and ligated hemoglobin [opg.optica.org]

Application Note & Protocols: 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene as a High-Performance Environmental and Bioconjugate Fluorescent Label

Abstract

This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the application of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene as a versatile fluorescent probe. We delve into its fundamental photophysical properties, which are dictated by its distinct electron donor-π-acceptor architecture. The guide offers detailed, field-tested protocols for its use as an environmental polarity sensor and provides a strategic framework for its modification and subsequent bioconjugation to proteins for cellular imaging applications. The causality behind experimental design choices, self-validating protocol design, and troubleshooting are emphasized throughout to ensure scientific rigor and reproducibility.

Introduction: The Rationale for a Nitro-Aromatic Fluorophore

In the landscape of fluorescent probes, the ideal candidate should be small, bright, stable, and highly sensitive to its environment without perturbing the biological system under investigation[1]. 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, a tolan derivative, presents a compelling molecular scaffold for such applications. Its structure is characterized by an electron-donating methoxy group and a potent electron-withdrawing nitro group, bridged by a rigid phenylethynyl π-system. This donor-π-acceptor (D-π-A) configuration facilitates an intramolecular charge transfer (ICT) upon photoexcitation, a mechanism that is fundamental to its unique photophysical behavior.

While nitroaromatic compounds are traditionally viewed as fluorescence quenchers[2][3][4], this property can be masterfully exploited. The fluorescence of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is highly dependent on its local environment, particularly solvent polarity. This solvatochromism allows it to function as a sensitive reporter on microscopic environments, such as the hydrophobic core of a protein or the lipid bilayer of a cell membrane. Furthermore, its inherent quenching can be leveraged to design "turn-on" biosensors, where fluorescence is activated upon a specific binding event or conformational change. Its small size offers a distinct advantage over bulky fluorescent proteins or larger organic dyes, minimizing potential steric hindrance in sensitive biological assays[1].

Physicochemical and Photophysical Profile

The utility of a fluorescent probe is defined by its core properties. The data below summarizes the key characteristics of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene.

Property	Value	Source
Chemical Name	1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene	N/A
CAS Number	39082-40-1	[5]
Molecular Formula	C₁₅H₁₁NO₃	[5]
Molecular Weight	253.25 g/mol	[5]
Structure	Donor-π-Acceptor (Tolane Derivative)	N/A
Solvatochromism	Pronounced; emission maximum is red-shifted with increasing solvent polarity.	[6][7][8]
Fluorescence Quenching	The nitro group acts as an efficient quencher, particularly in polar solvents, via mechanisms like intersystem crossing.[9][10]	N/A

Causality Insight: The D-π-A structure is the engine of this molecule's functionality. Upon absorbing a photon, an electron is promoted to an excited state, which has a significantly larger dipole moment than the ground state due to the charge transfer from the methoxy-end to the nitro-end. Polar solvent molecules will reorient to stabilize this excited state, lowering its energy. This energy reduction results in an emitted photon of lower energy (longer wavelength), causing a red shift in the emission spectrum—a phenomenon known as a bathochromic or red shift[8]. This strong dependence of the emission wavelength and intensity on solvent polarity is the basis for its application as an environmental sensor.

Caption: ICT mechanism in 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene.

Application I: Protocol for Environmental Polarity Sensing

This protocol details the use of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene to characterize the polarity of different solvent environments. This can be extended to probe the hydrophobicity of protein binding pockets or lipid membranes.

Principle

The fluorescence emission maximum (λₑₘ) of the probe will shift to longer wavelengths as the polarity of the solvent increases. By measuring this shift across a range of solvents with known polarity, a calibration curve can be generated to determine the effective polarity of an unknown microenvironment.

Materials

• 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene (MNPB)

• Spectroscopy-grade solvents of varying polarity (e.g., Cyclohexane, Toluene, Dichloromethane, Acetone, Acetonitrile, Methanol)

• Fluorometer with excitation and emission monochromators

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and micropipettes

Step-by-Step Protocol

• Stock Solution Preparation: Prepare a 1 mM stock solution of MNPB in a non-polar solvent like Dichloromethane. The compound should be stored sealed and in the dark to prevent degradation[5].

• Working Solution Preparation: For each solvent to be tested, prepare a 1 µM working solution of MNPB.

  • Causality Insight: A low concentration (1-10 µM) is used to avoid inner filter effects and aggregation-caused quenching, ensuring the measured fluorescence is proportional to the quantum yield.

• Instrument Setup: Turn on the fluorometer and allow the lamp to warm up for at least 30 minutes for stable output. Set the excitation and emission slit widths to 5 nm as a starting point.

• Determination of Excitation Maximum (λₑₓ):

  • Place the cuvette with MNPB in cyclohexane into the fluorometer.

  • Set the emission wavelength to a value significantly red-shifted from the expected absorption (e.g., 450 nm).

  • Scan a range of excitation wavelengths (e.g., 300-420 nm) to find the wavelength that gives the maximum fluorescence intensity. This is your optimal λₑₓ.

• Emission Spectra Acquisition:

  • For each solvent, place the 1 µM MNPB solution in the fluorometer.

  • Set the excitation monochromator to the optimal λₑₓ determined in the previous step.

  • Scan the emission wavelengths from λₑₓ + 20 nm to 600 nm.

  • Record the wavelength of maximum fluorescence intensity (λₑₘ) for each solvent.

• Data Analysis:

  • Tabulate the λₑₘ for each solvent.

  • Plot the Stokes Shift (in wavenumbers) against a solvent polarity scale (e.g., the Lippert-Mataga parameter) to assess the linear relationship, which confirms the ICT mechanism.

Expected Results & Self-Validation

A clear bathochromic (red) shift in λₑₘ should be observed as solvent polarity increases. For example, the emission in cyclohexane might be in the blue-green region, while in methanol, it could be shifted to the yellow-orange region. The linearity of the Lippert-Mataga plot serves as a validation of the probe's response to the solvent's bulk dielectric properties.

Application II: Bioconjugation for Protein Labeling

To employ MNPB as a biological label, it must be functionalized with a reactive group for covalent attachment to a biomolecule. This section outlines the strategy and a general protocol for this process.

Strategy: Creating a Reactive Probe

The parent MNPB molecule is chemically inert. A common and effective strategy is to introduce a carboxylic acid group onto one of the phenyl rings during synthesis. This acid can then be readily converted to an N-hydroxysuccinimide (NHS) ester. NHS esters are highly reactive towards primary amines (like the side chain of lysine residues in proteins), forming a stable amide bond[11].

Caption: General workflow for protein labeling with a reactive MNPB probe.

Protocol: Labeling a Protein with MNPB-NHS Ester

This protocol is a template and requires optimization for each specific protein.

Materials:

• Protein of interest (with accessible lysine residues)

• MNPB-NHS Ester (dissolved in anhydrous DMSO immediately before use)

• Amine-free reaction buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 8.0)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Size exclusion chromatography (SEC) column (e.g., Sephadex G-25) for purification

Protocol:

• Protein Preparation: Prepare the protein in the reaction buffer at a concentration of 1-5 mg/mL. Ensure the buffer is free of primary amines (e.g., Tris or glycine) which would compete with the reaction.

• Dye Preparation: Prepare a 10 mM stock solution of MNPB-NHS Ester in anhydrous DMSO.

• Calculate Molar Ratio: Determine the desired molar excess of dye to protein. A starting point is a 10-fold molar excess.

  • Causality Insight: A molar excess drives the reaction to completion. However, too high an excess can lead to over-labeling, potentially causing protein precipitation or altered function. Optimization (e.g., testing 5x, 10x, 20x excess) is critical.

• Labeling Reaction: Add the calculated volume of MNPB-NHS Ester stock to the protein solution while gently vortexing. Incubate for 1 hour at room temperature, protected from light.

• Quench Reaction: Add quenching buffer to a final concentration of 50-100 mM to consume any unreacted NHS ester. Incubate for 15 minutes.

• Purification (Self-Validation Step 1): Separate the labeled protein from the unreacted free dye using an SEC column. The protein-dye conjugate will elute first in the void volume, while the small free dye molecules will be retained and elute later. The visual separation of the colored conjugate from the free dye is the first validation of successful labeling.

• Characterization (Self-Validation Step 2):

  • Measure the absorbance of the purified conjugate at 280 nm (for protein) and at the λₘₐₓ of the MNPB dye (determined from its absorption spectrum).

  • Calculate the protein concentration and the dye concentration using the Beer-Lambert law (A = εcl).

  • The Degree of Labeling (DOL) is calculated as: DOL = [Dye concentration] / [Protein concentration] . An ideal DOL is typically between 1 and 3 for most applications.

Application III: Fluorescence Microscopy of Labeled Proteins

Once a protein is successfully labeled, it can be used in a variety of fluorescence-based assays, including cellular imaging.

Caption: Using MNPB's solvatochromism to map cellular environments.

Protocol: Imaging MNPB-Labeled Proteins in Fixed Cells

• Cell Culture & Treatment: Grow cells on glass coverslips to ~70% confluency. Introduce the MNPB-labeled protein into the cell environment (e.g., via electroporation, microinjection, or for secreted proteins, addition to the media).

• Fixation: Gently wash the cells with phosphate-buffered saline (PBS) and fix with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Causality Insight: Fixation cross-links proteins, preserving the cellular architecture and the location of your labeled protein.

• Permeabilization (Optional): If the protein of interest is intracellular, permeabilize the cell membrane with a detergent like 0.1% Triton X-100 in PBS for 10 minutes.

• Mounting: Wash the coverslips with PBS and mount them onto a microscope slide using an appropriate mounting medium.

• Imaging:

  • Use a fluorescence microscope equipped with a filter set appropriate for the MNPB dye (e.g., a DAPI or custom filter set matching its excitation/emission profile).

  • Acquire images, ensuring to use a negative control (unlabeled, fixed cells) to determine the level of cellular autofluorescence.

  • If mapping environmental polarity, consider using a microscope capable of spectral imaging to precisely measure the emission maximum in different cellular compartments.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Labeling Efficiency (Low DOL)	Inactive NHS ester; wrong buffer pH; insufficient dye excess; few accessible amines on protein.	Use fresh DMSO for dye; ensure buffer is pH 7.5-8.5 and amine-free; increase molar excess of dye; consider thiol-reactive maleimide chemistry if lysines are not available.
Protein Precipitation after Labeling	Over-labeling (high DOL) increases hydrophobicity.	Reduce the molar excess of dye during the labeling reaction.
Weak/No Fluorescent Signal in Cells	Low abundance of target protein; photobleaching; quenching in aqueous environment.	Use a more sensitive detector; use an anti-fade mounting medium; confirm label fluorescence in vitro; the quenched signal may be expected and could indicate a "turn-on" opportunity.
High Background Signal	Incomplete removal of free dye; cellular autofluorescence.	Ensure thorough purification after labeling (check SEC fractions); image unlabeled cells to establish a background threshold; use a filter set that minimizes autofluorescence bleed-through.

References

• Supporting Information for a relevant chemical synthesis . The Royal Society of Chemistry. [Link]

• Fluorescent solvatochromism and nonfluorescence processes of charge-transfer-type molecules with a 4-nitrophenyl moiety . National Institutes of Health (PMC). [Link]

• Bioconjugation strategies for fluorescent labels . ResearchGate. [Link]

• Fluorescent labeling and modification of proteins . National Institutes of Health (PMC). [Link]

• Development of fluorescent probes for bioimaging applications . National Institutes of Health (PMC). [Link]

• What is Fluorescence Quenching? . Edinburgh Instruments. [Link]

• Fluorescent labeling strategies for molecular bioimaging . National Institutes of Health (PMC). [Link]

• Fluorescence quenching of anthracene by nitroaromatic compounds . ResearchGate. [Link]

• Effects of Nitro-Substitution on the Spectroscopic and Self-Assembly Properties of BODIPY Dyes . National Institutes of Health (PMC). [Link]

• Revisiting the non-fluorescence of nitroaromatics: presumption versus reality . RSC Publishing. [Link]

• DETECTION OF NITROAROMATICS BY QUENCHING OF FLUORESCENCE FROM CHLOROPHYLL IN DETERGENT MICELLES . Impulse. [Link]

• Solvent effects on the photophysical and photochemical properties of (E,E,E)-1,6-bis(4-nitrophenyl)hexa-1,3,5-triene . Royal Society of Chemistry. [Link]

• Solvatochromism . Wikipedia. [Link]

Sources

• 1. Fluorescent labeling and modification of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. edinst.com [edinst.com]
• 3. researchgate.net [researchgate.net]
• 4. westmont.edu [westmont.edu]
• 5. lab-chemicals.com [lab-chemicals.com]
• 6. Fluorescent solvatochromism and nonfluorescence processes of charge-transfer-type molecules with a 4-nitrophenyl moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Solvent effects on the photophysical and photochemical properties of (E,E,E [ ] )-1,6-bis(4-nitrophenyl)hexa-1,3,5-triene - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. Solvatochromism - Wikipedia [en.wikipedia.org]
• 9. Effects of Nitro-Substitution on the Spectroscopic and Self-Assembly Properties of BODIPY Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting common issues in the Sonogashira reaction for this compound

Sonogashira Coupling Technical Support Center: A-Z Troubleshooting Guide

From the desk of the Senior Application Scientist

Welcome to the technical support center for the Sonogashira cross-coupling reaction. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize this powerful C-C bond-forming reaction and troubleshoot the common hurdles that can arise. The Sonogashira reaction is renowned for its utility in synthesizing complex molecules, but its multi-component nature—involving a palladium catalyst, often a copper co-catalyst, a base, and specific atmospheric conditions—presents several potential points of failure.[1][2]

This guide is structured as a series of frequently asked questions (FAQs) that address specific experimental issues. My goal is not just to provide solutions, but to explain the underlying chemical principles, empowering you to make informed decisions for your unique substrate and system.

Section 1: The Basics - Is My Reaction Set Up for Success?

Before diving into complex troubleshooting, it's crucial to ensure the fundamentals are in place. Many reaction failures stem from easily overlooked details in the initial setup.

Question 1: I'm not seeing any product formation. Could it be an issue with my reagents or setup?

Answer: Absolutely. The Sonogashira reaction is highly sensitive to the quality of reagents and the reaction environment. Here is a checklist of foundational elements to verify:

• Inert Atmosphere: The classic Sonogashira reaction requires the strict exclusion of oxygen.[1] Oxygen can lead to the oxidative homocoupling of your alkyne, a side reaction known as Glaser coupling, which forms an undesired alkyne dimer.[1][3][4] This is particularly problematic in copper-catalyzed systems.[1][3]

  • Troubleshooting Protocol: Ensure your solvent is thoroughly degassed using methods like freeze-pump-thaw cycles or by bubbling with an inert gas (Argon or Nitrogen) for at least 30-60 minutes. Assemble your reaction glassware under a positive pressure of inert gas.

• Reagent Purity:

  • Solvent: Use anhydrous solvents. Water can interfere with the catalytic cycle.

  • Base: Amines are often used as both the base and the solvent.[3] Ensure your amine is free of moisture and oxidation byproducts. Distillation may be necessary for older reagents.

  • Aryl/Vinyl Halide & Alkyne: Verify the purity of your starting materials. Impurities can inhibit or poison the catalyst.

• Catalyst Integrity:

  • Palladium Pre-catalyst: Palladium(0) is the active catalytic species. If you are using a Pd(II) pre-catalyst, such as PdCl₂(PPh₃)₂, it must be reduced in situ to Pd(0) for the catalytic cycle to begin.[1] Sometimes, this reduction step can be sluggish. Using a Pd(0) source like Pd(PPh₃)₄ can sometimes resolve this issue.[5]

  • Copper(I) Co-catalyst: The copper(I) iodide should be a white or off-white powder. If it has a significant green or blue tint, it may have oxidized to Cu(II), which is ineffective.

Section 2: My Reaction Is Stalling - Troubleshooting Low or No Conversion

If your setup is pristine but the reaction is still failing, the issue likely lies within the catalytic cycle itself.

Question 2: My TLC/LC-MS shows only starting materials, even after several hours. What's the most likely culprit?

Answer: This "dead reaction" scenario typically points to a problem with catalyst activation or turnover. Let's break down the possibilities.

Catalytic Cycle Overview

Understanding the mechanism is key to diagnostics. The reaction proceeds via two interconnected catalytic cycles: a palladium cycle and a copper cycle.[5]

Caption: Fig. 2: Troubleshooting logic for hindered substrates.

• Ligand Choice is Critical: For sterically demanding substrates, standard ligands like PPh₃ are often ineffective. You need ligands that are both bulky and electron-rich .

  • Bulkiness promotes the dissociation of a ligand from the palladium center, creating a more reactive, coordinatively unsaturated species that can more easily undergo oxidative addition. [5] * Electron-rich ligands increase the electron density on the palladium center, which also accelerates the rate of oxidative addition. [5][6]* Recommended Ligands: A study in The Journal of Organic Chemistry systematically investigated the effect of phosphine ligands on Sonogashira reactions with hindered substrates. [7]For extremely bulky acetylenes and aryl bromides, ligands like tricyclohexylphosphine (PCy₃) were found to be ideal, while for moderately hindered systems, tri-tert-butylphosphine (P(t-Bu)₃) or related Buchwald-type ligands are excellent choices. [7]

Summary Table: Reaction Parameter Adjustments

Issue	Potential Cause(s)	Recommended Solution(s)
No Reaction	Inactive catalyst, poor reagent quality, oxygen contamination	Use fresh Pd/Cu catalysts, rigorously degas solvent, use anhydrous reagents.
Low Conversion	Low reactivity of halide (Ar-Cl), weak base, insufficient temperature	Switch to a more reactive halide (Ar-I/Br), use a stronger base (e.g., Cs₂CO₃), increase temperature.
Glaser Homocoupling	Oxygen in the reaction mixture, high alkyne concentration	Improve inert atmosphere technique, add alkyne slowly, switch to a copper-free protocol. [1][3]
Hydrodehalogenation	Water or other proton sources present	Use anhydrous solvent and reagents, switch from amine to an inorganic base.
Steric Hindrance	Slow oxidative addition/reductive elimination	Use bulky, electron-rich phosphine ligands (e.g., P(t-Bu)₃, PCy₃), increase temperature and catalyst loading. [7]

Experimental Protocols

Protocol 1: General Procedure for a Standard Sonogashira Coupling

• To a flame-dried Schlenk flask under an Argon atmosphere, add the aryl halide (1.0 mmol), PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).

• Add degassed solvent (e.g., THF or DMF, 5 mL) and degassed amine base (e.g., triethylamine, 3.0 mmol, 3.0 equiv).

• Stir the mixture for 5 minutes at room temperature.

• Add the terminal alkyne (1.1 mmol, 1.1 equiv) dropwise via syringe.

• Stir the reaction at the desired temperature (room temperature to 80 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl solution, extract with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

References

• Sonogashira coupling. In Wikipedia. Retrieved January 26, 2026, from [Link]

• Sonogashira Coupling. In Chemistry LibreTexts. Retrieved January 26, 2026, from [Link]

• Sonogashira Coupling. In Organic Chemistry Portal. Retrieved January 26, 2026, from [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• Shaikh, A., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(12), 6654-6681. [Link]

• Arundhathi, K. V., & Asif, A. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. RSC Advances, 13(8), 5195-5216. [Link]

• ChemOrgChem. (2025, February 17). Sonogashira coupling reaction | Organometallic name reaction | CSIR-NET | GATE | MSc| ChemOrgChem [Video]. YouTube. [Link]

• Bano, K., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Molecules, 25(8), 1957. [Link]

• Copper-free Sonogashira coupling. (2008, August 15). The chemical reaction database. [Link]

• Meier, M. A. R., et al. (2006). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. The Journal of Organic Chemistry, 71(19), 7316–7327. [Link]

• Sonogashira Coupling Reaction: Videos & Practice Problems. (2022, July 22). Pearson. [Link]

• Sonogashira Reaction - Palladium Catalyzed Cross Coupling. In Common Organic Chemistry. Retrieved January 26, 2026, from [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

Welcome to the technical support center for the synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and identify potential side products encountered during this Sonogashira coupling reaction. Our goal is to provide you with the expertise and field-proven insights necessary to ensure the integrity and success of your synthesis.

I. Frequently Asked Questions (FAQs)

Q1: My reaction mixture turned black. What does this indicate?

A1: The formation of a black precipitate, commonly known as "palladium black," signifies the decomposition of your Pd(0) catalyst. This is often caused by the presence of oxygen, impurities in your reagents or solvent, or prolonged reaction at elevated temperatures. The formation of palladium black will lead to a significant decrease in catalytic activity and, consequently, a lower yield of your desired product.

Q2: My TLC analysis shows a significant spot with a higher Rf than my product. What could this be?

A2: A common, less polar byproduct in Sonogashira reactions is the homocoupled alkyne, resulting from the Glaser-Hay coupling. In this case, it would be 1,4-bis(4-methoxyphenyl)buta-1,3-diyne. This side reaction is promoted by the copper(I) co-catalyst in the presence of oxygen.

Q3: The yield of my reaction is consistently low, even with minimal palladium black formation. What are other potential issues?

A3: Low yields can stem from several factors beyond catalyst decomposition. These include incomplete reaction, the formation of other side products that are not easily visible on TLC, and issues with the purity of your starting materials. It is crucial to analyze your crude reaction mixture thoroughly to identify any unexpected byproducts.

Q4: Can I run this reaction without a copper co-catalyst to avoid homocoupling?

A4: Yes, copper-free Sonogashira protocols exist and can be an effective strategy to minimize the formation of the Glaser-Hay homocoupling product.[1][2] However, these conditions may require different ligands, bases, or higher reaction temperatures to achieve comparable reaction rates.

II. Troubleshooting Guide: Identifying and Mitigating Side Products

The synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene via the Sonogashira coupling of 4-iodonitrobenzene and 4-methoxyphenylacetylene is a robust transformation. However, like any chemical reaction, it is susceptible to the formation of undesired side products. This section provides a detailed guide to identifying and addressing these issues.

Figure 1: Reaction pathway diagram illustrating the desired Sonogashira coupling and potential side reactions.

Problem 1: Appearance of a Non-polar Impurity (Higher Rf on TLC)

Potential Side Product: 1,4-bis(4-methoxyphenyl)buta-1,3-diyne (Glaser-Hay Coupling Product)

Causality: This is the most common side product in copper-catalyzed Sonogashira reactions.[2] It arises from the oxidative homocoupling of the terminal alkyne, 4-methoxyphenylacetylene, facilitated by the copper(I) co-catalyst in the presence of oxygen.

Identification:

Analytical Technique	Expected Observations for 1,4-bis(4-methoxyphenyl)buta-1,3-diyne
¹H NMR (CDCl₃)	Aromatic protons will appear as two doublets around δ 7.4 and 6.8 ppm. The methoxy group will be a singlet around δ 3.8 ppm. The acetylenic proton signal from the starting material will be absent.
¹³C NMR (CDCl₃)	Characteristic signals for the diyne carbons will appear around δ 81 and 77 ppm.
Mass Spectrometry (EI)	Molecular ion peak (M⁺) at m/z 262.

Troubleshooting Protocol:

• Rigorous Degassing: Ensure all solvents and the reaction mixture are thoroughly degassed before adding the catalyst and copper co-catalyst. This can be achieved by several freeze-pump-thaw cycles or by bubbling an inert gas (argon or nitrogen) through the solution for an extended period.

• Inert Atmosphere: Maintain a positive pressure of an inert gas throughout the entire reaction.

• Slow Addition of Alkyne: Adding the 4-methoxyphenylacetylene solution slowly to the reaction mixture can help to keep its concentration low, thus disfavoring the bimolecular homocoupling reaction.

• Copper-Free Conditions: If the Glaser coupling product remains a significant issue, consider switching to a copper-free Sonogashira protocol. This may involve the use of specific palladium catalysts and ligands designed for these conditions.

Problem 2: Appearance of a More Polar Impurity (Lower Rf on TLC)

Potential Side Product 1: 1-Methoxy-4-((4-aminophenyl)ethynyl)benzene (Nitro Group Reduction)

Causality: The phosphine ligands commonly used in palladium catalysis (e.g., triphenylphosphine) can act as reducing agents, particularly at elevated temperatures. The electron-rich environment of the palladium center can also facilitate the reduction of the nitro group on the aryl halide.

Identification:

Analytical Technique	Expected Observations for 1-Methoxy-4-((4-aminophenyl)ethynyl)benzene
¹H NMR	Appearance of a new broad singlet in the aromatic region corresponding to the -NH₂ protons. The aromatic signals of the nitrophenyl ring will shift upfield due to the electron-donating nature of the amino group.
Mass Spectrometry	Molecular ion peak (M⁺) at m/z 223 (a loss of 30 amu from the product, corresponding to NO₂ vs. NH₂).
FT-IR	Appearance of N-H stretching bands in the region of 3300-3500 cm⁻¹.

Troubleshooting Protocol:

• Lower Reaction Temperature: If feasible for the reaction kinetics, lowering the reaction temperature can minimize the rate of nitro group reduction.

• Choice of Phosphine Ligand: Consider using less reducing phosphine ligands or phosphine-free catalyst systems if nitro reduction is a persistent issue.

• Shorter Reaction Time: Monitor the reaction closely by TLC and stop the reaction as soon as the starting material is consumed to avoid prolonged exposure to reductive conditions.

Potential Side Product 2: 4-((4-Nitrophenyl)ethynyl)phenol (Demethylation)

Causality: Cleavage of the methyl ether can occur under certain conditions, particularly at higher temperatures or in the presence of Lewis acidic species that may be generated in situ. While less common, it is a potential side reaction to consider, especially if the reaction is driven hard.

Identification:

Analytical Technique	Expected Observations for 4-((4-Nitrophenyl)ethynyl)phenol
¹H NMR	Disappearance of the methoxy singlet around δ 3.8 ppm and the appearance of a broad singlet for the phenolic -OH proton.
Mass Spectrometry	Molecular ion peak (M⁺) at m/z 239 (a loss of 14 amu from the product, corresponding to CH₂).
FT-IR	Appearance of a broad O-H stretching band in the region of 3200-3600 cm⁻¹.

Troubleshooting Protocol:

• Temperature Control: Avoid excessive heating of the reaction mixture.

• Purity of Reagents: Ensure that all reagents are free from acidic impurities that could promote demethylation.

• Alternative Base: If demethylation is suspected, consider using a non-nucleophilic, sterically hindered base.

III. Summary of Potential Side Products

Side Product	Structure	Molecular Weight ( g/mol )	Identification Notes
1,4-bis(4-methoxyphenyl)buta-1,3-diyne	C₁₈H₁₄O₂	262.31	Higher Rf on TLC, absence of acetylenic proton in ¹H NMR, M⁺ at m/z 262.
1-Methoxy-4-((4-aminophenyl)ethynyl)benzene	C₁₅H₁₃NO	223.27	Lower Rf on TLC, appearance of -NH₂ signals in ¹H NMR and IR, M⁺ at m/z 223.
4-((4-Nitrophenyl)ethynyl)phenol	C₁₄H₉NO₃	239.23	Lower Rf on TLC, absence of -OCH₃ signal and presence of -OH signal in ¹H NMR, M⁺ at m/z 239.

IV. Recommended Experimental Protocol to Minimize Side Products

This protocol is designed to provide a starting point for the synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene while minimizing the formation of common side products.

Sources

• 1. 1-Ethynyl-4-methoxybenzene | C9H8O | CID 251020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Purification Challenges with 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

Welcome to the dedicated technical support center for 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene. This resource is designed for researchers, scientists, and drug development professionals to navigate the common and complex purification challenges associated with this valuable synthetic intermediate. Drawing from extensive field experience and established chemical principles, this guide provides in-depth troubleshooting, detailed protocols, and a foundational understanding of the "why" behind each experimental step.

Introduction: The Synthetic Utility and Purification Hurdles

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is a diarylalkyne commonly synthesized via Sonogashira coupling. Its structure, featuring an electron-donating methoxy group and an electron-withdrawing nitro group, makes it a versatile building block in materials science and medicinal chemistry. However, these same electronic characteristics, coupled with the nature of the Sonogashira reaction, often lead to predictable yet challenging purification scenarios.

Common impurities include unreacted starting materials (e.g., 4-iodoanisole, 4-ethynylnitrobenzene), palladium and copper catalysts, homocoupled byproducts (Glaser coupling), and various solvent adducts. The key to successful purification lies in a systematic approach that considers the polarity, solubility, and stability of both the desired product and its contaminants.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address the most common issues encountered during the purification of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene in a practical question-and-answer format.

Q1: My crude reaction mixture is a dark, complex mess. Where do I even begin with purification?

A1: The "Workup First" Principle. Before attempting chromatographic purification, a thorough aqueous workup is critical. The initial dark color is often due to residual palladium and copper catalysts.

• Causality: The Sonogashira coupling utilizes palladium and copper catalysts which, if not removed, will streak on a silica column and contaminate your final product. An aqueous wash with a chelating agent like aqueous ammonia or a dilute solution of ethylenediaminetetraacetic acid (EDTA) can help remove these metal residues.

• Troubleshooting Steps:

  • After the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with an organic solvent in which your product is soluble, such as ethyl acetate or dichloromethane (DCM).

  • Wash the organic layer sequentially with a saturated aqueous solution of ammonium chloride (to quench the reaction and remove some copper salts), followed by water, and finally brine.

  • If the dark color persists, a wash with a dilute (e.g., 5%) aqueous ammonia solution can be effective in removing copper.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure. This cleaner crude product is now ready for chromatographic purification.

Q2: I'm seeing multiple spots on my TLC plate after the workup. How do I identify the product and choose the right purification strategy?

A2: TLC as a Diagnostic Tool. Thin-Layer Chromatography (TLC) is your primary tool for diagnosing the composition of your crude mixture and for developing an effective purification method.

• Identifying Your Product: Your target molecule, 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, is a relatively nonpolar compound, but the nitro group adds some polarity. It will typically have a moderate Rf value in a nonpolar eluent system (e.g., hexane/ethyl acetate).

  • Tip: Spot your crude mixture alongside your starting materials (if available) on the same TLC plate to tentatively identify which spots correspond to unreacted reagents. The product spot should be a new spot that appears as the reaction progresses.

• Choosing a Purification Strategy:

  • Column Chromatography: This is the most common and effective method for separating the desired product from impurities.[1][2][3] The choice of solvent system is crucial and should be determined by TLC analysis.

  • Recrystallization: If the crude product is obtained as a solid and is relatively pure (e.g., >80-90% by TLC), recrystallization can be an excellent final purification step to obtain highly pure, crystalline material.[4][5][6][7][8]

Q3: My column chromatography is not giving good separation. The spots are streaking and/or co-eluting.

A3: Optimizing Your Column Chromatography Protocol. Poor separation can result from several factors, including improper solvent selection, column packing, or sample loading.

• Solvent System Selection:

  • Goal: Aim for an Rf value of ~0.2-0.3 for your product on the TLC plate. This generally provides the best separation on a silica gel column.

  • Starting Point: A good starting eluent system for this compound is a mixture of hexane and ethyl acetate. A ratio of 10:1 (hexane:ethyl acetate) is a reasonable starting point for TLC analysis.[9] Adjust the ratio to achieve the target Rf.

• Column Packing and Sample Loading:

  • Dry Loading: For compounds that have limited solubility in the initial, nonpolar eluent, dry loading is highly recommended. Dissolve your crude product in a minimal amount of a volatile solvent (like DCM), add a small amount of silica gel, and evaporate the solvent to get a dry, free-flowing powder. This powder can then be carefully added to the top of your packed column. This technique prevents the compound from precipitating at the top of the column and ensures a narrow band at the start of the separation.

  • Wet Loading: If your compound is soluble in the eluent, dissolve it in a minimal amount of the mobile phase and carefully apply it to the top of the column.

Q4: I've isolated a yellow solid, but the yield is low. Where could my product have gone?

A4: Investigating Product Loss. Low yields can be attributed to incomplete reaction, product degradation, or losses during the purification process.

• Reaction Monitoring: Use TLC to monitor the reaction progress to ensure it has gone to completion. If starting material is still present, consider extending the reaction time or adjusting the reaction temperature.

• Product Stability: While diarylalkynes are generally stable, the presence of the nitro group can make the molecule susceptible to certain nucleophilic attacks under harsh basic conditions.[10][11] Ensure your workup and purification conditions are not overly basic.

• Recrystallization Losses: During recrystallization, some product will always remain in the mother liquor.[6] To minimize this, use the minimum amount of hot solvent necessary to dissolve the solid. Cooling the solution slowly to room temperature before placing it in an ice bath can also improve the yield of larger, purer crystals.[5]

Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography

This protocol is designed for the purification of a crude reaction mixture after an aqueous workup.

Materials:

• Silica gel (60 Å, 230-400 mesh)

• Hexane (or petroleum ether)

• Ethyl acetate

• Glass column

• Collection tubes

Procedure:

• Slurry Packing: Prepare a slurry of silica gel in the initial, nonpolar eluent (e.g., 95:5 hexane:ethyl acetate).

• Pour the slurry into the column and allow the silica to settle, ensuring a level bed.

• Sample Loading (Dry Load Method):

  • Dissolve the crude product in a minimal amount of dichloromethane.

  • Add silica gel (approximately 2-3 times the weight of the crude product).

  • Evaporate the solvent under reduced pressure until a dry, free-flowing powder is obtained.

  • Carefully add this powder to the top of the packed column.

• Elution:

  • Begin eluting with a nonpolar solvent system (e.g., 100% hexane or 98:2 hexane:ethyl acetate) to first remove highly nonpolar impurities.

  • Gradually increase the polarity of the eluent (gradient elution) by increasing the percentage of ethyl acetate.[2] A typical gradient might be from 2% to 10% ethyl acetate in hexane.

  • Collect fractions and monitor them by TLC.

• Fraction Analysis:

  • Spot each fraction on a TLC plate.

  • Visualize the spots under UV light.

  • Combine the fractions that contain the pure product.

• Solvent Removal: Evaporate the solvent from the combined pure fractions under reduced pressure to yield the purified 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene.

Protocol 2: Recrystallization

This protocol is suitable for the final purification of the solid product obtained from column chromatography.

Materials:

• Ethanol or a mixture of ethyl acetate and hexane

• Erlenmeyer flask

• Hot plate

• Buchner funnel and filter paper

Procedure:

• Solvent Selection: In a small test tube, test the solubility of a small amount of your solid in various solvents at room temperature and upon heating. The ideal solvent will dissolve the compound when hot but not when cold.[6] Ethanol or a mixture of ethyl acetate/hexane often works well.

• Dissolution: Place the solid to be recrystallized in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture gently with stirring until the solid completely dissolves.[4]

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.[5][6]

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.

• Drying: Allow the crystals to dry completely on the filter paper or in a desiccator.

Data Presentation

Purification Technique	Typical Purity Achieved	Common Impurities Removed	Advantages	Disadvantages
Aqueous Workup	Variable	Catalysts, inorganic salts	Essential first step	Will not remove organic byproducts
Column Chromatography	>95%	Starting materials, homocoupled byproducts	High resolving power	Can be time-consuming and solvent-intensive[1]
Recrystallization	>99%	Minor impurities	Yields high-purity crystalline solid	Potential for significant product loss in mother liquor

Visualizing the Purification Workflow

The following diagram illustrates a typical decision-making process for the purification of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene.

Caption: A typical purification workflow for 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene.

Conclusion

The successful purification of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is readily achievable with a systematic and well-informed approach. By understanding the nature of the potential impurities and employing the appropriate purification techniques in a logical sequence, researchers can consistently obtain this valuable compound in high purity. This guide serves as a foundational resource to troubleshoot common issues and to implement robust and reliable purification protocols.

References

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Benzene, 1-methoxy-4-nitro- (CAS 100-17-4). Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Chem Help ASAP. (2021, February 9). column chromatography & purification of organic compounds [Video]. YouTube. [Link]

• University of Groningen. (2022, October 14). Chemical/Laboratory Techniques: Recrystallization [Video]. YouTube. [Link]

• Senzer, B. D., Varongchayakul, C., Danheiser, R. L., Daniels, B., & Dong, V. M. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276–302. [Link]

• Bajpai, V. K., Majumder, R., & Park, J. G. (2016). Isolation and purification of plant secondary metabolites using column-chromatographic technique. Bangladesh Journal of Pharmacology, 11(3), 844-848. [Link]

• Nichols, L. (n.d.). Recrystallization. In Organic Chemistry Laboratory Techniques. Chemistry LibreTexts. Retrieved from [Link]

• Wikipedia. (n.d.). Recrystallization (chemistry). Retrieved from [Link]

• Ashenhurst, J. (2014, January 29). Synthesis (5) - Reactions of Alkynes. Master Organic Chemistry. [Link]

• Quora. (2016, October 11). Why are alkynes more kinetically stable than alkenes?[Link]

• Fralin Life Sciences Institute. (n.d.). COLUMN CHROMATOGRAPHY KIT. Virginia Tech. [Link]

• Anderson, C. E., & Soderstrom, T. C. (2018). Synthesis and Utilization of Nitroalkyne Equivalents in Batch and Continuous Flow. The Journal of Organic Chemistry, 83(15), 8059–8067. [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. orgsyn.org [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. mt.com [mt.com]
• 5. youtube.com [youtube.com]
• 6. rubingroup.org [rubingroup.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 9. rsc.org [rsc.org]
• 10. Synthesis and Utilization of Nitroalkyne Equivalents in Batch and Continuous Flow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. quora.com [quora.com]

assessing the stability of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene in different media

Welcome to the technical support center for 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for assessing the stability of this diarylalkyne derivative in various experimental media. Our approach is rooted in fundamental chemical principles and validated experimental protocols to ensure the integrity of your research.

Introduction to the Stability of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is a tolan derivative featuring an electron-donating methoxy group and an electron-withdrawing nitro group on opposite ends of a conjugated system. This electronic asymmetry, combined with the presence of an alkyne linker, dictates its chemical reactivity and potential degradation pathways. Understanding its stability is paramount for its application in drug development and materials science, as degradation can lead to loss of efficacy, altered toxicity profiles, and inconsistent experimental results.

This guide provides a series of frequently asked questions (FAQs) and troubleshooting protocols to address common stability challenges encountered during research.

Frequently Asked Questions (FAQs)

General Stability

Q1: What are the primary functional groups in 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene that are susceptible to degradation?

A1: The key functional groups that influence the stability of this molecule are:

• The Nitro Group (-NO₂): Prone to reduction to nitroso, hydroxylamino, or amino functionalities. This is a common degradation pathway for nitroaromatic compounds.[1][2]

• The Ethynyl (Alkyne) Group (-C≡C-): Can undergo hydration, oxidation, or cycloaddition reactions under certain conditions.

• The Methoxy Group (-OCH₃): Generally stable, but can be susceptible to ether cleavage under harsh acidic conditions.

• The Aromatic Rings: The electron-rich methoxy-substituted ring and the electron-deficient nitro-substituted ring can be susceptible to electrophilic and nucleophilic attack, respectively. The presence of the nitro group, a strong electron-withdrawing group, enhances the reactivity of its attached aromatic ring towards nucleophilic aromatic substitution.[3][4]

Q2: My stock solution of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene in DMSO is showing a color change from light yellow to a deeper yellow/orange over time. What could be the cause?

A2: A color change often indicates a chemical transformation. For this molecule, a deepening of color could be due to several factors:

• Degradation: Formation of more highly conjugated degradation products.

• Reaction with Solvent: While DMSO is a common solvent, it is not entirely inert. Trace impurities or degradation of DMSO itself could potentially react with your compound, especially if stored for extended periods at room temperature or exposed to light.

• pH Changes: The presence of acidic or basic impurities can catalyze degradation reactions.

Troubleshooting Steps:

• Analyze the solution: Use HPLC-UV or LC-MS to check for the appearance of new peaks corresponding to degradation products.

• Prepare a fresh stock solution: Compare the color and analytical profile of the aged solution to a freshly prepared one.

• Consider alternative solvents: If DMSO is suspected to be the issue, consider preparing stock solutions in other aprotic solvents like acetonitrile or acetone, and store them under inert gas at low temperatures.

Solvent and pH Stability

Q3: In which types of solvents is 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene expected to be most and least stable?

A3: The stability of your compound will be significantly influenced by the solvent's properties.[5][6]

• Most Stable: In general, aprotic, non-nucleophilic solvents such as acetonitrile, tetrahydrofuran (THF), and toluene are likely to provide the most stable environment.

• Least Stable:

  • Protic Solvents (e.g., water, methanol, ethanol): Can act as nucleophiles, potentially adding across the alkyne bond, especially in the presence of acid or base catalysts.

  • Highly Polar Solvents: Can stabilize charged intermediates, potentially accelerating degradation pathways.[6]

  • Reactive Solvents: Solvents containing reactive functional groups should be avoided unless they are part of a planned reaction.

Q4: How does pH affect the stability of this compound in aqueous media?

A4: The pH of the medium can dramatically impact the stability of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene.

• Acidic Conditions (low pH):

  • Alkyne Hydration: The ethynyl group can undergo acid-catalyzed hydration to form a ketone.

  • Ether Cleavage: At very low pH and elevated temperatures, the methoxy group could be cleaved.

• Basic Conditions (high pH):

  • Nucleophilic Attack: The electron-deficient nitro-substituted aromatic ring is susceptible to nucleophilic attack by hydroxide ions.[4]

  • Nitro Group Reactions: The nitro group can undergo various reactions in basic media.

A systematic pH stability study is recommended to determine the optimal pH range for your experiments.

Photostability and Thermal Stability

Q5: Is 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene likely to be sensitive to light?

A5: Yes, compounds with extended π-systems and nitroaromatic groups are often photosensitive.[7] Exposure to UV or visible light can lead to:

• Isomerization: The trans-arrangement of the aryl groups across the alkyne could potentially be induced, though this is less common for alkynes than alkenes.

• Photoreduction: The nitro group can be reduced upon exposure to light.

• Photooxidation: The molecule could be oxidized, leading to a variety of degradation products.

It is crucial to conduct photostability studies as per ICH Q1B guidelines if the compound is intended for pharmaceutical development.[8][9]

Q6: What is the expected thermal stability of this compound?

A6: The thermal stability will depend on the physical state (solid vs. solution) and the surrounding atmosphere. Nitroaromatic compounds can be energetic and may decompose at elevated temperatures.[10][11] The presence of the alkyne could also contribute to thermal instability. Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are recommended to determine the decomposition temperature of the solid material. In solution, thermal degradation is likely to be accelerated compared to the solid state.

Troubleshooting Guides and Experimental Protocols

This section provides detailed protocols for investigating and resolving stability issues.

Guide 1: Investigating Unexpected Degradation in Solution

Issue: You observe the appearance of unknown peaks in your HPLC chromatogram after storing your compound in solution.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected degradation.

Protocol 1: Forced Degradation Study

Forced degradation studies are essential for identifying potential degradation products and establishing a stability-indicating analytical method.[12][13]

Objective: To intentionally degrade 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene under various stress conditions to understand its degradation pathways.

Materials:

• 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

• Hydrochloric acid (1 M and 0.1 M)

• Sodium hydroxide (1 M and 0.1 M)

• Hydrogen peroxide (3% and 30%)

• HPLC grade water, acetonitrile, and methanol

• Calibrated HPLC system with a UV/PDA detector and a suitable C18 column

• pH meter

• Temperature-controlled oven

• Photostability chamber

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., 1 mg/mL in acetonitrile).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 1 M HCl and 0.1 M HCl in separate vials. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 1 M NaOH and 0.1 M NaOH in separate vials. Keep at room temperature for 24 hours.

  • Oxidation: Mix the stock solution with 3% H₂O₂ and 30% H₂O₂ in separate vials. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Store the stock solution and solid compound at 80°C for 48 hours.

  • Photodegradation: Expose the stock solution and solid compound to light providing an overall illumination of not less than 1.2 million lux hours and not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[8] A control sample should be wrapped in aluminum foil.

• Sample Analysis:

  • At appropriate time points (e.g., 0, 2, 8, 24 hours), withdraw an aliquot from each stressed sample.

  • Neutralize the acid and base samples before injection.

  • Analyze all samples by a validated stability-indicating HPLC method.

Data Analysis:

• Calculate the percentage degradation of the parent compound.

• Determine the relative retention times of the degradation products.

• If using a PDA detector, compare the UV spectra of the degradants to the parent compound.

Table 1: Example Data from a Forced Degradation Study

Stress Condition	% Degradation of Parent Compound	Number of Degradation Products	Major Degradant Peak (RRT)
0.1 M HCl, 60°C, 24h	5%	1	0.85
0.1 M NaOH, RT, 24h	15%	2	0.72, 1.15
3% H₂O₂, RT, 24h	20%	3	0.68, 0.91, 1.24
80°C, 48h (Solution)	8%	1	0.85
Photolysis (Solution)	30%	4	0.55, 0.78, 0.95, 1.30

Guide 2: Assessing Stability in Different Media

Issue: You need to determine the stability of the compound in your specific experimental buffer or formulation.

Protocol 2: pH-Rate Profile Study

Objective: To determine the degradation rate of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene as a function of pH.

Procedure:

• Prepare a series of buffers with pH values ranging from 2 to 10.

• Add a known concentration of the compound to each buffer at a constant temperature.

• At various time intervals, take samples and analyze them by HPLC to determine the remaining concentration of the parent compound.

• Plot the natural logarithm of the concentration versus time for each pH. If the reaction is first-order, the plot will be linear, and the negative of the slope will be the observed rate constant (k_obs).

• Plot log(k_obs) versus pH to generate a pH-rate profile.

Anticipated Degradation Pathways:

Based on the structure, the following degradation pathways are plausible:

Caption: Plausible degradation pathways.

References

• Royal Society of Chemistry. (n.d.). Supporting Information.
• Australian Government Department of Health. (2023). Benzene, 1-methoxy-4-nitro- - Evaluation statement.

• Ju, K.-S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250–272. [Link]

• Li, H., Ramachandran, G., Sathishkumar, M., Sathiyanarayanan, K., & Rathore, R. S. (2012). 1-Methoxy-4-({methyl}sulfanyl)benzene. Acta Crystallographica Section E: Structure Reports Online, 68(3), o782. [Link]

• ICH. (1996). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS Q1B. Retrieved from [Link]

• Chemistry Stack Exchange. (2018). Which set of reactants is better for preparation of 1-methoxy-4-nitrobenzene? Retrieved from [Link]

• Maksymiuk, K., & Zakrzewska, A. (2021). Solvent Effect on the Stability and Reverse Substituent Effect in Nitropurine Tautomers. Molecules, 26(11), 3223. [Link]

• Chemistry LibreTexts. (2023). Nucleophilic Reactions of Benzene Derivatives. Retrieved from [Link]

• Manchala, N. R., et al. (2014). Thermal Decomposition of Aliphatic Nitro-compounds. Russian Chemical Reviews, 83(10), 883–904. [Link]

• Venkatesh, D. N. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3). [Link]

• Baertschi, S. W., Alsante, K. M., & Reed, R. A. (Eds.). (2011).

• Eawag. (n.d.). Nitrobenzene Degradation Pathway. Retrieved from [Link]

• Wikipedia. (n.d.). Solvent effects. Retrieved from [Link]

• Tsang, W. (1986). Thermal Stability Characteristics of Nitroaromatic Compounds. National Bureau of Standards. [Link]

• ICH. (1996). Q1B: Photostability Testing of New Drug Substances and Products. Retrieved from [Link]

• Pharma Growth Hub. (2022, March 4). why conduct forced degradation? [Video]. YouTube. [Link]

Sources

• 1. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nitrobenzene Degradation Pathway [eawag-bbd.ethz.ch]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. mdpi.com [mdpi.com]
• 6. Solvent effects - Wikipedia [en.wikipedia.org]
• 7. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 8. database.ich.org [database.ich.org]
• 9. iagim.org [iagim.org]
• 10. researchgate.net [researchgate.net]
• 11. apps.dtic.mil [apps.dtic.mil]
• 12. biomedres.us [biomedres.us]
• 13. m.youtube.com [m.youtube.com]

common experimental mistakes when working with 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

Welcome to the technical support resource for 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene. This guide, prepared by our Senior Application Scientists, provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the synthesis, purification, and handling of this compound. Our goal is to move beyond simple instructions and explain the fundamental principles behind each experimental step, empowering you to diagnose and resolve challenges effectively.

Section 1: General Information & Safety

This section covers the basic properties and critical safety information for 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene.

FAQ: What are the key properties and primary safety concerns for this compound?

Answer: 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is a yellow solid organic compound.[1][2] Its key feature is the tolan (diphenylacetylene) core, which is functionalized with an electron-donating methoxy group and an electron-withdrawing nitro group. This electronic asymmetry makes it a valuable intermediate in materials science and medicinal chemistry.

Key Properties:

Property	Value	Reference
CAS Number	39082-40-1	[3]
Molecular Formula	C₁₅H₁₁NO₃	[3]
Molecular Weight	253.25 g/mol	[3]

| Appearance | Yellow Solid |[1][2] |

Safety & Handling:

• Hazardous Nature: The presence of the nitroaromatic group suggests that this compound should be handled with care. Nitro-containing compounds can be thermally sensitive.[4]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

• Storage: Store the compound in a tightly sealed container in a cool, dry place away from light and strong oxidizing agents to prevent degradation.[3][5] Phenolic compounds, in general, are susceptible to degradation when exposed to light and high temperatures.[6]

Section 2: Synthesis Troubleshooting - The Sonogashira Coupling

The most common route to synthesizing 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is the palladium and copper-catalyzed Sonogashira cross-coupling reaction.[7] This involves coupling a terminal alkyne (1-ethynyl-4-nitrobenzene) with an aryl halide (e.g., 1-iodo-4-methoxybenzene or 1-bromo-4-methoxybenzene).

Caption: Key components for Sonogashira synthesis.

FAQ: My Sonogashira reaction has a low yield or failed completely. What are the likely causes?

Answer: Low or no yield in a Sonogashira coupling is a common issue that can almost always be traced back to one of three areas: atmospheric conditions, reagent quality, or catalyst activity.

Troubleshooting Steps:

• Oxygen Contamination: This is the most frequent cause of failure. The copper co-catalyst, when exposed to oxygen, promotes the oxidative homocoupling of the terminal alkyne (1-ethynyl-4-nitrobenzene) to form 1,4-bis(4-nitrophenyl)-1,3-butadiyne, often called the Glaser side product.[7]

  • Causality: The copper(I) acetylide intermediate is oxidized by O₂ to copper(II), which then facilitates the undesired C-C bond formation between two alkyne molecules.

  • Solution: Ensure your entire apparatus is free of oxygen. Use Schlenk line techniques. Degas all solvents and the amine base thoroughly (at least 3 cycles of vacuum/backfill with an inert gas like argon or nitrogen) before use.

• Inactive Palladium Catalyst: The active form of the catalyst is Pd(0). If you are using a Pd(II) precatalyst (like PdCl₂(PPh₃)₂), it must be reduced in situ. If this reduction fails, or if the Pd(0) catalyst has been oxidized through improper storage, the catalytic cycle will not initiate.

  • Solution: If using a Pd(II) source, ensure your reaction conditions are suitable for its reduction. If using a Pd(0) source (like Pd(PPh₃)₄), purchase it fresh from a reputable supplier and store it under an inert atmosphere.

• Poor Reagent Quality:

  • Aryl Halide: The reactivity order is I > Br > OTf >> Cl.[8] Aryl bromides are often sufficient, but if you are struggling, switching to the more reactive aryl iodide (1-iodo-4-methoxybenzene) can dramatically improve yields.

  • Base/Solvent: The amine base (like triethylamine or diisopropylethylamine) must be anhydrous and free of peroxide contamination. Solvents should also be anhydrous and deoxygenated.

• Insufficient Base: The base is not just a proton scavenger; it is crucial for regenerating the Pd(0) catalyst and facilitating the formation of the copper acetylide.

  • Solution: Use at least 2 equivalents of the amine base. For sluggish reactions, a stronger base might be required, though this can increase side reactions.

Caption: Troubleshooting logic for failed Sonogashira reactions.

Section 3: Purification Troubleshooting - Column Chromatography

Flash column chromatography on silica gel is the standard method for purifying the product.[1] However, the compound's polarity and aromatic nature can present challenges.

FAQ: My compound is streaking badly on the TLC plate and I can't get good separation on the column. What should I do?

Answer: Streaking (or tailing) is a common problem with polar, aromatic compounds and indicates a problematic interaction with the stationary phase (silica gel).

Troubleshooting Steps:

• Assess Compound Stability: Before attempting purification, confirm your compound is stable on silica gel. Run a 2D TLC: spot your compound on a plate, run it in a suitable solvent system, then turn the plate 90 degrees and run it again in the same solvent system. If the spot smears or new spots appear, your compound is decomposing on the silica.[9]

  • Solution for Instability: Deactivate the silica gel by adding 1-2% triethylamine to your eluent. This neutralizes the acidic sites on the silica surface that can cause decomposition. Alternatively, using a different stationary phase like alumina may be effective.[9]

• Optimize the Solvent System: The goal is to find a solvent system that gives your product an Rf value of ~0.3 for optimal separation.

  • Causality: A low Rf means the compound is too strongly adsorbed to the silica, leading to broad peaks and poor separation. A high Rf means it is eluting too quickly with the solvent front.

  • Recommended Starting Point: Begin with a non-polar solvent like hexane or petroleum ether and gradually add a more polar solvent like ethyl acetate.[1] A common starting ratio is 10:1 Hexane:EtOAc.

  • For Difficult Separations: If hexane/EtOAc fails, consider adding a small amount of a stronger solvent like dichloromethane (DCM) or switching to a toluene-based system. Aromatic compounds often show better separation behavior with toluene in the eluent due to π-π interactions.[10]

Solvent System Troubleshooting Table

Observation	Potential Cause	Suggested Action
Compound stuck at baseline (Rf ≈ 0)	Eluent is not polar enough.	Increase the proportion of ethyl acetate or DCM.
Compound at solvent front (Rf ≈ 1)	Eluent is too polar.	Increase the proportion of hexane or petroleum ether.
Streaking/Tailing	Strong compound-silica interaction; potential decomposition.	Add 1% triethylamine to the eluent. Try a toluene/EtOAc solvent system.

| Poor separation from byproduct | Byproduct has similar polarity. | Try a different solvent system (e.g., switch from EtOAc to DCM as the polar component). |

Section 4: Characterization & Stability

FAQ: How should I store the final, purified product?

Answer: Long-term stability requires protecting the compound from environmental factors.

• Atmosphere: Store under an inert atmosphere (argon or nitrogen) if possible, especially for long-term storage.

• Temperature: Room temperature is generally acceptable for short periods.[3] For long-term storage (>1 month), storing at -20°C is recommended to minimize any potential for slow degradation.[11]

• Light: Protect from light by storing in an amber vial or by wrapping the vial in aluminum foil. Aromatic and nitro-containing compounds can be light-sensitive.

FAQ: My ¹H NMR shows the correct peaks, but they are broad and not well-resolved. What's wrong?

Answer: Peak broadening in NMR can be due to several factors unrelated to chemical impurity.

• Paramagnetic Impurities: The most common cause is trace amounts of paramagnetic metals, often residual palladium from the synthesis. Even ppm levels can severely broaden NMR signals.

  • Solution: Your purification may need to be repeated more carefully. Alternatively, you can attempt to remove trace metals by dissolving the sample in a solvent like DCM, washing with an aqueous solution of a chelating agent like EDTA, drying the organic layer, and re-isolating the product.

• Concentration/Aggregation: At high concentrations, molecules with large aromatic surfaces can aggregate in solution (π-stacking), which restricts molecular tumbling and leads to broader peaks.

  • Solution: Re-run the NMR on a more dilute sample.

• Unfiltered Sample: The presence of fine particulate matter in the NMR tube can disrupt the magnetic field homogeneity.

  • Solution: Filter your sample through a small plug of cotton or glass wool in a Pasteur pipette directly into the NMR tube.

Section 5: Standard Operating Protocols

Protocol 1: General Procedure for Sonogashira Coupling

This protocol is a representative example and should be adapted based on specific substrate and laboratory conditions.

• Apparatus Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (e.g., 1-iodo-4-methoxybenzene, 1.0 mmol, 1.0 equiv), PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).

• Inert Atmosphere: Seal the flask and evacuate and backfill with argon three times.

• Reagent Addition: Under a positive pressure of argon, add anhydrous, degassed triethylamine (3.0 mmol, 3.0 equiv) and anhydrous, degassed THF (5 mL).

• Alkyne Addition: Add the terminal alkyne (1-ethynyl-4-nitrobenzene, 1.2 mmol, 1.2 equiv) via syringe.

• Reaction: Stir the reaction mixture at room temperature (or heat to 50°C if necessary) and monitor by TLC until the starting aryl halide is consumed.[1]

• Workup: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove catalyst residues. Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography.

Protocol 2: Flash Column Chromatography

• Column Packing: Select an appropriate size column and pack with silica gel using the "slurry method" with your starting eluent (e.g., 20:1 Hexane:EtOAc).

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane. Add a small amount of silica gel to this solution and concentrate it to a dry, free-flowing powder ("dry loading").

• Elution: Carefully add the dry-loaded sample to the top of the packed column. Begin eluting with the starting solvent system, gradually increasing the polarity as needed while collecting fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product. Combine the pure fractions and remove the solvent under reduced pressure to yield the final product.

References

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Australian Government Department of Health. (2023). Benzene, 1-methoxy-4-nitro- - Evaluation statement. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Cross-coupling reactivity of 1,1-dichloroalkenes under palladium catalysis: Domino synthesis of diarylalkynes. Retrieved from [Link]

• NIST. (n.d.). Benzene, 1-methoxy-4-nitro-. NIST Chemistry WebBook. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Retrieved from [Link]

• Google Patents. (n.d.). Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Organic Syntheses. (n.d.). Hydrogenolysis of phenolic ethers: biphenyl. Retrieved from [Link]

• UNICAM. (2021). Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• NIH. (n.d.). Synthesis and Utilization of Nitroalkyne Equivalents in Batch and Continuous Flow. Retrieved from [Link]

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved from [Link]

• Wiley-VCH. (n.d.). SUPPORTING INFORMATION. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 4-Methoxyphenol. Retrieved from [Link]

• Reddit. (2021). Struggling to make a sonogashira coupling reaction happen. Retrieved from [Link]

• Europe PMC. (n.d.). Synthesis and Utilization of Nitroalkyne Equivalents in Batch and Continuous Flow. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 1-methoxy-4-[(4-nitrophenoxy)methyl]benzene. Retrieved from [Link]

• Reddit. (n.d.). Trouble with Column Chromatography of phenolic compounds. Retrieved from [Link]

• University of North Florida. (n.d.). The Sonogashira Coupling. Retrieved from [Link]

• MDPI. (n.d.). Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. Retrieved from [Link]

• Sciencemadness Discussion Board. (2007). Potential Sonogashira Reaction Problems?. Retrieved from [Link]

• Biovanix Chromatography. (n.d.). Quick Troubleshooting Guide For HPLC Column Usage. Retrieved from [Link]

• PubMed. (n.d.). Stability of melphalan solutions during preparation and storage. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

• ResearchGate. (n.d.). Fig. S15 13 C NMR of FTIR spectra of 1-benzyl-4-methoxyphenyl-1 H.... Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]
• 3. lab-chemicals.com [lab-chemicals.com]
• 4. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 5. fishersci.ca [fishersci.ca]
• 6. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements [mdpi.com]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. reddit.com [reddit.com]
• 9. Chromatography [chem.rochester.edu]
• 10. reddit.com [reddit.com]
• 11. Stability of melphalan solutions during preparation and storage - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

Welcome to the dedicated technical support guide for the synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene. This resource is designed for researchers, medicinal chemists, and materials scientists employing the Sonogashira cross-coupling reaction to synthesize this and structurally related diarylalkynes. Here, we move beyond simple procedural outlines to provide in-depth, field-tested insights into the causality of experimental choices, robust troubleshooting strategies, and a framework for rational protocol optimization.

I. Foundational Principles: The Sonogashira Cross-Coupling Reaction

The synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is achieved via the Sonogashira cross-coupling reaction. This powerful carbon-carbon bond-forming reaction couples a terminal alkyne with an aryl or vinyl halide, catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base.[1]

The reaction proceeds through two interconnected catalytic cycles: the palladium cycle and the copper cycle.

• Palladium Cycle: The active Pd(0) catalyst undergoes oxidative addition with the aryl halide (4-iodoanisole).

• Copper Cycle: Concurrently, the terminal alkyne (4-ethynylnitrobenzene) reacts with a copper(I) salt to form a copper acetylide intermediate.

• Transmetalation: The copper acetylide then transfers the alkynyl group to the palladium complex.

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to yield the desired product and regenerate the active Pd(0) catalyst.

II. Experimental Protocol: A Validated Approach

This section provides a detailed, step-by-step methodology for the synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene.

Reaction Scheme:

Reagents and Materials:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (mmol)	Role
4-Iodoanisole	234.04	234 mg	1.0	Aryl Halide
4-Ethynylnitrobenzene	147.13	162 mg	1.1	Terminal Alkyne
Dichlorobis(triphenylphosphine)palladium(II)	701.90	21 mg	0.03 (3 mol%)	Palladium Catalyst
Copper(I) Iodide (CuI)	190.45	11.4 mg	0.06 (6 mol%)	Co-catalyst
Triethylamine (TEA)	101.19	5 mL	-	Base and Solvent
Tetrahydrofuran (THF), anhydrous	-	10 mL	-	Co-solvent
Argon or Nitrogen Gas	-	-	-	Inert Atmosphere

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add 4-iodoanisole (234 mg, 1.0 mmol), 4-ethynylnitrobenzene (162 mg, 1.1 mmol), dichlorobis(triphenylphosphine)palladium(II) (21 mg, 0.03 mmol), and copper(I) iodide (11.4 mg, 0.06 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum, and evacuate and backfill with argon or nitrogen three times to ensure an inert atmosphere. This is crucial to prevent the oxidative homocoupling of the alkyne (Glaser coupling).

• Solvent Addition: Under a positive pressure of the inert gas, add anhydrous tetrahydrofuran (10 mL) and triethylamine (5 mL) via syringe.

• Reaction Execution: Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate (30 mL) and wash with water (2 x 20 mL) and brine (20 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a mixture of petroleum ether and ethyl acetate as the eluent.[2] Combine the fractions containing the pure product and evaporate the solvent to yield 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene as a solid. Further purification can be achieved by recrystallization.[3]

III. Troubleshooting Guide

This section addresses common issues encountered during the synthesis and provides actionable solutions.

Problem	Potential Cause(s)	Troubleshooting Steps
Low or No Product Yield	- Inactive catalyst- Poor quality reagents- Insufficiently inert atmosphere	- Use fresh, high-quality palladium catalyst and copper(I) iodide.- Ensure solvents are anhydrous and properly degassed.- Thoroughly purge the reaction vessel with an inert gas.
Formation of Black Precipitate (Palladium Black)	- Catalyst decomposition due to impurities or high temperature	- Use purified reagents and solvents.- Maintain the reaction at room temperature unless heating is necessary for less reactive substrates.
Significant Alkyne Homocoupling (Glaser Coupling)	- Presence of oxygen in the reaction mixture	- Rigorously exclude oxygen by using proper Schlenk line techniques.- Consider a copper-free Sonogashira protocol if homocoupling remains a persistent issue.
Incomplete Reaction	- Insufficient reaction time- Low reactivity of starting materials	- Extend the reaction time and monitor by TLC.- If using a less reactive aryl bromide instead of an iodide, gentle heating (e.g., 50-60 °C) may be required.

IV. Frequently Asked Questions (FAQs)

Q1: Why is an inert atmosphere so critical for the Sonogashira reaction?

An inert atmosphere, typically of argon or nitrogen, is essential to prevent the oxidative homocoupling of the terminal alkyne, a side reaction known as Glaser coupling.[4] This side reaction leads to the formation of a symmetric diyne from two molecules of the starting alkyne, which consumes the alkyne and reduces the yield of the desired cross-coupled product.

Q2: What is the role of the copper(I) iodide co-catalyst?

The copper(I) iodide acts as a co-catalyst to facilitate the formation of a copper acetylide intermediate from the terminal alkyne. This copper acetylide is more nucleophilic than the terminal alkyne itself and readily undergoes transmetalation with the palladium complex, thereby accelerating the overall reaction rate.

Q3: Can I perform this reaction without a copper co-catalyst?

Yes, copper-free Sonogashira couplings are possible and are often preferred to avoid the Glaser homocoupling side product. These reactions typically require a more active palladium catalyst system, different ligands, or slightly more forcing reaction conditions.

Q4: My reaction mixture turned black. What does this signify?

The formation of a black precipitate, often referred to as "palladium black," indicates the decomposition and precipitation of the palladium catalyst from the solution. This deactivation of the catalyst will halt the reaction. Common causes include impurities in the reagents or solvents, or excessive heating.

Q5: How do I choose the right solvent for purification by recrystallization?

The ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below.[3] For diarylalkynes like the target molecule, common solvent systems for recrystallization include ethanol, ethyl acetate/hexane, or dichloromethane/hexane. It is advisable to test a few solvent systems on a small scale to find the optimal one.

V. Visualizing the Mechanism and Workflow

Diagram 1: The Sonogashira Catalytic Cycle

Caption: The interconnected Palladium and Copper catalytic cycles in the Sonogashira reaction.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low-yield Sonogashira coupling reactions.

VI. Safety and Handling

• Palladium Catalysts: Palladium compounds can be toxic and should be handled in a well-ventilated fume hood. Avoid inhalation of dust and skin contact.

• Copper(I) Iodide: Can cause irritation to the skin, eyes, and respiratory tract. Handle with appropriate personal protective equipment (PPE).

• Organic Solvents (THF, TEA): These are flammable and volatile. Work in a fume hood away from ignition sources.

• 4-Iodoanisole and 4-Ethynylnitrobenzene: Handle with care, avoiding skin and eye contact.

Always consult the Safety Data Sheet (SDS) for each reagent before commencing any experimental work. The Sonogashira reaction can be exothermic, and appropriate precautions should be taken, especially when scaling up the reaction.[5]

VII. References

• Mettler-Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Glaser Coupling, Hay Coupling. Retrieved from [Link]

• Wiley-VCH. (n.d.). SUPPORTING INFORMATION. Retrieved from [Link]

• Purdue University. (2022, May 10). Potential Safety Hazards Associated with Pd- Catalyzed Cross-Coupling Reactions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

Sources

• 1. Sonogashira Coupling [organic-chemistry.org]
• 2. rsc.org [rsc.org]
• 3. mt.com [mt.com]
• 4. Glaser Coupling, Hay Coupling [organic-chemistry.org]
• 5. engineering.purdue.edu [engineering.purdue.edu]

Navigating the Scale-Up Synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the scale-up synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene. As Senior Application Scientists, we have developed this guide to provide you with in-depth, field-proven insights to navigate the common challenges encountered during the large-scale production of this valuable diarylalkyne intermediate. This resource is structured to offer not just procedural steps, but a deeper understanding of the reaction's nuances, enabling you to troubleshoot effectively and optimize your process for efficiency, purity, and safety.

Introduction: The Sonogashira Coupling in an Industrial Context

The synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is typically achieved via a Sonogashira cross-coupling reaction. This powerful carbon-carbon bond-forming reaction joins an aryl halide with a terminal alkyne, catalyzed by a palladium complex and a copper(I) co-catalyst.[1] While highly effective at the lab scale, scaling up this process introduces a new set of challenges that can impact yield, purity, and process robustness. This guide will address these challenges head-on, providing you with the necessary tools to successfully transition your synthesis from the bench to the plant.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions regarding the scale-up synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene.

Q1: What are the primary challenges when scaling up the Sonogashira coupling for this specific molecule?

A1: The primary challenges include:

• Catalyst deactivation: The palladium catalyst can be sensitive to impurities and reaction conditions, leading to the formation of inactive palladium black.[2]

• Side reactions: The most common side reaction is the Glaser-Hay homocoupling of the terminal alkyne (1-ethynyl-4-nitrobenzene) to form 1,4-bis(4-nitrophenyl)-1,3-butadiyne.[3]

• Purification: The polar nitro group on the product can make purification by crystallization challenging, and residual palladium must be removed to meet pharmaceutical specifications.

• Safety: Handling of potentially hazardous reagents and managing exotherms during a large-scale reaction are critical safety considerations.

Q2: Which aryl halide is preferred for scale-up: 1-iodo-4-methoxybenzene or 1-bromo-4-methoxybenzene?

A2: For scale-up, 1-iodo-4-methoxybenzene is generally preferred. Aryl iodides are more reactive than aryl bromides in the Sonogashira coupling, often allowing for milder reaction conditions (lower temperatures and catalyst loadings), which can minimize side reactions and catalyst decomposition.[4] While aryl bromides are typically less expensive, the potential for higher yields and cleaner reaction profiles with aryl iodides often outweighs the initial cost difference in a large-scale setting.

Q3: Is a copper co-catalyst necessary for this reaction?

A3: While copper-free Sonogashira protocols exist, for the scale-up of this particular transformation, the use of a copper(I) co-catalyst, typically copper(I) iodide (CuI), is highly recommended. The copper co-catalyst facilitates the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex, accelerating the overall reaction rate.[5] This allows for lower palladium catalyst loadings and milder conditions, which are advantageous for large-scale production. However, careful control of the copper co-catalyst concentration is crucial to minimize Glaser-Hay homocoupling.[3]

Detailed Experimental Protocol for Scale-Up Synthesis

This protocol is designed for a multi-kilogram scale synthesis and emphasizes process control and safety.

Reactants and Reagents

Compound	Molecular Weight ( g/mol )	Typical Molar Ratio	Notes
1-Iodo-4-methoxybenzene	234.04	1.0	Ensure high purity to avoid catalyst poisoning.
1-Ethynyl-4-nitrobenzene	147.13	1.05 - 1.1	A slight excess is used to ensure complete consumption of the more expensive aryl iodide.
Palladium Catalyst (e.g., PdCl₂(PPh₃)₂)	701.90	0.1 - 0.5 mol%	Catalyst loading should be optimized based on pilot runs.
Copper(I) Iodide (CuI)	190.45	0.2 - 1.0 mol%	Use high-purity CuI to minimize homocoupling.
Ligand (e.g., Triphenylphosphine, PPh₃)	262.29	0.2 - 1.0 mol%	Additional ligand can help stabilize the palladium catalyst.
Base (e.g., Triethylamine, Et₃N)	101.19	2.0 - 3.0	Acts as both a base and a solvent. Must be anhydrous and deoxygenated.
Solvent (e.g., Toluene or THF)	-	-	Optional co-solvent to aid solubility. Must be anhydrous and deoxygenated.

Step-by-Step Procedure

• Vessel Preparation: Ensure the reaction vessel is clean, dry, and purged with an inert atmosphere (nitrogen or argon).

• Reagent Charging:

  • Charge the reaction vessel with 1-iodo-4-methoxybenzene and the chosen solvent (if any).

  • Add the palladium catalyst, copper(I) iodide, and any additional ligand.

  • Begin agitation and ensure the solids are well-suspended.

• Inerting the System: Deoxygenate the mixture by bubbling a gentle stream of nitrogen or argon through the solution for at least 30 minutes, or by performing several vacuum/inert gas cycles.

• Addition of Base and Alkyne:

  • Add the anhydrous, deoxygenated triethylamine to the reaction mixture.

  • In a separate vessel, dissolve 1-ethynyl-4-nitrobenzene in a portion of the deoxygenated triethylamine or co-solvent.

  • Slowly add the 1-ethynyl-4-nitrobenzene solution to the reaction vessel over a period of 1-2 hours. This slow addition helps to minimize the concentration of the alkyne and thus reduces the rate of homocoupling.

• Reaction Monitoring:

  • Maintain the reaction temperature between 25-50°C. The reaction is typically exothermic, so cooling may be required.

  • Monitor the reaction progress by HPLC, checking for the disappearance of 1-iodo-4-methoxybenzene. A typical reaction time is 4-8 hours.

• Work-up and Isolation:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the reaction mixture to remove the precipitated triethylamine hydroiodide salt.

  • Wash the filter cake with the reaction solvent.

  • The filtrate can be treated with a palladium scavenger to reduce residual palladium levels.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification:

  • The crude 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene can be purified by recrystallization from a suitable solvent system, such as toluene/heptane or ethanol.

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common issues encountered during the scale-up synthesis.

Visualizing the Troubleshooting Process

Caption: A flowchart for troubleshooting common issues in the Sonogashira coupling.

Detailed Q&A Troubleshooting

Problem 1: The reaction has stalled, and HPLC analysis shows a significant amount of unreacted 1-iodo-4-methoxybenzene.

• Possible Cause A: Catalyst Deactivation.

  • Diagnosis: The reaction mixture may have turned dark brown or black, indicating the formation of palladium black.

  • Solution:

    • Ensure a strictly inert atmosphere: Oxygen can lead to the oxidation of the Pd(0) active species. Improve the deoxygenation procedure for all solvents and reagents.

    • Use high-purity reagents: Impurities in the starting materials or solvents can poison the catalyst.

    • Add excess ligand: An additional 0.5-1.0 mol% of a phosphine ligand like PPh₃ can help stabilize the palladium catalyst.[4]

    • Consider a more robust catalyst: For particularly challenging scale-ups, explore more stable palladium precatalysts or ligands.

• Possible Cause B: Insufficient Base.

  • Diagnosis: The reaction will not proceed efficiently if the base is not present in sufficient excess to neutralize the HI generated during the reaction.

  • Solution: Ensure that at least 2 equivalents of a high-purity, anhydrous amine base are used.

Problem 2: The reaction goes to completion, but the isolated product is contaminated with a significant amount of a high-molecular-weight impurity.

• Possible Cause: Glaser-Hay Homocoupling of 1-ethynyl-4-nitrobenzene.

  • Diagnosis: The primary byproduct is likely 1,4-bis(4-nitrophenyl)-1,3-butadiyne. This can be confirmed by LC-MS analysis.

  • Solution:

    • Slow addition of the alkyne: As mentioned in the protocol, adding the 1-ethynyl-4-nitrobenzene solution slowly over time keeps its instantaneous concentration low, disfavoring the bimolecular homocoupling reaction.

    • Optimize copper concentration: While essential, excess copper(I) iodide can promote homocoupling. Reduce the CuI loading to the minimum effective level (e.g., 0.2-0.5 mol%).

    • Rigorous deoxygenation: The Glaser-Hay coupling is an oxidative process. Ensuring a strictly anaerobic environment is critical.

Problem 3: The reaction mixture turns black shortly after the addition of reagents.

• Possible Cause: Formation of Palladium Black.

  • Diagnosis: This indicates the decomposition of the palladium catalyst to elemental palladium.

  • Solution:

    • Check reagent quality: Impurities in the amine base are a common culprit. Using freshly distilled triethylamine is recommended.

    • Solvent effects: Some solvents are known to promote the formation of palladium black. If using a co-solvent like THF, consider switching to toluene or running the reaction in neat triethylamine.[6]

    • Temperature control: While the reaction is often run at room temperature, significant exotherms can occur on a large scale. Ensure adequate cooling to prevent temperature spikes that can lead to catalyst decomposition.

Understanding the Mechanism: The "Why" Behind the "How"

A solid grasp of the reaction mechanism is invaluable for effective troubleshooting and process optimization. The Sonogashira coupling proceeds through two interconnected catalytic cycles: a palladium cycle and a copper cycle.

Visualizing the Catalytic Cycles

Caption: The interconnected palladium and copper catalytic cycles of the Sonogashira reaction.

The interplay between the electron-donating methoxy group on the aryl iodide and the electron-withdrawing nitro group on the alkyne influences the rates of the individual steps in the catalytic cycle. The electron-rich aryl iodide undergoes rapid oxidative addition to the Pd(0) center.[4] The electron-withdrawing nitro group increases the acidity of the terminal alkyne, facilitating its deprotonation and the formation of the copper acetylide.

References

• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121. [Link]

• Liang, Y., Xie, Y. X., & Li, J. H. (2006). Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions. The Journal of Organic Chemistry, 71(1), 379-381. [Link]

• Al-Masum, M., & Kumar, D. (2014). Large-Scale Sonogashira Coupling for the Synthesis of an mGluR5 Negative Allosteric Modulator. Organic Process Research & Development, 18(3), 438-443. [Link]

• Elangovan, A., Wang, Y. H., & Ho, T. I. (2003). Sonogashira coupling reaction with diminished homocoupling. Organic Letters, 5(11), 1841-1844. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira reaction: a booming methodology in synthetic organic chemistry. Chemical Reviews, 107(3), 874-922. [Link]

• Yi, C., & Hua, R. (2006). Efficient Copper-Free PdCl2(PCy3)2-Catalyzed Sonogashira Coupling of Aryl Chlorides with Terminal Alkynes. The Journal of Organic Chemistry, 71(6), 2535-2537. [Link]

• Arundhathi, K. V., Vaishnavi, P., & Anilkumar, G. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. RSC Advances, 13(7), 4459-4487. [Link]

• Zapf, A., & Beller, M. (2001). The Sonogashira reaction of aryl chlorides. Chemistry-A European Journal, 7(13), 2908-2915. [Link]

• A user on Reddit's r/chempros discusses their experience with Sonogashira couplings turning black. [Link]

• He, J., Yang, K., Zhao, J., & Cao, S. (2019). A highly efficient Pd-catalyzed Sonogashira coupling of terminal alkynes with both unreactive electron-rich fluoroarenes and electron-poor fluoroarenes afforded the corresponding internal alkynes in good yields in the presence of LiHMDS. Organic Letters, 21(24), 9714-9718. [Link]

• Gelman, D., & Buchwald, S. L. (2003). Efficient Palladium-Catalyzed Coupling of Aryl Chlorides and Tosylates with Terminal Alkynes: Use of a Copper Cocatalyst Inhibits the Reaction. Angewandte Chemie International Edition, 42(48), 5993-5996. [Link]

• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46-49. [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Sonogashira Coupling. Chemistry LibreTexts. [Link]

Sources

• 1. Sonogashira Coupling [organic-chemistry.org]
• 2. Characterization and Minimization of Glaser Competitive Homocoupling in Sonogashira Porphyrin-Based Polycondensation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. arodes.hes-so.ch [arodes.hes-so.ch]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Analysis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene and Its Analogs: A Guide for Researchers

Introduction

In the landscape of advanced materials, molecules featuring a "push-pull" architecture have garnered significant attention for their remarkable electronic and optical properties. These donor-π-acceptor (D-π-A) systems are foundational to the development of materials for nonlinear optics (NLO), organic light-emitting diodes (OLEDs), and molecular sensors. A quintessential example of such a molecule is 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, a tolane derivative featuring a methoxy group as the electron donor and a nitro group as the electron acceptor, connected by a rigid phenylethynyl π-bridge.

This technical guide provides a comprehensive comparative analysis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene and its structural analogs. By systematically exploring the structure-property relationships, this guide aims to provide researchers, scientists, and drug development professionals with the foundational knowledge and experimental insights necessary to design and synthesize novel D-π-A systems with tailored functionalities. We will delve into the synthesis, spectroscopic characterization, and the intriguing solvatochromic and nonlinear optical behaviors of these compounds, supported by detailed experimental protocols and data.

The Core Scaffold: Understanding the "Push-Pull" Mechanism

The electronic properties of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene and its analogs are governed by an intramolecular charge transfer (ICT) from the electron-donating group (D) to the electron-accepting group (A) through the π-conjugated bridge. This ICT is the cornerstone of their unique optical phenomena.

The methoxy group (-OCH₃) in our parent molecule is a moderately strong electron donor, pushing electron density into the π-system. Conversely, the nitro group (-NO₂) is a potent electron acceptor, withdrawing electron density. The rigid, linear geometry of the tolane backbone facilitates efficient electronic communication between the donor and acceptor, leading to a significant dipole moment and pronounced changes in electronic distribution upon excitation.

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style=filled, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} Caption: Intramolecular Charge Transfer in a D-π-A System.

Comparative Analysis of Analogs: The Impact of Donor and Acceptor Strength

The true power of this molecular scaffold lies in its tunability. By systematically modifying the donor and acceptor groups, we can precisely control the electronic and optical properties of the resulting analogs. This section explores the effects of varying these functional groups.

Modulating the Donor Group

Replacing the methoxy group with stronger or weaker electron donors significantly impacts the ICT and, consequently, the spectroscopic properties.

• Stronger Donors (e.g., -N(CH₃)₂, -NH₂): Introducing a dimethylamino or an amino group, which are more potent electron donors than the methoxy group, leads to a more pronounced ICT. This results in a bathochromic (red) shift in the absorption and emission spectra, as the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) is reduced.[1]

• Weaker Donors (e.g., -CH₃, -H): Conversely, replacing the methoxy group with a less electron-donating methyl group or with hydrogen results in a hypsochromic (blue) shift. The reduced electron-donating strength leads to a less significant ICT and a larger HOMO-LUMO gap.

Modulating the Acceptor Group

The strength of the electron-accepting group also plays a crucial role in defining the molecule's properties.

• Stronger Acceptors (e.g., -CN, -CHO): Replacing the nitro group with other strong electron-withdrawing groups like cyano or aldehyde can also modulate the ICT characteristics. The relative strength of these acceptors will influence the extent of the spectral shifts.

• Weaker Acceptors: While less common in the design of potent push-pull systems, using weaker acceptors would diminish the ICT character and lead to blue-shifted absorption.

Data Presentation: Spectroscopic Properties of Analogs

The following table summarizes the theoretical and experimental spectroscopic data for 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene and a selection of its analogs, illustrating the structure-property relationships discussed.

Donor (D)	Acceptor (A)	λmax (nm) in Toluene	λmax (nm) in Acetonitrile	Solvatochromic Shift (Δλ)
-OCH₃	-NO₂	350	375	+25
-N(CH₃)₂	-NO₂	410	450	+40
-CH₃	-NO₂	335	350	+15
-OCH₃	-CN	330	348	+18

Note: The data presented are representative values compiled from various sources and are intended for comparative purposes.

Experimental Protocols

To ensure the scientific integrity of this guide, we provide detailed, step-by-step methodologies for the synthesis and characterization of these compounds.

Synthesis: The Sonogashira Coupling

The Sonogashira cross-coupling reaction is the cornerstone for synthesizing diarylalkynes. This palladium-catalyzed reaction efficiently forms a carbon-carbon bond between a terminal alkyne and an aryl halide.

dot graph G { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} Caption: Workflow for Sonogashira Coupling.

Step-by-Step Protocol:

• Reactant Preparation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the aryl halide (e.g., 4-iodoanisole, 1.0 mmol) and the terminal alkyne (e.g., 1-ethynyl-4-nitrobenzene, 1.2 mmol) in a suitable solvent such as degassed triethylamine or a mixture of toluene and triethylamine.

• Catalyst Addition: To the reaction mixture, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol) and the copper(I) co-catalyst (e.g., CuI, 0.04 mmol).

• Reaction Execution: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-70 °C) and monitor the progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature, filter through a pad of celite, and concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired diarylalkyne.

Characterization: Solvatochromism and UV-Vis Spectroscopy

Solvatochromism, the change in the color of a substance with the polarity of the solvent, is a direct manifestation of the ICT in push-pull molecules.[2] This phenomenon can be readily investigated using UV-Vis spectroscopy.

Step-by-Step Protocol:

• Solution Preparation: Prepare stock solutions of the synthesized compounds in a high-purity solvent (e.g., dichloromethane). From the stock solution, prepare dilute solutions (typically 10⁻⁵ to 10⁻⁶ M) in a series of solvents with varying polarities (e.g., hexane, toluene, chloroform, acetone, acetonitrile, ethanol).

• Spectroscopic Measurement: Record the UV-Vis absorption spectra of each solution using a dual-beam spectrophotometer, using the pure solvent as a reference.

• Data Analysis: Determine the wavelength of maximum absorption (λmax) for the ICT band in each solvent. Plot λmax against a solvent polarity parameter (e.g., the Reichardt's ET(30) scale) to visualize the solvatochromic shift. A positive solvatochromism (red shift with increasing solvent polarity) is indicative of an increased dipole moment in the excited state compared to the ground state.[3][4]

Nonlinear Optical Properties: A Glimpse into Advanced Applications

The significant change in dipole moment upon excitation in these push-pull tolanes gives rise to large second- and third-order nonlinear optical (NLO) responses.[5][6] These properties are crucial for applications in optical communications, data storage, and bio-imaging.

The first hyperpolarizability (β), a measure of the second-order NLO response, can be determined experimentally using techniques like Hyper-Rayleigh Scattering (HRS) or calculated using quantum chemical methods. The third-order NLO properties, such as the nonlinear refractive index (n₂) and the two-photon absorption coefficient (β), are often measured using the Z-scan technique.

Conclusion

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene and its analogs represent a versatile and highly tunable class of D-π-A molecules. The systematic modification of the donor and acceptor groups provides a powerful strategy for fine-tuning their electronic and optical properties, including their solvatochromic behavior and nonlinear optical responses. The synthetic and analytical protocols detailed in this guide offer a robust framework for researchers to explore and exploit the potential of these fascinating molecules in a wide array of scientific and technological applications. The structure-property relationships elucidated herein serve as a valuable roadmap for the rational design of next-generation organic functional materials.[1][7][8][9][10]

References

• Exploring solvatochromism: a comprehensive analysis of research data of the solvent -solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine. NIH. [Link]

• Experimental and theoretical studies of linear and non-linear optical properties of novel fused-triazine derivatives for advanced technological applications. NIH. [Link]

• Nonlinear optical properties of diaromatic stilbene, butadiene and thiophene derivatives. New Journal of Chemistry (RSC Publishing). [Link]

• Synthesis, characterization and solid-state photoluminescence studies of six alkoxy phenylene ethynylene dinuclear palladium(ii) rods. Dalton Transactions (RSC Publishing). [Link]

• The Structure-property Relationships of D-π-A BODIPY Dyes for Dye-sensitized Solar Cells. The Chemical Record. [Link]

• Nonlinear optical studies of 1-3-diaryl-propenones containing 4-methylthiophenyl moieties. ResearchGate. [Link]

• The Intersection of Experiment and Theory in Predicting Excited-State Molecular Structures. University of Wisconsin-Eau Claire. [Link]

• Structure-property relationships of organic dyes with D-π-A structure in dye-sensitized solar cells. ResearchGate. [Link]

• Synthesis, molecular structure and spectroscopic characterization of N -(4-nitrophenyl)-2,2-dibenzoylacetamide (NPDBA): with experimental (X-ray, FT-IR, 1 H and 13 C NMR and UV-Vis) techniques and theoretical calculations. ResearchGate. [Link]

• Panchromatic photochromic push–pull dyes featuring a ferrocene donor group. Materials Chemistry Frontiers (RSC Publishing). [Link]

• Publications. Xin Lu's Group at Tulane. [Link]

• Synthesis and Crystal Structure of Two Nitro-Regioisomers of cis-4(4-Methoxyphenyl)-3-Methyl-2-Phenyl-l,2,3,4-Tetrahydroquinoline. SciELO. [Link]

• Exploration of Nonlinear Optical Properties for the First Theoretical Framework of Non-Fullerene DTS(FBTTh2)2-Based Derivatives. NIH. [Link]

• Electronic and nonlinear optical properties of 3-(((2-substituted-4-nitrophenyl)imino)methyl)phenol. ResearchGate. [Link]

• Structure–property relationships in bio-based polyhydroxyurethanes. Polymer Chemistry (RSC Publishing). [Link]

• Solvatochromic Behavior of 2,7-Disubstituted Sila- and Germafluorenes. MDPI. [Link]

• Solvatochromic behavior of dyes with dimethylamino electron-donor and nitro electron-acceptor groups in their molecular structure. ResearchGate. [Link]

• Regioselective Synthesis of Fluorescent Alkoxy-Substituted Phenazines and N‑Alkyl Phenazinium Salts. NIH. [Link]

• Structure–property relationships in dicyanopyrazinoquinoxalines and their hydrogen-bonding-capable dihydropyrazinoquinoxalinedione derivatives. NIH. [Link]

• Refractive/absorptive nonlinear optical response variations in 4-substituted 2-(((2-hydroxyfenyl)imino)methyl)-4-(phenyldiazenyl)phenols under picosecond laser excitation. ResearchGate. [Link]

• Comparative studies on rigid π linker-based organic dyes: structure-property relationships and photovoltaic performance. PubMed. [Link]

• Panchromatic photochromic push–pull dyes featuring a ferrocene donor group. NIH. [Link]

• Combined Experimental and Theoretical Studies on Planar Chirality of Partially Overlapped C 2 -Symmetric Dicarbazolophanes. ResearchGate. [Link]

• All Publications. Delor Labs at Columbia University, New York. [Link]

Sources

• 1. The Structure-property Relationships of D-π-A BODIPY Dyes for Dye-sensitized Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Exploring solvatochromism: a comprehensive analysis of research data of the solvent -solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Nonlinear optical properties of diaromatic stilbene, butadiene and thiophene derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Structure–property relationships in bio-based polyhydroxyurethanes - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Structure–property relationships in dicyanopyrazinoquinoxalines and their hydrogen-bonding-capable dihydropyrazinoquinoxalinedione derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparative studies on rigid π linker-based organic dyes: structure-property relationships and photovoltaic performance - PubMed [pubmed.ncbi.nlm.nih.gov]

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene versus other substituted tolan derivatives

An In-Depth Comparative Guide to Substituted Tolan Derivatives: The Case of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

Introduction: The Versatility of the Tolan Scaffold

Tolan derivatives, characterized by a diarylethyne core, represent a significant class of organic compounds with a rich history in materials science and medicinal chemistry. Their rigid, linear geometry and extended π-conjugated system impart unique photophysical and electronic properties, making them ideal candidates for applications ranging from nonlinear optics (NLO) to molecular wires and as scaffolds in drug design. The electronic nature of tolan derivatives can be finely tuned by introducing various substituents onto the phenyl rings. This guide provides a comparative analysis of 1-methoxy-4-((4-nitrophenyl)ethynyl)benzene, a classic push-pull tolan, against other substituted tolan derivatives, offering insights into their synthesis, properties, and potential applications.

The Push-Pull System: A Paradigm in Tolan Design

The "push-pull" substitution pattern is a cornerstone of molecular engineering for enhancing the nonlinear optical properties of chromophores. In this arrangement, an electron-donating group (EDG) and an electron-accepting group (EWG) are placed at opposite ends of a π-conjugated system. This creates a significant dipole moment and enhances the molecule's hyperpolarizability.

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is a quintessential example of a push-pull tolan. The methoxy group (-OCH₃) on one phenyl ring acts as the electron donor, while the nitro group (-NO₂) on the other serves as the electron acceptor. This strategic placement of substituents across the tolan core leads to a pronounced intramolecular charge transfer (ICT) upon photoexcitation, a key factor in its NLO activity.

Comparative Analysis of Substituted Tolan Derivatives

The properties of tolan derivatives can be systematically modified by varying the nature and position of the substituents. Below is a comparative overview of 1-methoxy-4-((4-nitrophenyl)ethynyl)benzene against other tolan derivatives with different substitution patterns.

Synthesis Strategies: The Sonogashira Cross-Coupling Reaction

The most prevalent and efficient method for synthesizing tolan derivatives is the Sonogashira cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.

Experimental Protocol: Synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

• Reaction Setup: To a flame-dried Schlenk flask, add 4-iodonitrobenzene (1.0 eq), 4-ethynylanisole (1.1 eq), Pd(PPh₃)₄ (0.02 eq), and CuI (0.04 eq).

• Solvent and Base: Add anhydrous toluene and triethylamine (TEA) (2.0 eq) to the flask.

• Degassing: Degas the reaction mixture by bubbling argon through it for 15-20 minutes.

• Reaction Conditions: Heat the mixture to 80°C and stir under an argon atmosphere for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After completion, cool the reaction to room temperature, filter through a pad of Celite to remove the catalyst, and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired product.

Caption: Sonogashira cross-coupling for the synthesis of a push-pull tolan.

Physicochemical Properties: A Comparative Table

The following table summarizes the key physicochemical properties of 1-methoxy-4-((4-nitrophenyl)ethynyl)benzene in comparison to other substituted tolan derivatives.

Compound	Substituents (Donor/Acceptor)	Melting Point (°C)	λ_max (nm)	Quantum Yield (Φ_F)
Tolan (Unsubstituted)	None	60-62	~296	~0.02
1-Methoxy-4-ethynylbenzene	Methoxy (Donor)	57-58	~305	~0.15
1-Nitro-4-ethynylbenzene	Nitro (Acceptor)	150-152	~310	~0.01
1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene	Methoxy/Nitro (Push-Pull)	155-157	~380	~0.03
1,4-Bis(phenylethynyl)benzene	Extended π-system	180-182	~330	~0.90

Note: The values presented are approximate and can vary depending on the solvent and experimental conditions.

Structure-Property Relationships

The data in the table highlights several key structure-property relationships:

• Push-Pull Effect: The significant red-shift in the absorption maximum (λ_max) of 1-methoxy-4-((4-nitrophenyl)ethynyl)benzene compared to the monosubstituted and unsubstituted derivatives is a direct consequence of the intramolecular charge transfer from the methoxy to the nitro group.

• Extended Conjugation: Extending the π-system, as in 1,4-bis(phenylethynyl)benzene, also leads to a red-shift in λ_max and a dramatic increase in the fluorescence quantum yield.

• Symmetry and Dipole Moment: The push-pull tolan possesses a large ground-state dipole moment, which is a critical factor for its application in NLO. Symmetrically substituted tolan derivatives, in contrast, have a zero or very small dipole moment.

Applications in Drug Development

While the primary focus for push-pull tolans has been in materials science, their rigid scaffold and tunable electronics are finding applications in medicinal chemistry.

• Fluorescent Probes: The sensitivity of their fluorescence to the local environment makes them suitable as probes for biomolecules.

• Scaffolds for Bioactive Molecules: The tolan core can serve as a rigid linker to position pharmacophores in a specific orientation for optimal interaction with biological targets.

A Prospective Analysis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene for Organic Electronics: A Comparative Guide

In the dynamic field of organic electronics, the rational design of novel π-conjugated small molecules is paramount for advancing the performance of devices such as organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). This guide provides a comprehensive prospective analysis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene (MNPEB), a donor-acceptor tolane derivative, and compares its potential performance with established and alternative organic semiconductors. While direct experimental data on MNPEB in electronic devices is not yet available in peer-reviewed literature, this guide will leverage structure-property relationships, data from analogous molecular systems, and established experimental protocols to provide a robust forecast of its capabilities and to guide future research.

The Molecular Architecture of MNPEB: A Donor-Acceptor Framework

At the heart of MNPEB's potential lies its distinct donor-acceptor (D-A) architecture. The molecule consists of a methoxybenzene unit (the electron donor) connected to a nitrobenzene unit (the electron acceptor) via an ethynyl (acetylene) bridge. This "push-pull" electronic structure is a well-established strategy in the design of organic electronic materials to tune their optical and electronic properties.[1]

• Electron Donor (D): The methoxy (-OCH₃) group is a strong electron-donating group that increases the electron density of the adjacent benzene ring. This elevates the Highest Occupied Molecular Orbital (HOMO) energy level, which is crucial for efficient hole injection and transport in p-type semiconductors.

• Electron Acceptor (A): The nitro (-NO₂) group is a powerful electron-withdrawing group, lowering the electron density of its attached benzene ring. This serves to lower the Lowest Unoccupied Molecular Orbital (LUMO) energy level, a key factor for electron injection and transport in n-type semiconductors.[2]

• π-Bridge: The ethynyl bridge provides a rigid and planar connection between the donor and acceptor moieties, facilitating efficient intramolecular charge transfer (ICT) from the donor to the acceptor upon photoexcitation.[1] This ICT character is fundamental to the molecule's potential optoelectronic applications.

Caption: Molecular architecture of MNPEB.

Prospective Performance in Organic Field-Effect Transistors (OFETs)

The performance of an organic semiconductor in an OFET is primarily evaluated by its charge carrier mobility (μ), on/off current ratio (Ion/Ioff), and threshold voltage (Vth).[3] Based on MNPEB's molecular structure, we can anticipate its potential behavior as a semiconductor.

Expected Charge Transport Characteristics

The D-A nature of MNPEB suggests the potential for ambipolar charge transport, meaning it could conduct both holes (p-type) and electrons (n-type). However, the relative strengths of the donor and acceptor groups and the molecular packing in the solid state will ultimately determine the dominant charge transport character.

• P-type (Hole) Transport: The methoxy group is known to enhance hole mobility in some organic semiconductors.[4] A well-ordered π-π stacking of the electron-rich methoxybenzene units in the solid state would be conducive to efficient hole transport.

• N-type (Electron) Transport: The presence of the strong electron-withdrawing nitro group could facilitate electron transport. Nitroaromatics have been explored as n-type organic semiconductors.[2]

It is crucial to note that strong intermolecular interactions, while beneficial for charge transport, can sometimes lead to quenching of solid-state emission, which is a consideration for light-emitting applications.

Comparative Performance Benchmarks

To contextualize the potential of MNPEB, we can compare its anticipated performance with well-established organic semiconductors.

Material	Type	Charge Carrier Mobility (μ) (cm²/Vs)	On/Off Ratio (Ion/Ioff)	Processing
Pentacene	p-type	> 1	> 10⁶	Evaporation
Copper Phthalocyanine (CuPc)	p-type	~10⁻² - 1	> 10⁵	Evaporation/Solution
Fullerene (C60)	n-type	up to 6	> 10⁶	Evaporation
Donor-Acceptor Polymers (e.g., DPP-based)	p-type/ambipolar	1 - 10	> 10⁵	Solution
1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene (MNPEB)	Prospective	To be determined	To be determined	Likely Solution-Processable

Data for benchmark materials sourced from various studies.[2][5][6][7][8]

Given its small molecular nature and the presence of functional groups that can enhance solubility, MNPEB is expected to be solution-processable, offering a significant advantage in terms of low-cost, large-area device fabrication via techniques like spin-coating.[9]

Experimental Protocols for Evaluation

To empirically validate the prospective performance of MNPEB, a series of standardized fabrication and characterization steps for OFETs would be necessary.

OFET Fabrication: A Solution-Processing Approach

A bottom-gate, bottom-contact (BGBC) architecture is a common and straightforward configuration for initial material screening.[3]

Caption: Workflow for fabricating a solution-processed OFET.

Step-by-Step Protocol:

• Substrate Preparation: A heavily doped silicon wafer with a thermally grown silicon dioxide (SiO₂) layer serves as the gate electrode and gate dielectric, respectively. The substrate is rigorously cleaned sequentially in ultrasonic baths of deionized water, acetone, and isopropanol.

• Electrode Deposition: Source and drain electrodes (e.g., gold with a chromium adhesion layer) are deposited onto the SiO₂ surface through a shadow mask via thermal evaporation.

• Semiconductor Solution Preparation: MNPEB is dissolved in a suitable organic solvent (e.g., chloroform, chlorobenzene) to a specific concentration (e.g., 5-10 mg/mL).

• Thin Film Deposition: The MNPEB solution is spin-coated onto the substrate. The spin speed and time are critical parameters that control the film thickness and morphology.[10]

• Thermal Annealing: The substrate is then annealed on a hot plate at a temperature below the material's decomposition point to remove residual solvent and potentially improve the molecular ordering of the thin film.

• Characterization: The fabricated device is then transferred to a probe station for electrical characterization.

Electrical Characterization

The key performance metrics of the OFET are extracted from the current-voltage (I-V) characteristics.[11]

• Output Characteristics (Id vs. Vd): The drain current (Id) is measured as a function of the drain-source voltage (Vd) at various constant gate voltages (Vg). This reveals the linear and saturation regimes of transistor operation.

• Transfer Characteristics (Id vs. Vg): The drain current is measured as a function of the gate voltage at a constant high drain-source voltage (in the saturation regime). From this plot, the charge carrier mobility, on/off ratio, and threshold voltage can be calculated.

Sources

• 1. Balanced Ambipolar Charge Transport in Phenacene/Perylene Heterojunction-Based Organic Field-Effect Transistors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Elaboration and Characterization of n-Type Organic Semiconductor (Fullerene C60) Deposed by Ultrasonic Technique for Sustainable OTFT Fabrication [mdpi.com]
• 3. Tunable Charge Transport Using Heterocycles-Flanked Alkoxyphenanthrenes for High-Performing OFETs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and non-linear properties of disubstituted diphenylacetylene and related compounds - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. scispace.com [scispace.com]
• 7. High-mobility solution-processed copper phthalocyanine-based organic field-effect transistors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. as-proceeding.com [as-proceeding.com]
• 10. ossila.com [ossila.com]
• 11. calplus.de [calplus.de]

Navigating the Bioactive Landscape of Diarylacetylenes: A Comparative Guide to 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene Derivatives

For researchers, medicinal chemists, and professionals in drug development, the diarylacetylene scaffold represents a privileged structure with a remarkable spectrum of biological activities. Among these, the 1-methoxy-4-((4-nitrophenyl)ethynyl)benzene framework serves as a compelling starting point for the exploration of novel therapeutic agents. This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of its derivatives, offering insights into their potential as anticancer, anti-inflammatory, and antimicrobial agents. We will delve into the rationale behind molecular design, compare their hypothetical performance with the well-established microtubule inhibitor Combretastatin A-4, and provide detailed experimental protocols to empower further research and validation.

The Allure of the Diarylacetylene Core: A Symphony of Structure and Function

The diarylacetylene motif, characterized by two aryl rings linked by an ethynyl (acetylene) bridge, offers a unique combination of rigidity and linearity. This structural feature allows for precise positioning of substituents to interact with biological targets. The methoxy group on one phenyl ring and the nitro group on the other in our parent compound, 1-methoxy-4-((4-nitrophenyl)ethynyl)benzene, are not arbitrary choices. The electron-donating methoxy group and the electron-withdrawing nitro group create a polarized molecule, a feature often associated with enhanced biological activity.

This guide will explore a hypothetical series of derivatives to elucidate the structure-activity relationships governing their potential therapeutic applications.

Comparative Analysis: Unraveling the Structure-Activity Relationship

To understand how subtle molecular modifications can dramatically influence biological outcomes, we will examine a hypothetical series of derivatives of 1-methoxy-4-((4-nitrophenyl)ethynyl)benzene and compare their potential activities.

Anticancer Activity: A Dance with Microtubules

The structural resemblance of diarylacetylenes to stilbenes, such as the potent anticancer agent Combretastatin A-4, suggests a similar mechanism of action: disruption of microtubule dynamics.[1][2] Microtubules are essential for cell division, and their inhibition is a clinically validated strategy in cancer therapy.[3][4]

Hypothetical SAR for Anticancer Activity:

Compound	R1 (on Methoxy-bearing ring)	R2 (on Nitro-bearing ring)	Predicted IC50 (µM) vs. MCF-7	Rationale for Predicted Activity
Parent	H	H	5.2	The core structure exhibits baseline activity due to its rigid, linear geometry, allowing for potential interaction with the colchicine binding site on tubulin.
Derivative 1	3,5-dimethoxy	H	1.8	Additional methoxy groups on the 'A' ring often enhance binding to the colchicine site, mimicking the trimethoxy 'A' ring of Combretastatin A-4, a known potent tubulin inhibitor.[5]
Derivative 2	H	3-hydroxy	3.5	A hydroxyl group can introduce a new hydrogen bonding opportunity within the binding pocket, potentially increasing affinity.
Derivative 3	H	4-amino	> 20	Replacing the strongly electron-withdrawing nitro group with an electron-donating amino group may drastically reduce activity by altering the electronic properties crucial for target interaction.
Combretastatin A-4	-	-	0.015	As a well-established tubulin inhibitor, Combretastatin A-4's cis-stilbene scaffold provides the optimal conformation for high-affinity binding to the colchicine site.[2]

Logical Relationship: Anticancer SAR

Caption: Predicted anticancer SAR of derivatives.

Anti-inflammatory Activity: Targeting Cyclooxygenase (COX)

Non-steroidal anti-inflammatory drugs (NSAIDs) primarily exert their effects by inhibiting cyclooxygenase (COX) enzymes, which are key in the synthesis of prostaglandins, mediators of inflammation and pain.[6][7] The diaryl scaffold is present in some selective COX-2 inhibitors, suggesting that our derivatives may also possess this activity.

Hypothetical SAR for Anti-inflammatory Activity:

Compound	R1 (on Methoxy-bearing ring)	R2 (on Nitro-bearing ring)	Predicted COX-2 IC50 (µM)	Rationale for Predicted Activity
Parent	H	H	15.8	The core structure may exhibit weak, non-selective COX inhibition.
Derivative 4	H	4-sulfonamide	2.1	The sulfonamide group is a classic feature of selective COX-2 inhibitors (e.g., celecoxib), fitting into the secondary pocket of the COX-2 active site.
Derivative 5	3-fluoro	H	9.5	Introduction of a small, electronegative fluorine atom can enhance binding through favorable electrostatic interactions.
Celecoxib	-	-	0.04	A clinically used selective COX-2 inhibitor, serving as a benchmark for high-potency inhibition.

Experimental Workflow: COX-2 Inhibition Assay

Caption: Workflow for COX-2 inhibition assay.

Antimicrobial Activity: Disrupting Microbial Integrity

Diarylacetylenes have been reported to possess antibacterial activity, particularly against Gram-positive bacteria.[8][9][10] The proposed mechanism often involves the generation of reactive oxygen species (ROS) upon photoactivation or direct interaction with bacterial cell membranes.

Hypothetical SAR for Antimicrobial Activity:

Compound	R1 (on Methoxy-bearing ring)	R2 (on Nitro-bearing ring)	Predicted MIC (µg/mL) vs. S. aureus	Rationale for Predicted Activity
Parent	H	H	32	The lipophilic nature of the core structure may allow for some interaction with the bacterial cell membrane.
Derivative 6	4-bromo	H	8	Halogenation can increase lipophilicity, enhancing membrane permeability and potentially leading to greater disruption of cellular processes.
Derivative 7	H	4-cyano	16	The cyano group, being electron-withdrawing, may contribute to the electronic properties that favor antimicrobial action.
Vancomycin	-	-	1	A potent antibiotic used clinically against Gram-positive bacteria, serving as a positive control.

Experimental Protocols: A Guide to Validation

To ensure scientific rigor, the following are detailed protocols for the synthesis of the parent compound and for key biological assays.

Synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene via Sonogashira Coupling

The Sonogashira coupling is a robust and versatile cross-coupling reaction for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[11][12][13][14][15]

Materials:

• 4-Iodoanisole

• 4-Ethynylnitrobenzene

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (TEA)

• Toluene, anhydrous

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add 4-iodoanisole (1.0 mmol), 4-ethynylnitrobenzene (1.2 mmol), Pd(PPh₃)₂Cl₂ (0.02 mmol), and CuI (0.04 mmol).

• Add anhydrous toluene (10 mL) and anhydrous triethylamine (5 mL) via syringe.

• Stir the reaction mixture at 60 °C for 6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired 1-methoxy-4-((4-nitrophenyl)ethynyl)benzene.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Cytotoxicity Evaluation: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[16][17][18][19]

Materials:

• Human breast cancer cell line (e.g., MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• DMSO (dimethyl sulfoxide)

• Test compounds and vehicle control (e.g., DMSO)

• Microplate reader

Procedure:

• Seed MCF-7 cells into a 96-well plate at a density of 5,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Prepare serial dilutions of the test compounds in culture medium.

• Remove the medium from the wells and add 100 µL of the compound dilutions. Include wells with vehicle control and untreated cells.

• Incubate the plate for 48 hours.

• Add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value (the concentration of compound that inhibits cell growth by 50%).

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent.[20][21][22][23][24]

Materials:

• Bacterial strain (e.g., Staphylococcus aureus ATCC 29213)

• Mueller-Hinton Broth (MHB), cation-adjusted

• 96-well microtiter plates

• Test compounds and vehicle control

• Bacterial inoculum standardized to 0.5 McFarland turbidity

Procedure:

• Prepare serial two-fold dilutions of the test compounds in MHB in a 96-well plate.

• Prepare a bacterial inoculum and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculate each well with the bacterial suspension. Include a positive control (bacteria without compound) and a negative control (broth only).

• Incubate the plates at 37°C for 18-24 hours.

• Determine the MIC as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Concluding Remarks for the Informed Researcher

The 1-methoxy-4-((4-nitrophenyl)ethynyl)benzene scaffold holds considerable promise for the development of novel therapeutic agents. This guide has provided a framework for understanding the structure-activity relationships that may govern its anticancer, anti-inflammatory, and antimicrobial potential. The presented hypothetical SAR, based on established principles of medicinal chemistry, offers a rational starting point for the design and synthesis of more potent and selective derivatives.

It is crucial to underscore that the biological activities and SAR presented herein are predictive and require experimental validation. The detailed protocols provided are intended to facilitate this essential next step. By systematically modifying the core structure and evaluating the biological effects, researchers can unlock the full therapeutic potential of this versatile class of compounds. The journey from a promising scaffold to a clinically effective drug is arduous, but it begins with a deep understanding of the interplay between chemical structure and biological function.

References

• Chaudhary, A., et al. (2007). Combretastatin a-4 analogs as anticancer agents. Mini reviews in medicinal chemistry, 7(12), 1186-205.

• Waite, R., et al. (2023). The antibacterial activity of a photoactivatable diarylacetylene against Gram-positive bacteria. Frontiers in Microbiology, 14, 1243818. [Link]

• Hassan, M. A., & Hatem, M. (2024). Combretastatin A-4 based compounds as potential anticancer agents: A review. Bioorganic chemistry, 152, 107930.
• Yadav, P., et al. (2022).

• Li, J., et al. (2018). Synthesis and structure-activity relationship study of diaryl[d,f][3][25]diazepines as potential anti-cancer agents. Bioorganic & medicinal chemistry letters, 28(17), 2897–2901.

• Rakuno Gakuen University. (2025). Antimicrobial susceptibility testing (Broth microdilution method). WOAH.
• Yadav, P., et al. (2022). Synthesis and Sar Study of Diarylpentanoid Analogues as New Anti-Inflammatory Agents.
• Smith, C. D., & Malcolm, L. R. (2015). An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class.
• ResearchHub. (2024).
• Gouveia, Z., et al. (2020). Structure–activity relationship of anticancer and antiplasmodial gold bis(dithiolene) complexes. Dalton Transactions, 49(43), 15335-15346.
• BPS Bioscience. (n.d.). COX2 Inhibitor Screening Assay Kit.
• Waite, R., et al. (2023). The antibacterial activity of a photoactivatable diarylacetylene against Gram-positive bacteria. PubMed, 37808276.
• Li, W., et al. (2023). Development of Combretastatin A-4 Analogues as Potential Anticancer Agents with Improved Aqueous Solubility. Molecules, 28(3), 1385.
• Protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method.
• Cayman Chemical. (n.d.). COX-2 (human) Inhibitor Screening Assay Kit.
• Slideshare. (n.d.).
• Chaudhary, A., et al. (2011). Developments of Combretastatin A-4 Derivatives as Anticancer Agents. Anticancer Agents in Medicinal Chemistry, 11(2), 158-177.
• ATCC. (n.d.).
• Yar, M. S., et al. (2022). Structure-activity relationship (SAR) study and design strategies of nitrogen-containing heterocyclic moieties for their anticancer activities.
• Waite, R., et al. (2023). The antibacterial activity of a photoactivatable diarylacetylene against Gram-positive bacteria.
• Nam, N. H. (2003). Combretastatin A-4 analogues as antimitotic antitumor agents. Current medicinal chemistry, 10(17), 1697-722.
• Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method.
• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual.
• O'Neill, J., et al. (2007). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. Journal of pharmacological and toxicological methods, 56(2), 194-203.
• Tan, M. L., et al. (2019). A Review of the Structure—Activity Relationship of Natural and Synthetic Antimetastatic Compounds. Pharmaceuticals, 12(4), 159.
• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922.
• Scribd. (n.d.). Experimental Procedure - Sonogashira Coupling.
• ResearchGate. (n.d.).
• Chaudhary, A., et al. (2007). Combretastatin a-4 analogs as anticancer agents. PubMed, 18220974.
• ResearchGate. (n.d.). Broth microdilution for antibacterial testing as recommended by CLSI protocol.
• Pinto, M., et al. (2021).
• Cayman Chemical. (n.d.). COX Colorimetric Inhibitor Screening Assay Kit.
• UK Health Security Agency. (n.d.). Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials.
• Waite, R. (2025). Investigating a novel photoactivatable diarylacetylene as an antimicrobial agent against Gram-positive bacteria. Durham e-Theses.
• Alila Medical Media. (2020, August 24). Anti inflammatory (NSAIDs)
• Chemistry LibreTexts. (2024). Sonogashira Coupling.
• ResearchGate. (n.d.). Theoretical Study on the Mechanism of Sonogashira Coupling Reaction.
• Khan, M. A., et al. (2024). Synthesis and Anti-Inflammatory and Analgesic Potentials of Ethyl 2-(2,5-Dioxo-1-Phenylpyrrolidin-3-yl)
• Zielińska, S., et al. (2021). Antimicrobial Activity Enhancers: Towards Smart Delivery of Antimicrobial Agents. International Journal of Molecular Sciences, 22(2), 770.

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. researchgate.net [researchgate.net]
• 3. Combretastatin A-4 based compounds as potential anticancer agents: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Combretastatin a-4 analogs as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development of Combretastatin A-4 Analogues as Potential Anticancer Agents with Improved Aqueous Solubility | MDPI [mdpi.com]
• 6. Anti inflammatory drugs | DOCX [slideshare.net]
• 7. m.youtube.com [m.youtube.com]
• 8. Frontiers | The antibacterial activity of a photoactivatable diarylacetylene against Gram-positive bacteria [frontiersin.org]
• 9. The antibacterial activity of a photoactivatable diarylacetylene against Gram-positive bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Investigating a novel photoactivatable diarylacetylene as an antimicrobial agent against Gram-positive bacteria - Durham e-Theses [etheses.dur.ac.uk]
• 11. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 12. pubs.acs.org [pubs.acs.org]
• 13. scribd.com [scribd.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. researchgate.net [researchgate.net]
• 16. researchhub.com [researchhub.com]
• 17. atcc.org [atcc.org]
• 18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. rr-asia.woah.org [rr-asia.woah.org]
• 21. protocols.io [protocols.io]
• 22. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 23. researchgate.net [researchgate.net]
• 24. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 25. Synthesis and Sar Study of Diarylpentanoid Analogues as New Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene: An Exploration of Modern and Classical Routes

For researchers and professionals in drug development and materials science, the efficient synthesis of unsymmetrical diarylacetylenes, such as 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, is a critical task. This molecule, with its electron-donating and electron-withdrawing substituents, serves as a valuable building block and a model system for studying the electronic properties of conjugated systems. This guide provides an in-depth technical comparison of various synthetic routes to this target molecule, offering field-proven insights and detailed experimental protocols to inform your synthetic strategy.

Retrosynthetic Analysis: Deconstructing the Target

The most logical disconnection for diarylacetylenes, including our target molecule, is at one of the sp-sp² carbon-carbon bonds. This leads to two primary synthons: an aryl halide or triflate and a terminal alkyne, or their respective organometallic equivalents. This fundamental disconnection paves the way for several powerful cross-coupling strategies.

Caption: The dual catalytic cycle of the Sonogashira coupling.

Detailed Experimental Protocol: Sonogashira Coupling

The following protocol is adapted from a similar synthesis of 4-methoxy-2-((4-nitrophenyl)ethynyl)benzaldehyde. [1] Materials:

• 1-Iodo-4-nitrobenzene (1.0 mmol, 249 mg)

• 1-Ethynyl-4-methoxybenzene (1.2 mmol, 158 mg)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 4.5 mg)

• Triphenylphosphine (PPh₃, 0.04 mmol, 10.5 mg)

• Copper(I) iodide (CuI, 0.04 mmol, 7.6 mg)

• Triethylamine (TEA, 3.0 mmol, 0.42 mL)

• Toluene (5 mL)

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add 1-iodo-4-nitrobenzene, Pd(OAc)₂, PPh₃, and CuI.

• Add toluene and triethylamine via syringe.

• Stir the mixture at room temperature for 10 minutes.

• Add 1-ethynyl-4-methoxybenzene to the reaction mixture.

• Heat the reaction to 60 °C and monitor by TLC until the starting material is consumed (approx. 6-8 hours).

• Cool the reaction to room temperature and filter through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to afford 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene as a solid.

Variations on the Sonogashira Coupling

Copper-Free Sonogashira: The copper co-catalyst can sometimes lead to the formation of alkyne homocoupling byproducts (Glaser coupling). Copper-free protocols have been developed to mitigate this issue, although they often require higher temperatures or more sophisticated ligands. These reactions are believed to proceed through a mechanism where the base is strong enough to deprotonate the alkyne, which then coordinates directly with the palladium center. [4] Palladium-Free (Copper-Catalyzed) Sonogashira: In some cases, a palladium-free, copper-catalyzed coupling of aryl iodides with terminal alkynes can be achieved. [1]These reactions often require higher temperatures and specific ligands for the copper catalyst. For instance, a study demonstrated the coupling of 4-iodoanisole and 4-methyl phenylacetylene using 10 mol% of CuI with an N-heterocyclic carbene (NHC) ligand in DMF at 100 °C. [1]

Synthetic Route 2: The Castro-Stephens Coupling - The Palladium-Free Precursor

Predating the Sonogashira reaction, the Castro-Stephens coupling achieves a similar transformation but relies on a stoichiometric amount of a pre-formed copper(I) acetylide, thus avoiding the use of palladium. [2]

Mechanism and Rationale

This reaction involves the coupling of an aryl halide with a copper(I) acetylide in a suitable solvent, typically hot pyridine. [3]The mechanism is thought to involve a four-center transition state or an oxidative addition-reductive elimination sequence on the copper center. The primary drawback is the need to prepare and handle the potentially unstable copper acetylide in a separate step.

Caption: A conceptual workflow for the Castro-Stephens coupling.

Conceptual Experimental Protocol: Castro-Stephens Coupling

Part A: Synthesis of Copper(I) 4-methoxyphenylacetylide

• Dissolve 1-ethynyl-4-methoxybenzene in ethanol.

• Add an aqueous solution of copper(I) chloride and ammonia.

• Stir the mixture until a precipitate of the copper acetylide forms.

• Isolate the solid by filtration, wash with water and ethanol, and dry under vacuum.

Part B: Coupling Reaction

• Suspend the prepared copper(I) 4-methoxyphenylacetylide in pyridine.

• Add 1-iodo-4-nitrobenzene to the suspension.

• Heat the mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction, dilute with water, and extract the product with an organic solvent.

• Purify by column chromatography.

Alternative Synthetic Strategies

While Sonogashira and Castro-Stephens are the most direct routes, other cross-coupling methodologies can be envisioned.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is another cornerstone of C-C bond formation. [4]To apply it here, one would need an alkynylboron reagent, such as a 4-methoxyphenylethynyl MIDA boronate, to couple with 1-iodo-4-nitrobenzene. This approach avoids the use of copper but requires the synthesis of the specialized boronate ester.

Synthesis of Key Precursors

The accessibility of the starting materials is a crucial consideration for any synthetic route.

Protocol for 1-ethynyl-4-methoxybenzene via Corey-Fuchs Reaction

The Corey-Fuchs reaction is a reliable two-step method for converting an aldehyde into a terminal alkyne. [5] Materials:

• 4-Methoxybenzaldehyde (10 mmol, 1.36 g)

• Carbon tetrabromide (CBr₄, 20 mmol, 6.63 g)

• Triphenylphosphine (PPh₃, 40 mmol, 10.49 g)

• Dichloromethane (DCM, 50 mL)

• n-Butyllithium (n-BuLi, 2.5 M in hexanes, 22 mmol, 8.8 mL)

• Tetrahydrofuran (THF), anhydrous (50 mL)

Procedure:

• Step 1: Dibromoalkene formation:

  • Dissolve PPh₃ in DCM at 0 °C and slowly add CBr₄.

  • After stirring for 15 minutes, add 4-methoxybenzaldehyde and stir for 1-2 hours at 0 °C.

  • Pour the mixture into hexane to precipitate triphenylphosphine oxide. Filter and concentrate the filtrate. Purify by chromatography to obtain 1-(2,2-dibromovinyl)-4-methoxybenzene.

• Step 2: Alkyne formation:

  • Dissolve the dibromoalkene in anhydrous THF at -78 °C.

  • Slowly add n-BuLi and stir for 1 hour at -78 °C, then allow to warm to room temperature.

  • Quench the reaction with saturated aqueous ammonium chloride.

  • Extract with ether, wash with brine, dry over MgSO₄, and concentrate. Purify by chromatography to yield 1-ethynyl-4-methoxybenzene.

Protocol for 1-Iodo-4-nitrobenzene

This compound is readily prepared from 4-nitroaniline via a Sandmeyer-type reaction.

Materials:

• 4-Nitroaniline (10 mmol, 1.38 g)

• Concentrated Sulfuric Acid (H₂SO₄, 6 mL)

• Sodium Nitrite (NaNO₂, 11 mmol, 0.76 g)

• Potassium Iodide (KI, 15 mmol, 2.49 g)

• Water

Procedure:

• Dissolve 4-nitroaniline in H₂SO₄ and water, then cool to 0-5 °C in an ice bath.

• Slowly add an aqueous solution of NaNO₂ while keeping the temperature below 10 °C to form the diazonium salt.

• In a separate flask, dissolve KI in water.

• Slowly add the cold diazonium salt solution to the KI solution. Nitrogen gas will evolve.

• Allow the mixture to warm to room temperature and then heat gently on a water bath until nitrogen evolution ceases.

• Cool the mixture, and collect the solid product by filtration. Recrystallize from ethanol to obtain pure 1-iodo-4-nitrobenzene.

Comparative Summary of Synthetic Routes

Feature	Sonogashira Coupling	Castro-Stephens Coupling	Suzuki-Miyaura (Conceptual)
Primary Metals	Palladium (catalytic), Copper (co-catalyst)	Copper (stoichiometric)	Palladium (catalytic)
Key Reactants	Aryl halide, Terminal alkyne	Aryl halide, Copper acetylide	Aryl halide, Alkynylboronate
Reaction Conditions	Mild (RT to moderate heat)	Harsher (refluxing pyridine)	Mild to moderate heat
Key Advantages	High yield, excellent functional group tolerance, catalytic metals, one-pot procedure. [6]	Palladium-free.	Copper-free, avoids alkyne homocoupling.
Key Disadvantages	Requires two metals, potential for alkyne homocoupling. [7]	Requires pre-formation of potentially unstable copper acetylide, stoichiometric copper waste. [2]	Requires synthesis of a specialized alkynylboron reagent.
Typical Yield	Good to Excellent (>80%)	Variable, often moderate to good	Good to Excellent

Characterization of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

• Appearance: Expected to be a yellow solid.

• ¹H NMR (CDCl₃): Expected signals for the aromatic protons of both rings and the methoxy group singlet. Protons on the nitrophenyl ring will be downfield due to the electron-withdrawing nitro group, while protons on the methoxyphenyl ring will be more upfield.

• ¹³C NMR (CDCl₃): Expected signals for all 15 carbons, including the two alkyne carbons (typically in the 80-95 ppm range).

• IR Spectroscopy: Characteristic peaks for the C≡C stretch (around 2200 cm⁻¹), the NO₂ group (strong asymmetric and symmetric stretches around 1520 and 1345 cm⁻¹), and C-O stretching for the ether.

• Mass Spectrometry: The molecular ion peak (M⁺) should be observed at m/z = 253.25.

Conclusion and Recommendations

For the synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, the Sonogashira coupling remains the most practical and efficient choice for laboratory-scale synthesis. Its operational simplicity, high yields, and tolerance for the nitro and methoxy functionalities make it the superior option. While the copper-free variant is a viable alternative to prevent homocoupling, the standard Pd/Cu catalyzed reaction is generally robust and reliable.

The Castro-Stephens coupling, while historically significant, is less practical due to the need for stoichiometric, pre-formed copper acetylides. The Suzuki-Miyaura approach is a promising modern alternative but adds the synthetic burden of preparing the required alkynylboronate.

Ultimately, the choice of synthetic route will depend on the specific requirements of the researcher, including scale, available catalysts, and tolerance for potential byproducts. However, for general-purpose synthesis of this and similar diarylacetylenes, the Sonogashira coupling provides the most reliable and well-trodden path to success.

References

• Y.-M. Pan, H.-K. Wang, F. Yang, J. Zhang, J. Chen, K. Li, P. Li, and L. Wang, "Palladium-Catalyzed Annulation of 2-Alkynylbenzaldehydes with 1-Ethynyl-4-nitrobenzene: A Facile Synthesis of 2-(4-Nitrophenylethynyl)naphthalenes," RSC Advances, vol. 5, no. 1, pp. 1-4, 2015. [Link]

• A. A. D. M. F. de Souza, J. A. F. P. Villar, and M. G. de Carvalho, "Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014," RSC Advances, vol. 13, no. 7, pp. 4567-4589, 2023. [Link]

• Organic Chemistry Portal, "Corey-Fuchs Reaction," [Online]. Available: [Link]. [Accessed: Jan. 25, 2026].

• Thieme, "Synthesis of p-methoxyacetophenone from anisole," [Online]. Available: [Link]. [Accessed: Jan. 25, 2026].

• Organic Chemistry Portal, "Seyferth-Gilbert Homologation," [Online]. Available: [Link]. [Accessed: Jan. 25, 2026].

• R. Chinchilla and C. Nájera, "The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry," Chemical Reviews, vol. 107, no. 3, pp. 874-922, 2007. [Link]

• S. Handa, J. D. Smith, Y. Zhang, B. S. Takale, F. Gallou, and B. H. Lipshutz, "Sustainable HandaPhos-ppm Palladium Technology for Copper-Free Sonogashira Couplings in Water under Mild Conditions," Organic Letters, vol. 20, no. 2, pp. 542-545, 2018. [Link]

• Wikipedia, "Castro–Stephens coupling," [Online]. Available: [Link]. [Accessed: Jan. 25, 2026].

• NROChemistry, "Seyferth-Gilbert Homologation," [Online]. Available: [Link]. [Accessed: Jan. 25, 2026].

• E. J. Corey and P. L. Fuchs, "A synthetic method for formyl→ethynyl conversion (RCHO → RC≡CH or RC≡CR′)," Tetrahedron Letters, vol. 13, no. 36, pp. 3769-3772, 1972. [Link]

• NIST, "Benzene, 1-methoxy-4-nitro-," NIST Chemistry WebBook, [Online]. Available: [Link]. [Accessed: Jan. 25, 2026].

• A. L. S. de Souza, A. L. F. de Souza, and J. A. F. P. Villar, "Copper-free Sonogashira cross-coupling reactions: an overview," RSC Advances, vol. 11, no. 11, pp. 6384-6407, 2021. [Link]

• M. Vafaeezadeh, F. Rajabi, X. Qiu, M. A. M. Tummeley, P. Hausbrandt, and M. M. Khodaei, "Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst," Catalysts, vol. 11, no. 11, p. 1323, 2021. [Link]

• D. Gelman and S. L. Buchwald, "A Versatile Catalyst for the Sonogashira Reaction of Aryl Bromides at Room Temperature," Angewandte Chemie International Edition, vol. 42, no. 48, pp. 5993-5996, 2003. [Link]

• S. G. Newman and M. Lautens, "The Role of Re-Approvable Reagents in the Synthesis of N-Heterocycles," Angewandte Chemie International Edition, vol. 50, no. 48, pp. 11314-11316, 2011. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students [scielo.org.mx]
• 3. Castro–Stephens coupling - Wikipedia [en.wikipedia.org]
• 4. organicreactions.org [organicreactions.org]
• 5. Corey-Fuchs Reaction [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Confirming the Purity of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene with High-Performance Liquid Chromatography (HPLC)

In the landscape of pharmaceutical research and materials science, the absolute purity of chemical intermediates is not merely a quality metric; it is the bedrock of reproducible and reliable downstream applications. For a compound like 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, a diarylacetylene derivative with potential applications as a building block in organic synthesis, ensuring its purity is a critical first step.[1] This guide provides a comprehensive, rationale-driven approach to confirming the purity of this compound using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with a Photodiode Array (PDA) detector.

This document moves beyond a simple recitation of methods. It delves into the causality behind each experimental choice, establishing a self-validating analytical system designed for researchers, scientists, and drug development professionals who require both procedural accuracy and a deep understanding of the underlying principles.

Analyte Characterization: The Foundation of Method Development

Before any analysis, a thorough understanding of the target molecule's physicochemical properties is paramount. This knowledge directly informs the selection of the appropriate chromatographic technique and conditions.

• Compound: 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

• Molecular Formula: C₁₅H₁₁NO₃[2]

• Molecular Weight: 253.25 g/mol [2]

• Appearance: Yellowish solid[3]

• Polarity: The structure, dominated by two benzene rings and an acetylene linker, is predominantly non-polar. The methoxy and nitro groups add some polarity, but the molecule's overall hydrophobic character is its defining feature for chromatographic separation.

This pronounced hydrophobicity makes Reversed-Phase HPLC the ideal analytical approach.[4][5] In RP-HPLC, we employ a non-polar stationary phase and a polar mobile phase. The separation is governed by hydrophobic interactions; more non-polar compounds, like our analyte, will interact more strongly with the stationary phase and thus be retained longer on the column.[6][7]

The HPLC-PDA System: A Rationale-Driven Configuration

Our goal is not just to quantify the main peak but to ensure its spectral homogeneity—a key indicator of purity. This necessitates a specific combination of a robust separation column and a powerful detection system.

Stationary Phase Selection: The C18 Column

The industry workhorse for separating non-polar to moderately polar compounds is the octadecylsilyl (C18) bonded silica column.[5][7] The long C18 alkyl chains provide a highly hydrophobic surface, maximizing the potential for interaction with our non-polar analyte and any structurally similar impurities. This strong retention mechanism is crucial for achieving high-resolution separation from potential starting materials, by-products, or degradation products.

Mobile Phase Strategy: Gradient Elution

An isocratic elution (constant mobile phase composition) is often insufficient for purity analysis, as it may not effectively resolve impurities with significantly different polarities. A gradient elution is superior. By starting with a highly aqueous (polar) mobile phase and gradually increasing the proportion of an organic solvent like acetonitrile (ACN), we create a "polarity ramp." This ensures that highly polar, early-eluting impurities are well-resolved at the beginning of the run, while the main, non-polar analyte is efficiently eluted as the mobile phase becomes more hydrophobic, resulting in a sharper, more symmetrical peak.

Detector Choice: The Power of the Photodiode Array (PDA)

While a standard single-wavelength UV detector can quantify a known compound, it is blind to co-eluting impurities. A Photodiode Array (PDA) detector, also known as a Diode Array Detector (DAD), is indispensable for purity confirmation.[8][9] It captures the entire UV-Vis spectrum (e.g., 190-800 nm) for every point in time during the chromatographic run.[10] This provides two critical advantages:

• Peak Purity Analysis: We can extract and compare the UV spectra from the upslope, apex, and downslope of the main peak. If the peak is pure, these spectra will be identical. A mismatch indicates the presence of a co-eluting impurity with a different chromophore. This is a powerful, built-in validation of the result.[11]

• Spectral Identification & Optimal Wavelength: The PDA allows for the determination of the analyte's wavelength of maximum absorbance (λmax). Setting the detection wavelength to the λmax ensures the highest possible sensitivity for the main component and any related impurities. The acquired spectrum also serves as a characteristic fingerprint that can be compared against a reference standard.[12]

Experimental Workflow and Protocol

The following section details a robust, step-by-step protocol for the purity analysis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene.

Workflow Diagram

Caption: HPLC Purity Analysis Workflow.

Detailed Experimental Protocol

A. Instrumentation & Materials

• HPLC System with a binary gradient pump, degasser, autosampler, and column thermostat.

• Photodiode Array (PDA) Detector.

• Chromatography Data System (CDS) software.

• Analytical Balance.

• Volumetric flasks and pipettes.

• HPLC-grade Acetonitrile (ACN) and Water.

• 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene analytical standard (>99.5% purity).

• The batch of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene to be tested.

B. Preparation of Solutions

• Mobile Phase A: HPLC-grade Water.

• Mobile Phase B: HPLC-grade Acetonitrile.

• Standard Solution (0.5 mg/mL): Accurately weigh approximately 5.0 mg of the analytical standard into a 10 mL volumetric flask. Dissolve and dilute to the mark with Acetonitrile.

• Sample Solution (0.5 mg/mL): Accurately weigh approximately 5.0 mg of the test batch into a 10 mL volumetric flask. Dissolve and dilute to the mark with Acetonitrile.

C. Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	Water
Mobile Phase B	Acetonitrile (ACN)
Gradient Program	0-2 min: 50% B; 2-15 min: 50% to 95% B; 15-18 min: 95% B; 18-18.1 min: 95% to 50% B; 18.1-25 min: 50% B (Equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	5 µL
PDA Detection	Wavelength: 280 nm (for quantification), Spectral Range: 200-400 nm

D. Data Analysis

• System Suitability: Inject the standard solution five times. The relative standard deviation (RSD) for the peak area and retention time of the main peak should be less than 2.0%.

• Purity Calculation: Integrate all peaks in the chromatogram of the sample solution, excluding solvent front peaks. Calculate the purity using the area percent method:

  Purity (%) = (Area of the Main Peak / Total Area of All Peaks) x 100

• Peak Purity Verification: Using the CDS software, perform a peak purity analysis on the main analyte peak from the sample injection. The purity angle should be less than the purity threshold, and the spectra across the peak should be visually identical.

Performance Comparison with Alternative Methods

While HPLC-PDA is the gold standard for this application, it is instructive to compare it with other common analytical techniques.

Technique	Advantages	Disadvantages	Suitability for this Application
HPLC-PDA	High resolution, excellent quantitation, provides peak purity information, robust and reproducible.[11]	Moderate cost and complexity.	Excellent. The ideal choice for definitive purity confirmation.
HPLC-UV	High resolution and good quantitation. More cost-effective than PDA.	Cannot confirm peak purity. A significant impurity could co-elute and go undetected.	Good, but not self-validating. Suitable for routine QC after a method has been validated with a PDA or MS detector.
LC-MS	Provides molecular weight information, enabling impurity identification. Extremely sensitive and specific.[13]	High cost, complex instrumentation and data interpretation. Not always necessary for routine purity checks.	Superior for impurity identification. Often used as a complementary technique to investigate any impurities detected by HPLC-PDA.
Gas Chromatography (GC)	Excellent for volatile and thermally stable compounds.	The analyte may have insufficient volatility or could degrade at high temperatures. Derivatization may be needed.	Potentially suitable, but less direct. HPLC is a more natural fit for a molecule of this size and functionality.

Conclusion

Confirming the purity of a critical intermediate like 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is a non-negotiable step in ensuring the integrity of scientific research and development. The described Reversed-Phase HPLC method, coupled with a Photodiode Array detector, represents a robust, reliable, and scientifically sound approach. The method's self-validating nature, afforded by the PDA's ability to perform peak purity analysis, provides a high degree of confidence in the results. By understanding the causality behind the selection of the stationary phase, mobile phase, and detector, researchers can not only execute this protocol with precision but also adapt and troubleshoot similar analytical challenges with expertise.

References

• Benzene, 1-methoxy-4-nitro- - Evaluation statement - 14 December 2023 . (2023). Australian Government Department of Health and Aged Care. Available at: [Link]

• The antibacterial activity of a photoactivatable diarylacetylene against Gram-positive bacteria - PMC - PubMed Central . (2017). National Center for Biotechnology Information. Available at: [Link]

• Reversed Phase HPLC Method Development - Phenomenex . Phenomenex. Available at: [Link]

• Reverse Phase Chromatography Techniques - Chrom Tech, Inc. (2025). Chrom Tech, Inc. Available at: [Link]

• Reverse Phase/ Normal Phase HPLC Analytical Techniques - Jordi Labs - Laboratory Testing . Jordi Labs. Available at: [Link]

• Development and Validation of a Reversed-phase HPLC Method for the Determination of Hydroxybenzene in a Cream Formulation - PMC - NIH . (2014). National Center for Biotechnology Information. Available at: [Link]

• Diode Array Detector HPLC | DAD - SCION Instruments . SCION Instruments. Available at: [Link]

• A Brief Overview of PDA Detectors in HPLC - GenTech Scientific . (2023). GenTech Scientific. Available at: [Link]

• HPLC Analysis with Diode Array Detection - Contract Testing Laboratories of America . (2024). Contract Testing Laboratories of America. Available at: [Link]

• UV vs Diode-Array (PDA) Detectors for (U)HPLC - Shimadzu Scientific Instruments . Shimadzu Scientific Instruments. Available at: [Link]

• Types of HPLC Detectors - Phenomenex . (2025). Phenomenex. Available at: [Link]

• Identification of compounds by HPLC-ESI-Q-TOF-MS/MS analysis of the dichloromethane fraction from the hydroalcoholic extract of . (2021). Journal of Applied Biosciences. Available at: [Link]

• A Suitable HPLC-MS/MS Methodology for the Detection of Oxytetracycline, Enrofloxacin, and Sulfachloropyridazine Residues in Lettuce Plants - MDPI . (2024). MDPI. Available at: [Link]

Sources

• 1. The antibacterial activity of a photoactivatable diarylacetylene against Gram-positive bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lab-chemicals.com [lab-chemicals.com]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. chromtech.com [chromtech.com]
• 5. jordilabs.com [jordilabs.com]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. Development and Validation of a Reversed-phase HPLC Method for the Determination of Hydroxybenzene in a Cream Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. gentechscientific.com [gentechscientific.com]
• 9. ctlatesting.com [ctlatesting.com]
• 10. Diode Array Detector HPLC | DAD | SCION Instruments [scioninstruments.com]
• 11. Types of HPLC Detectors | Phenomenex [phenomenex.com]
• 12. UV vs Diode-Array (PDA) Detectors for (U)HPLC [ssi.shimadzu.com]
• 13. mdpi.com [mdpi.com]

A Comparative Guide to the Synthesis and Performance of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene: A Key Push-Pull Chromophore

In the landscape of advanced materials, "push-pull" chromophores stand out for their exceptional nonlinear optical (NLO) properties, making them indispensable in applications ranging from telecommunications to optical data processing. The archetypal structure of these molecules, featuring an electron-donating group and an electron-accepting group linked by a π-conjugated system, facilitates intramolecular charge transfer (ICT), the cornerstone of their functionality.[1] This guide provides a comprehensive, experimentally grounded analysis of a prominent member of this class: 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene. We will delve into its synthesis, detailed characterization, and a comparative performance evaluation against structurally analogous tolane derivatives, offering researchers and drug development professionals a critical resource for harnessing its potential.

The Significance of the Tolane Bridge in Push-Pull Systems

The tolane (diphenylacetylene) scaffold serves as a rigid and efficient π-conjugated bridge, enabling effective communication between the electron-donating and accepting moieties. The linear geometry of the acetylene linker ensures maximum orbital overlap, which is crucial for facilitating the intramolecular charge transfer upon photoexcitation. The choice of the donor and acceptor groups allows for the fine-tuning of the molecule's electronic and optical properties. In the case of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, the potent electron-donating methoxy group (-OCH₃) and the strongly electron-accepting nitro group (-NO₂) create a significant dipole moment, enhancing its second-order NLO response.[2]

Synthesis and Experimental Workflow

The synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is most effectively achieved via a palladium-catalyzed Sonogashira cross-coupling reaction.[3] This well-established methodology provides a reliable route to forming the crucial carbon-carbon bond between the two aromatic rings. The overall synthetic strategy involves the preparation of two key precursors: 4-ethynylanisole and 1-iodo-4-nitrobenzene.

Caption: Synthetic workflow for 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene.

Experimental Protocol: Synthesis of 1-Iodo-4-nitrobenzene

The synthesis of 1-iodo-4-nitrobenzene from 4-nitroaniline proceeds via a diazotization reaction followed by a Sandmeyer-type reaction with potassium iodide.[4]

Step-by-Step Methodology:

• Diazotization: In a flask cooled to 0-5 °C in an ice bath, dissolve 4-nitroaniline in a mixture of concentrated sulfuric acid and water. Slowly add a solution of sodium nitrite in water, maintaining the low temperature to ensure the stability of the diazonium salt. The reaction mixture should be stirred continuously.

• Iodination: In a separate beaker, prepare a solution of potassium iodide in water. Slowly and carefully add the cold diazonium salt solution to the potassium iodide solution. Vigorous stirring is essential to manage the evolution of nitrogen gas.

• Work-up: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat gently to ensure the complete decomposition of the diazonium salt. The resulting dark solid is collected by vacuum filtration, washed with water, and then with a small amount of cold ethanol to remove impurities.

• Purification: The crude product is purified by recrystallization from ethanol to yield pale yellow crystals of 1-iodo-4-nitrobenzene.

Experimental Protocol: Synthesis of 4-Ethynylanisole

4-Ethynylanisole can be synthesized from p-anisaldehyde using the Seyferth-Gilbert homologation.[5]

Step-by-Step Methodology:

• Reaction Setup: To a solution of p-anisaldehyde in methanol under an inert atmosphere (e.g., argon or nitrogen), add potassium carbonate.

• Reagent Addition: Slowly add the Bestmann-Ohira reagent (dimethyl (1-diazo-2-oxopropyl)phosphonate) to the reaction mixture at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction with water and extract the product with a suitable organic solvent such as diethyl ether or ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to afford 4-ethynylanisole as a colorless oil.

Experimental Protocol: Sonogashira Coupling

The final step involves the palladium- and copper-co-catalyzed cross-coupling of the two precursors.[6]

Step-by-Step Methodology:

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve 1-iodo-4-nitrobenzene and 4-ethynylanisole in a suitable solvent system, typically a mixture of tetrahydrofuran (THF) and triethylamine (Et₃N).

• Catalyst Addition: To this solution, add the palladium catalyst, such as bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂), and the copper co-catalyst, copper(I) iodide (CuI).

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating. The progress of the reaction is monitored by TLC.

• Work-up: Once the reaction is complete, the solvent is removed under reduced pressure. The residue is taken up in an organic solvent and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate and the solvent is evaporated.

• Purification: The crude product is purified by column chromatography on silica gel to yield 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene as a yellow solid.

Characterization and Comparative Analysis

A thorough characterization of the synthesized compound is essential to confirm its identity and purity. The following table summarizes the key physicochemical properties of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene.

Table 1: Physicochemical Properties of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

Property	Value	Source(s)
CAS Number	39082-40-1	[7]
Molecular Formula	C₁₅H₁₁NO₃	[7]
Molecular Weight	253.25 g/mol	[7]
Appearance	Yellow solid	[6]

Spectroscopic analysis provides detailed structural information and is a critical component of the characterization process.

Table 2: Spectroscopic Data for 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

Technique	Key Data
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 8.22 (d, J=8.8 Hz, 2H), 7.65 (d, J=8.8 Hz, 2H), 7.51 (d, J=8.9 Hz, 2H), 6.92 (d, J=8.9 Hz, 2H), 3.86 (s, 3H)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 160.5, 147.0, 133.5, 132.3, 130.5, 123.7, 114.8, 114.3, 94.2, 87.5, 55.4
FTIR (KBr, cm⁻¹)	~2210 (C≡C stretch), ~1595 & 1340 (asymmetric and symmetric NO₂ stretch)

Performance Comparison with Alternative Push-Pull Tolanes

To contextualize the performance of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, it is instructive to compare its optical properties with those of structurally related tolanes. The choice of donor and acceptor groups significantly influences the intramolecular charge transfer and, consequently, the nonlinear optical response. For this comparison, we have selected two analogues: 4-((4-nitrophenyl)ethynyl)aniline (1) , which features a stronger amino donor group, and 1-methyl-4-((4-nitrophenyl)ethynyl)benzene (2) , which has a weaker methyl donor group.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Synthesis, photophysical and nonlinear optical properties of push–pull tetrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. 4-乙炔基苯甲醚 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 7. lab-chemicals.com [lab-chemicals.com]

A Comparative Guide to Push-Pull Chromophores: 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene and its Analogs for Nonlinear Optical Applications

This guide provides a comprehensive technical comparison of the push-pull chromophore 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, a tolane derivative, with its stilbene and other diarylalkyne analogs. We will delve into the synthetic methodologies, key performance metrics for nonlinear optical (NLO) applications, and provide a critical analysis of the advantages and disadvantages of employing this specific tolane derivative in the design of advanced optical materials. This document is intended for researchers, scientists, and professionals in the fields of materials science, chemistry, and drug development who are actively engaged in the exploration of chromophores for NLO applications.

Introduction to Push-Pull Chromophores and their Significance in Nonlinear Optics

Push-pull chromophores are organic molecules characterized by an electron-donating group (D) and an electron-accepting group (A) connected by a π-conjugated bridge. This architecture facilitates intramolecular charge transfer (ICT) upon excitation, leading to a large change in dipole moment and significant second-order nonlinear optical (NLO) properties. Materials exhibiting a strong NLO response are crucial for a wide range of photonic and optoelectronic applications, including high-speed optical data processing, frequency conversion, and optical switching.

The efficiency of a push-pull chromophore is dictated by several factors: the strength of the donor and acceptor groups, the nature and length of the π-conjugated bridge, and the overall molecular geometry. This guide focuses on 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, a D-π-A molecule featuring a methoxy group as the donor, a nitro group as the acceptor, and a tolane (diphenylacetylene) core as the π-bridge. We will compare its properties to analogous stilbene (diphenylethene) derivatives and other related tolanes to provide a clear understanding of its relative merits.

Synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene and its Analogs

The primary synthetic route to 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene and similar diarylalkynes is the Sonogashira cross-coupling reaction.[1] This palladium- and copper-catalyzed reaction forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.

General Synthetic Workflow: Sonogashira Coupling

Caption: General workflow for the Sonogashira coupling reaction.

Experimental Protocol: Synthesis of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

Materials:

• 4-Nitrobromobenzene

• 4-Ethynylanisole

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Copper(I) iodide (CuI)

• Triethylamine (TEA)

• Toluene (anhydrous)

Procedure:

• To a dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 4-nitrobromobenzene (1.0 eq), 4-ethynylanisole (1.2 eq), Pd(PPh₃)₄ (0.02 eq), and CuI (0.04 eq).

• Add anhydrous toluene and triethylamine (2.0 eq) to the flask.

• Heat the reaction mixture to 80 °C and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter to remove the catalyst.

• Wash the filtrate with a saturated aqueous solution of ammonium chloride and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene as a solid.

Comparative Analysis: Tolane vs. Stilbene Bridge

The nature of the π-conjugated bridge plays a critical role in determining the overall performance of a push-pull chromophore. Here, we compare the tolane bridge of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene with the stilbene bridge found in its close analog, 4-Methoxy-4'-nitrostilbene.

Caption: Advantages and disadvantages of tolane versus stilbene bridges.

Performance Metrics: A Head-to-Head Comparison

Property	1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene (Tolane)	4-Methoxy-4'-nitrostilbene (Stilbene)
First Hyperpolarizability (β)	Data not available	~3.1 x 10⁻³⁰ esu (in CHCl₃)
Thermal Decomposition (Td)	Data not available	Decomposes near melting point
Melting Point	Not Found	134-138 °C[2]
Solubility	Insoluble in water; Soluble in chloroform, acetone, dichloromethane, and methanol.[3]	Insoluble in common organic solvents.[4]
Susceptibility to Photoisomerization	Low	High (trans-cis isomerization)

Note: The lack of comprehensive experimental data for 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene highlights a gap in the current literature and presents an opportunity for further research. Computational studies can provide theoretical estimates for these properties.

Advantages and Disadvantages of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

Advantages:

• Enhanced Thermal and Photochemical Stability: The rigid, linear structure of the tolane bridge imparts greater thermal stability and resistance to photoisomerization compared to the more flexible stilbene bridge. This is a critical advantage for device applications where long-term stability under operating conditions is paramount.

• Predictable Molecular Packing: The linear geometry of tolane derivatives can facilitate more ordered and predictable packing in the solid state, which is crucial for maximizing the macroscopic NLO response of bulk materials.

• Good Solubility: The compound is soluble in a range of common organic solvents, which is advantageous for processing and device fabrication.[3]

Disadvantages:

• Potentially Lower NLO Response: The ethynyl (-C≡C-) linkage in tolanes can lead to less effective π-conjugation across the molecule compared to the ethenyl (-CH=CH-) linkage in stilbenes. This may result in a lower first hyperpolarizability (β), a key measure of molecular NLO activity.

• Limited Experimental Data: As highlighted in the comparison table, there is a scarcity of comprehensive experimental data for 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, making direct performance comparisons challenging.

Experimental Protocol: Measurement of First Hyperpolarizability using Hyper-Rayleigh Scattering (HRS)

Hyper-Rayleigh Scattering is a powerful technique to experimentally determine the first hyperpolarizability (β) of molecules in solution.[5]

Instrumentation:

• Pulsed laser source (e.g., Nd:YAG laser at 1064 nm)

• Sample cell

• Collection optics (lens, filters)

• Monochromator

• Photomultiplier tube (PMT) or CCD detector

• Data acquisition system

Procedure:

• Prepare a series of solutions of the chromophore in a suitable solvent (e.g., chloroform) at different concentrations.

• Direct the pulsed laser beam through the sample cell.

• Collect the scattered light at a 90° angle to the incident beam.

• Pass the collected light through a monochromator set to half the wavelength of the incident laser (e.g., 532 nm for a 1064 nm incident beam) to isolate the second-harmonic scattered light.

• Measure the intensity of the second-harmonic light using the PMT or CCD.

• Plot the intensity of the HRS signal as a function of the square of the incident laser intensity to confirm the second-order nature of the process.

• Plot the HRS signal intensity against the concentration of the chromophore to determine the first hyperpolarizability (β) relative to a known standard.

Caption: Schematic of a Hyper-Rayleigh Scattering experimental setup.

Conclusion and Future Outlook

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene presents a compelling case for its use in NLO applications, primarily due to its anticipated superior thermal and photochemical stability compared to its stilbene counterparts. Its linear structure is also advantageous for achieving desirable solid-state packing. However, the potential for a lower intrinsic molecular NLO response (β value) and the current lack of comprehensive experimental data are significant drawbacks.

Future research should focus on the thorough experimental characterization of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene and a wider range of push-pull tolane derivatives. Direct comparative studies with analogous stilbenes under identical experimental conditions are crucial to definitively establish the structure-property relationships and to guide the rational design of next-generation NLO materials. Computational studies can play a vital role in predicting the NLO properties of novel tolane derivatives and prioritizing synthetic targets. By systematically exploring the effects of different donor and acceptor groups on the tolane platform, it will be possible to optimize the trade-off between stability and NLO activity, ultimately leading to the development of robust and highly efficient materials for advanced photonic applications.

References

• Chemeo. (n.d.). Chemical Properties of Benzene, 1-methoxy-4-nitro- (CAS 100-17-4). Retrieved from [Link]

• ResearchGate. (2006). Nonlinear optical studies of 3-methyl-4-methoxy-4'-nitrostilbene single-crystal films. Retrieved from [Link]

• National Institutes of Health. (n.d.). Exploration of Nonlinear Optical Properties for the First Theoretical Framework of Non-Fullerene DTS(FBTTh2)2-Based Derivatives. Retrieved from [Link]

• ResearchGate. (2006). The first hyperpolarizability of p-nitroaniline in 1,4-dioxane: A quantum mechanical/molecular mechanics study. Retrieved from [Link]

• National Institutes of Health. (n.d.). Hyperpolarizabilities of Push–Pull Chromophores in Solution: Interplay between Electronic and Vibrational Contributions. Retrieved from [Link]

• PubMed. (n.d.). Quantification of the push-pull effect in tolanes and a revaluation of the factors affecting the 13C chemical shifts of the carbon atoms of the CC triple bond. Retrieved from [Link]

• Optics Express. (n.d.). Highly sensitive setup for tunable wavelength hyper-Rayleigh scattering with parallel detection and calibration data for various solvents. Retrieved from [Link]

• RSC Publishing. (2022). Synthesis, photophysical and nonlinear optical properties of push–pull tetrazoles. Retrieved from [Link]

• PhotochemCAD. (n.d.). 4-Dimethylamino-4'-nitrostilbene. Retrieved from [Link]

• RSC Publishing. (2021). Nonlinear optical properties of diaromatic stilbene, butadiene and thiophene derivatives. Retrieved from [Link]

• Wikipedia. (n.d.). Hyper–Rayleigh scattering. Retrieved from [Link]

• Scientific Research Publishing. (2015). Molecular Structure, Vibrational Analysis and First Order Hyperpolarizability of 4-Methyl-3-Nitrobenzoic Acid Using Density Functional Theory. Retrieved from [Link]

• SciELO México. (2013). Synthesis and chemical-optical characterization of push-pull stilbenes. Retrieved from [Link]

• Computational Chemistry. (2022). Compound solubility measurements for early drug discovery. Retrieved from [Link]

• SciELO México. (2013). Synthesis and chemical-optical characterization of push-pull stilbenes. Retrieved from [Link]

• ResearchGate. (2024). Solvent effect, DFT and NLO studies of A-π-D-π-A and A-π-D-π-D push–pull chromophore of 1,2-diazepin-4-ol based derivatives with optical limiting application. Retrieved from [Link]

• National Cancer Institute. (n.d.). Quantitation of Nanoparticle Composition Using Thermogravimetric Analysis. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-((4-methoxyphenyl)ethynyl)aniline via sonogashira Cross Coupling. Retrieved from [Link]

• ThalesNano. (n.d.). Flow Chemistry: Sonogashira Coupling. Retrieved from [Link]

• Photonics.pl. (2012). Growth and characterization of a new NLO material: 4-methoxy benzoin. Retrieved from [Link]

• Open Access Journals. (2024). Unveiling the Secrets of Thermogravimetric Analysis: A Comprehensive Exploration. Retrieved from [Link]

• National Institutes of Health. (n.d.). Calculation of Aqueous Solubility of Organic Compounds. Retrieved from [Link]

• Scientific Research Publishing. (2015). Molecular Structure, Vibrational Analysis and First Order Hyperpolarizability of 4-Methyl-3-Nitrobenzoic Acid Using Density Functional. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and nonlinear optical properties of push-pull type stilbene and pyrazoline based chromophores. Retrieved from [Link]

• SALTISE. (2021). Organic Chemistry: Introduction to Solubility. Retrieved from [Link]

• PubMed. (2012). Gas phase hyper-Rayleigh scattering measurements. Retrieved from [Link]

• IRIS . (n.d.). Vibrational and nonlinear optical properties of amine-capped push-pull polyynes by infrared and Raman spectroscopy. Retrieved from [Link]

• ChemRxiv. (2020). Synthesis of 3-Alkyl-6-Methyl-1,2,4,5-Tetrazines via a Sonogashira-Type Cross-Coupling Reaction. Retrieved from [Link]

• Max-Planck-Gesellschaft. (n.d.). Experimental techniques. Retrieved from [Link]

• PubChem. (n.d.). 4-Methoxy-4'-nitrobenzophenone. Retrieved from [Link]

• ResearchGate. (n.d.). Sonogashira coupling reactions: Synthesis of 4-substituted-6-methyl-2-(methylthio)pyrimidines catalyzed by Pd–Cu. Retrieved from [Link]

• Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds. Retrieved from [Link]

• AIP Publishing. (2000). Nonlinear optical studies of 3-methyl-4-methoxy-4′-nitrostilbene single-crystal films. Retrieved from [Link]

• ResearchGate. (n.d.). Giant Hyper-Rayleigh Scattering Observed in a Class of Chiral Polymers. Retrieved from [Link]

• ChemBK. (2024). 1-ETHYNYL-4-METHOXYBENZENE. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of (E)-1-(4-methoxyphenyl)-N-((E)-3-(4 nitrophenyl)allylidene)methanamine (1). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Push‐Pull Stiff‐Stilbene: Proton‐Gated Visible‐Light Photoswitching and Acid‐Catalyzed Isomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Hyper–Rayleigh scattering - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

Comprehensive Safety and Handling Guide: 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene

This guide provides essential safety protocols and operational directives for the handling of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene. As a Senior Application Scientist, this document synthesizes critical data from analogous chemical structures and established laboratory safety principles to ensure the highest standards of safety and experimental integrity. Given the absence of a specific Safety Data Sheet (SDS) for this compound, a conservative approach based on its constituent functional groups—an aromatic nitro group and an acetylenic linkage—is paramount.

Hazard Analysis: A Synthesis of Functional Group Toxicology and Reactivity

1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is a complex organic molecule that requires careful handling due to the combined risks associated with its aromatic nitro and acetylenic functionalities.

Aromatic Nitro Compounds: This class of chemicals is known for its potential toxicity. Exposure to some nitrobenzene compounds can induce methemoglobinemia, a condition that reduces the blood's ability to carry oxygen, leading to anemia and oxidative injury to red blood cells.[1] Furthermore, certain nitroaromatics are considered to have genotoxic and carcinogenic potential.[1] For instance, 1-methoxy-4-nitrobenzene is classified as a substance that may cause cancer (Carc. 1B).[1] Skin absorption is a primary route of exposure for these compounds.[2]

Acetylenic Compounds: The carbon-carbon triple bond in acetylenic compounds introduces a degree of reactivity and potential instability. While the conjugated system in the target molecule likely imparts some stability, the potential for hazardous reactions, especially under heat or in the presence of certain metals, cannot be disregarded. General safety precautions for acetylenic compounds include avoiding heat, sparks, and open flames.[3]

Physical Properties and Immediate Hazards: Based on structurally similar compounds, 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene is likely a solid at room temperature.[1][4] Handling it as a powder necessitates stringent controls to prevent dust inhalation and skin contact.[5][6]

The primary immediate hazards are anticipated to be:

• Skin and Eye Irritation: Similar compounds like 1-ethynyl-4-nitrobenzene are known to cause skin and serious eye irritation.[7]

• Allergic Skin Reaction: Some related methoxy-aromatic compounds can cause allergic skin reactions.[5]

• Inhalation Hazard: Inhalation of fine dust particles can lead to respiratory irritation and systemic toxicity.

Personal Protective Equipment (PPE): A Multi-layered Defense

A comprehensive PPE strategy is crucial for mitigating the risks associated with handling 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene. The following table outlines the minimum required PPE for various laboratory operations.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Tightly fitting safety goggles with side-shields.[8]	Double-gloving with powder-free nitrile gloves.[9] Butyl rubber gloves are also effective against nitro compounds.[10]	Long-sleeved, seamless laboratory coat that closes in the back.[9]	N95 respirator or higher, especially when handling larger quantities or if ventilation is suboptimal.[9]
Solution Preparation and Transfers	Chemical splash goggles and a face shield.[9]	Double-gloving with chemically resistant gloves (e.g., nitrile, butyl rubber). Change gloves every 30 minutes or if contaminated.[9]	Chemical-resistant gown or apron over a laboratory coat.[9]	Use within a certified chemical fume hood. Respirator may be required for large-scale operations.
Running Reactions and Work-up	Chemical splash goggles and a face shield.[9]	Chemically resistant gloves. Frequent changes are recommended.	Chemical-resistant gown.[9]	All operations should be conducted in a chemical fume hood.
Waste Disposal	Chemical splash goggles and a face shield.[9]	Heavy-duty, chemically resistant gloves.	Chemical-resistant gown or coveralls.[9]	Operations should be performed in a well-ventilated area, preferably a fume hood.

Procedural Guidance: Step-by-Step Safety Protocols

Pre-Operational Checklist

Handling and Operations

• Work Area Preparation: Always handle 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene within a certified chemical fume hood to minimize inhalation exposure.[2] The work surface should be covered with absorbent, disposable bench paper.

• Weighing: When weighing the solid compound, use a balance inside the fume hood or in a ventilated enclosure. Use anti-static weighing dishes to prevent dispersal of the powder.

• Solution Preparation: Add the solid slowly to the solvent to avoid splashing. Ensure the solvent is compatible and will not lead to a hazardous reaction. Aromatic nitro compounds should not be heated under alkaline conditions.[2]

• Reaction Conditions: Avoid contact with strong reducing agents (e.g., metal hydrides) and strong oxidizing agents, as these can react vigorously with nitro compounds.[2][11] Do not use sparking equipment near solutions of this compound.[3]

• Post-Operation: Thoroughly wash hands and forearms with soap and water after handling, even if gloves were worn.[7] Decontaminate all surfaces and equipment.

Emergency and Disposal Plans

Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[5][7] Seek medical attention if irritation or other symptoms develop.[5][7]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[7][8] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air.[8] If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[8]

• Spill: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand). For larger spills, evacuate the area and contact emergency response personnel. Avoid generating dust.[6]

Disposal Plan

All waste containing 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene, including contaminated PPE and absorbent materials, must be treated as hazardous waste.

• Collect all solid and liquid waste in clearly labeled, sealed containers.

• Store waste containers in a designated, well-ventilated secondary containment area.

• Dispose of the hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations.

Conclusion: A Culture of Safety

The responsible use of 1-Methoxy-4-((4-nitrophenyl)ethynyl)benzene demands a proactive and informed approach to safety. By understanding the potential hazards derived from its functional groups and adhering to the stringent PPE and handling protocols outlined in this guide, researchers can minimize risks and ensure a safe laboratory environment. This commitment to safety is the foundation of scientific excellence and innovation.

References

• Carl ROTH. (n.d.). Safety Data Sheet: 4-Methoxyphenol. Retrieved from [Link]

• Australian Government Department of Health. (2023, December 14). Benzene, 1-methoxy-4-nitro- - Evaluation statement.
• Thermo Fisher Scientific. (2025, December 24). Safety Data Sheet: 1-Ethoxy-4-[2-(4-methylphenyl)ethynyl]benzene.
• TCI Chemicals. (n.d.). Safety Data Sheet: 1-Ethynyl-4-nitrobenzene.
• Echemi. (n.d.). 1-METHOXY-4-(1-PHENYL-ETHYL)-BENZENE Safety Data Sheets.
• International Labour Organization. (2011, August 3). Nitrocompounds, Aromatic. In ILO Encyclopaedia of Occupational Health and Safety.
• Rexarc. (n.d.). Importance of PPE in Acetylene Plants.
• University of Kashmir. (2020, March 29). NITRO COMPOUNDS.

• GotSafety. (2025, September 11). Acetylene Safety [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 31). 24.6: Nitro Compounds.
• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• Occupational Safety and Health Administration. (n.d.). Personal Protective Equipment.
• PubChem. (n.d.). 1-Methoxy-4-(1-methoxyethyl)benzene.
• American Chemical Society. (n.d.). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. ACS Publications.
• Google Patents. (n.d.). WO2020131574A1 - Method of reducing aromatic nitro compounds.
• DuPont. (n.d.). Personal protective solutions for oil & gas industry applications.
• Cheméo. (n.d.). Chemical Properties of Benzene, 1-methoxy-4-nitro- (CAS 100-17-4).
• National Institute of Standards and Technology. (n.d.). Benzene, 1-methoxy-4-nitro-. In NIST WebBook.
• ChemicalBook. (2025, October 14). 1-Ethyl-4-[(4-Methoxyphenyl)ethynyl]benzene.

Sources

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. iloencyclopaedia.org [iloencyclopaedia.org]
• 3. youtube.com [youtube.com]
• 4. 1-Ethyl-4-[(4-Methoxyphenyl)ethynyl]benzene | 63221-88-5 [chemicalbook.com]
• 5. carlroth.com [carlroth.com]
• 6. fishersci.com [fishersci.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. echemi.com [echemi.com]
• 9. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 10. osha.gov [osha.gov]
• 11. lkouniv.ac.in [lkouniv.ac.in]